3-Chloro-2-(octanoyloxy)propyl decanoate

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Chloro-2-(octanoyloxy)propyl decanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) is a chlorinated diacylglycerol. While specific research on this exact molecule is limited, it belongs to the class of 3-monochloropropane-1,2-diol (3-MCPD) esters, which are well-documented process contaminants found in heat-processed, high-fat foods. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, and plausible synthetic and analytical methodologies for 3-Chloro-2-(octanoyloxy)propyl decanoate, based on the extensive literature available for structurally related 3-MCPD esters. Furthermore, it delves into the potential toxicological profile and associated signaling pathways, extrapolated from the known biological activities of 3-MCPD and its esters.

Chemical Structure and Properties

3-Chloro-2-(octanoyloxy)propyl decanoate is characterized by a propane (B168953) backbone with a chlorine atom at the C-3 position, an octanoyloxy group at the C-2 position, and a decanoate group at the C-1 position.

Table 1: Physicochemical Properties of 3-Chloro-2-(octanoyloxy)propyl decanoate and Related Compounds

Property	3-Chloro-2-(octanoyloxy)propyl decanoate	3-MCPD
CAS Number	2692623-39-3[1]	96-24-2
Synonyms	1-Decanoyl-2-octanoyl-3-chloropropanediol[2]	α-Chlorohydrin
Molecular Formula	C21H39ClO4	C3H7ClO2
Molecular Weight	390.99 g/mol	110.54 g/mol
Appearance	Likely an oily liquid or low-melting solid	Colorless liquid
Solubility	Expected to be soluble in organic solvents and insoluble in water	Soluble in water and alcohol

Note: Some properties for 3-Chloro-2-(octanoyloxy)propyl decanoate are predicted based on its structure and data for similar compounds due to the lack of specific experimental data.

Experimental Protocols

While specific experimental protocols for 3-Chloro-2-(octanoyloxy)propyl decanoate are not available in the public domain, the following sections describe generalized methodologies for the synthesis and analysis of 3-MCPD esters, which can be adapted for the target compound.

Synthesis of 3-MCPD Esters

The formation of 3-MCPD esters typically occurs during the processing of fats and oils at high temperatures in the presence of a chlorine source.[3] A laboratory-scale synthesis could be modeled after these conditions.

Protocol: Synthesis of 3-Chloro-2-(octanoyloxy)propyl decanoate (Hypothetical)

• Reactants: 1-decanoyl-2-octanoyl-glycerol, a chlorine source (e.g., HCl or a chloride salt), and a suitable organic solvent.

• Reaction Setup: The reactants are combined in a round-bottom flask equipped with a condenser and a magnetic stirrer.

• Temperature: The reaction mixture is heated to a high temperature, typically above 120°C, to simulate processing conditions.[4]

• Reaction Time: The reaction is monitored over several hours.

• Work-up and Purification: After cooling, the reaction mixture is quenched, and the product is extracted with an organic solvent. Purification can be achieved through column chromatography on silica (B1680970) gel.

Analytical Methods for 3-MCPD Esters

The analysis of 3-MCPD esters is commonly performed using chromatographic techniques coupled with mass spectrometry. Both direct and indirect methods are employed.[5]

Protocol: Analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate by GC-MS (Indirect Method)

• Sample Preparation: The lipid sample containing the analyte is subjected to alkaline-catalyzed transesterification to release the 3-MCPD backbone.[6]

• Extraction: The free 3-MCPD is extracted from the fatty acid methyl esters.

• Derivatization: The extracted 3-MCPD is derivatized, for example, with phenylboronic acid, to enhance its volatility and improve its chromatographic properties.[6]

• GC-MS Analysis: The derivatized sample is injected into a gas chromatograph coupled with a mass spectrometer for separation and detection.

• Quantification: Quantification is typically achieved using a deuterated internal standard.[6]

Table 2: Key Parameters for GC-MS Analysis of 3-MCPD Esters

Parameter	Value/Condition
GC Column	DB-5ms or equivalent
Injection Mode	Splitless
Oven Program	Ramped temperature program (e.g., 50°C to 300°C)
Ionization Mode	Electron Ionization (EI)
MS Detection	Selected Ion Monitoring (SIM)

Biological Activity and Signaling Pathways

Direct studies on the biological activity of 3-Chloro-2-(octanoyloxy)propyl decanoate have not been reported. However, the toxicology of 3-MCPD esters is well-established. In the gastrointestinal tract, these esters are hydrolyzed to free 3-MCPD, which is known to exhibit renal and reproductive toxicity.[1][7]

The proposed mechanism for 3-MCPD toxicity involves the inhibition of glycolysis, leading to energy depletion in target cells.[1] In the context of nephrotoxicity, studies on 3-MCPD esters have implicated the activation of specific signaling pathways leading to apoptosis and necroptosis.

Signaling Pathways in 3-MCPD Ester-Induced Nephrotoxicity

Research has shown that 3-MCPD esters can induce acute kidney injury through the activation of the JNK/p53 signaling pathway, which promotes apoptosis, and the RIPK1/RIPK3/MLKL signaling pathway, which triggers necroptosis and inflammation.

Caption: Proposed signaling pathways in 3-MCPD ester-induced nephrotoxicity.

Conclusion

3-Chloro-2-(octanoyloxy)propyl decanoate, as a member of the 3-MCPD ester family, warrants further investigation due to the known toxicological concerns associated with this class of compounds. This guide provides a foundational understanding of its chemical nature and outlines plausible experimental approaches for its synthesis and analysis based on existing literature for related molecules. The elucidation of its specific biological activities and signaling pathway interactions will be crucial for a comprehensive risk assessment and for understanding its potential impact in drug development and food safety.

References

• 1. Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fediol.eu [fediol.eu]
• 3. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Analytical approaches for MCPD esters and glycidyl esters in food and biological samples: a review and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]
• 7. cfs.gov.hk [cfs.gov.hk]

An In-depth Technical Guide to the Physical Properties of 3-Chloro-2-(octanoyloxy)propyl decanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879). Due to the limited availability of experimentally determined data for this specific compound, this document also includes data for structurally related molecules to provide a comparative context.

Introduction

3-Chloro-2-(octanoyloxy)propyl decanoate, also known as 1-Decanoyl-2-octanoyl-3-chloropropanediol, is a chlorinated diacylglycerol.[1][2] Its structure consists of a propane (B168953) backbone with a chlorine atom at the C-3 position, an octanoyloxy group at the C-2 position, and a decanoate group at the C-1 position. Chlorinated diacylglycerols are of interest in food science and toxicology, as they can be formed during the processing of foods containing fat and salt.[3] Understanding the physical properties of these compounds is crucial for their analysis, as well as for understanding their behavior in biological and chemical systems.

Physicochemical Properties

Table 1: Known and Predicted Physical Properties of 3-Chloro-2-(octanoyloxy)propyl decanoate

Property	Value	Source
Molecular Formula	C₂₁H₃₉ClO₄	Larodan[1]
Molecular Weight	390.99 g/mol	Larodan[1]
Physical State	Liquid	Larodan[1]
Purity	>98%	Larodan[1]
Storage	Freezer	Larodan[1]

To provide a broader understanding, the following table presents data for related diacylglycerol compounds. It is important to note that these values are for comparison and may not be representative of 3-Chloro-2-(octanoyloxy)propyl decanoate.

Table 2: Physical Properties of Structurally Related Compounds

Property	[(2R)-2,3-di(octanoyloxy)propyl] decanoate	3-Hydroxy-2-(octanoyloxy)propyl decanoate	Propyl decanoate
Molecular Formula	C₂₉H₅₄O₆	C₂₁H₄₀O₅	C₁₃H₂₆O₂
Molecular Weight	498.7 g/mol (Computed)	372.5 g/mol (Computed)	214.34 g/mol
Physical State	Solid	Not specified	Colorless clear liquid (est.)
Boiling Point	Not available	Not available	253.00 to 256.00 °C @ 760.00 mm Hg
Specific Gravity	Not available	Not available	0.85000 to 0.86500 @ 25.00 °C
Solubility	Not available	Not available	Soluble in alcohol; Insoluble in water
Source	PubChem	PubChem	The Good Scents Company

Experimental Protocols

As specific experimental protocols for the determination of the physical properties of 3-Chloro-2-(octanoyloxy)propyl decanoate are not available in the literature, this section outlines general methodologies that are commonly employed for such characterizations.

Workflow for Physical Property Determination

Caption: A generalized workflow for the synthesis, purification, and physical property characterization of a chemical compound.

Determination of Melting and Boiling Points

The melting point of a solid compound can be determined using a melting point apparatus or by differential scanning calorimetry (DSC), which can also provide information on phase transitions. The boiling point of a liquid can be determined by distillation at atmospheric or reduced pressure. An ebulliometer can also be used for precise boiling point measurements.

Density Measurement

The density of the liquid can be measured using a pycnometer, which involves accurately weighing a known volume of the substance. Alternatively, a digital densitometer can provide rapid and precise measurements.

Solubility Assessment

The solubility of the compound in various solvents (e.g., water, ethanol, acetone, hexane) can be determined by adding the compound to a known volume of the solvent at a specific temperature until saturation is reached. The concentration of the dissolved compound can then be measured using techniques such as UV-Vis spectroscopy or high-performance liquid chromatography (HPLC) after calibration.

Biological Context and Signaling

Currently, there is no specific information available in the public domain regarding the biological activity or signaling pathways associated with 3-Chloro-2-(octanoyloxy)propyl decanoate. Diacylglycerols, as a class of molecules, are known to be important signaling molecules, most notably as activators of protein kinase C (PKC). However, it is unknown if the chlorinated analog shares this activity. The presence of the chlorine atom may significantly alter its biological properties compared to its non-chlorinated counterparts.

Logical Relationship of Diacylglycerol Signaling

References

• 1. larodan.com [larodan.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Diacylglycerols | Cyberlipid [cyberlipid.gerli.com]

In-depth Technical Guide: 3-Chloro-2-(octanoyloxy)propyl decanoate

CAS Number: 2692623-39-3

Introduction

3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879), with the Chemical Abstracts Service (CAS) number 2692623-39-3, is a specific ester compound.[1] An alternative chemical name for this substance is 1-Decanoyl-2-octanoyl-3-chloropropanediol.[1] It is commercially available as a research chemical.[1]

Despite a comprehensive search of scientific literature and chemical databases, publicly available in-depth technical data for 3-Chloro-2-(octanoyloxy)propyl decanoate is exceedingly scarce. There is a notable absence of published experimental studies, detailed analytical protocols, quantitative data, and information regarding its biological activity or associated signaling pathways.

This guide serves to provide the confirmed identity of the compound and to transparently address the current limitations in available public domain data.

Compound Identification

Identifier	Value
CAS Number	2692623-39-3
Chemical Name	3-Chloro-2-(octanoyloxy)propyl decanoate
Synonym	1-Decanoyl-2-octanoyl-3-chloropropanediol

Data Availability

A thorough investigation for quantitative data, experimental protocols, and biological pathway information related to 3-Chloro-2-(octanoyloxy)propyl decanoate (CAS: 2692623-39-3) did not yield any specific results. The compound is listed by chemical suppliers for research purposes, which suggests its use in exploratory studies; however, the outcomes of such research do not appear to be published in accessible literature.

Conclusion

While the chemical identity of 3-Chloro-2-(octanoyloxy)propyl decanoate is established with the CAS number 2692623-39-3, there is a significant lack of public domain information required to construct a detailed technical guide as per the initial request. No experimental protocols, quantitative datasets, or signaling pathway associations could be found. Therefore, the creation of data tables and visualizations is not possible at this time. Researchers and scientists interested in this compound may need to conduct foundational research to determine its properties and biological effects.

References

• 1. 丁香通-异常行为检测 [m.biomart.cn]

A Proposed Synthesis Pathway for 1-Decanoyl-2-octanoyl-3-chloropropanediol: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proposed Overall Synthetic Strategy

The proposed synthesis of 1-decanoyl-2-octanoyl-3-chloropropanediol is a multi-step chemical process commencing with the synthesis of the 3-chloro-1,2-propanediol (B139630) backbone, followed by a regioselective two-step acylation of the hydroxyl groups. The strategy is designed to control the placement of the decanoyl group at the sn-1 position and the octanoyl group at the sn-2 position.

The key steps are:

• Synthesis of 3-Chloro-1,2-propanediol: The backbone is synthesized from the hydrolysis of epichlorohydrin (B41342).

• Regioselective Acylation: A two-step acylation process is proposed: a. Selective Acylation of the Primary Hydroxyl Group (sn-1): The more reactive primary hydroxyl group of 3-chloro-1,2-propanediol is first acylated with decanoyl chloride. b. Acylation of the Secondary Hydroxyl Group (sn-2): The remaining secondary hydroxyl group is then acylated with octanoyl chloride to yield the final product.

Experimental Protocols

Step 1: Synthesis of 3-Chloro-1,2-propanediol

This procedure is adapted from established methods for the hydrolysis of epichlorohydrin.[2]

Materials:

• Epichlorohydrin

• Deionized water

• 1 L three-necked flask

• Magnetic stirrer

• Reflux condenser

• Thermometer

• Oil bath

Procedure:

• A mixture of epichlorohydrin (e.g., 5.11 mol) and deionized water (e.g., 6.13 mol) is placed in a 1 L three-necked flask equipped with a magnetic stirrer, reflux condenser, and thermometer.

• The flask is immersed in an oil bath and the mixture is stirred at 100°C for approximately 20 hours.

• The reaction progress is monitored by Thin Layer Chromatography (TLC) using a hexane-ethyl acetate (B1210297) (1:1) solvent system.

• Upon completion of the reaction, the mixture is cooled to room temperature. The product, 3-chloro-1,2-propanediol, is obtained as a colorless oil and can be used in the next step, potentially after purification by distillation under reduced pressure.

Step 2a: Synthesis of 1-Decanoyl-3-chloro-2-propanol (Regioselective Acylation of the sn-1 Position)

This step exploits the higher reactivity of the primary hydroxyl group for selective acylation.

Materials:

• 3-Chloro-1,2-propanediol

• Decanoyl chloride

• Pyridine (B92270) (as a base and solvent)

• Dichloromethane (B109758) (as a solvent)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• 3-Chloro-1,2-propanediol (1 equivalent) is dissolved in a mixture of pyridine and dichloromethane in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• Decanoyl chloride (1 equivalent) is added dropwise to the cooled solution via a dropping funnel over a period of 1-2 hours, maintaining the temperature at 0-5°C.

• After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for an additional 12-16 hours.

• The reaction is monitored by TLC.

• Upon completion, the reaction is quenched by the addition of cold, dilute hydrochloric acid to neutralize the pyridine.

• The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to isolate 1-decanoyl-3-chloro-2-propanol.

Step 2b: Synthesis of 1-Decanoyl-2-octanoyl-3-chloropropanediol (Acylation of the sn-2 Position)

Materials:

• 1-Decanoyl-3-chloro-2-propanol

• Octanoyl chloride

• Pyridine

• Dichloromethane

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• 1-Decanoyl-3-chloro-2-propanol (1 equivalent) is dissolved in a mixture of pyridine and dichloromethane in a round-bottom flask.

• Octanoyl chloride (1.1 equivalents) is added dropwise to the solution at room temperature.

• The reaction mixture is stirred at room temperature for 12-24 hours.

• The reaction progress is monitored by TLC.

• Work-up is performed as described in Step 2a (quenching with dilute HCl, extraction, washing, drying, and solvent removal).

• The final product, 1-decanoyl-2-octanoyl-3-chloropropanediol, is purified by column chromatography on silica gel.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the proposed synthesis pathway, based on typical yields for similar acylation reactions.

Step	Reactants	Reagents/Solvents	Product	Expected Yield (%)	Expected Purity (%)
1	Epichlorohydrin, Water	-	3-Chloro-1,2-propanediol	>95	>98
2a	3-Chloro-1,2-propanediol, Decanoyl chloride	Pyridine, Dichloromethane	1-Decanoyl-3-chloro-2-propanol	70-80	>95
2b	1-Decanoyl-3-chloro-2-propanol, Octanoyl chloride	Pyridine, Dichloromethane	1-Decanoyl-2-octanoyl-3-chloropropanediol	80-90	>98

Visualizations

Proposed Synthesis Workflow

Caption: Proposed chemical synthesis workflow for 1-Decanoyl-2-octanoyl-3-chloropropanediol.

Conclusion

This technical guide presents a plausible and detailed synthetic pathway for 1-decanoyl-2-octanoyl-3-chloropropanediol. The proposed chemical synthesis, utilizing a regioselective acylation strategy, offers a high degree of control over the final product's structure. While this guide is based on established chemical principles, optimization of reaction conditions, such as temperature, reaction time, and catalyst choice, would be necessary to maximize yields and purity in a laboratory setting. Further research could also explore enzymatic routes, for instance using specific lipases, which might offer a more environmentally friendly approach to the synthesis of this and other structured chlorinated lipids.

References

• 1. Lipase-Catalyzed Interesterification for the Synthesis of Medium-Long-Medium (MLM) Structured Lipids – A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Genesis of a Process Contaminant: An In-depth Technical Guide to the Formation Mechanism of 3-MCPD Esters in Vegetable Oils

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-monochloropropane-1,2-diol (3-MCPD) esters are process-induced chemical contaminants that have garnered significant attention from the food industry, regulatory bodies, and the scientific community due to their potential health risks.[1] Classified as a possible human carcinogen, these esters are predominantly formed during the high-temperature refining processes of edible oils and fats.[2] This technical guide provides a comprehensive overview of the formation mechanism of 3-MCPD esters in vegetable oils, with a focus on the core chemical reactions, precursor compounds, and influencing factors. It is intended to serve as a resource for researchers, scientists, and professionals in drug development who require a deep understanding of this critical food safety issue.

Core Formation Mechanism: A Multi-Factorial Process

The formation of 3-MCPD esters is not a simple, single-pathway reaction but rather a complex process influenced by a confluence of factors. The fundamental prerequisites for the formation of these esters are the presence of acylglycerols (the building blocks of fats and oils), a source of chlorine, and high temperatures.[3][4] The deodorization step in vegetable oil refining, which operates at temperatures between 240-270°C, is identified as the primary stage for their formation.[5]

Key Precursors

The primary precursors for 3-MCPD ester formation are:

• Acylglycerols: While triacylglycerols (TAGs) are the main components of vegetable oils, it is the partial acylglycerols, namely diacylglycerols (DAGs) and monoacylglycerols (MAGs), that are considered the more direct precursors.[3][6] Palm oil, which typically has a higher initial DAG content (6-10%) compared to other vegetable oils (1-3%), consequently exhibits higher levels of 3-MCPD esters.[3]

• Chlorine Source: The presence of chlorine is indispensable for the formation of 3-MCPD esters. Chlorine can be present in various forms, including inorganic chlorides (e.g., sodium chloride) and organic chlorine compounds.[3][7] These chlorine sources can originate from the raw plant material, processing aids, or contact with chlorinated water during processing.[8]

The Chemical Pathway

The most widely accepted mechanism for the formation of 3-MCPD esters involves the reaction of an acylglycerol with a chlorine donor at elevated temperatures. A key intermediate in this process is a cyclic acyloxonium ion. The proposed pathway can be summarized as follows:

• Protonation: At high temperatures, a proton (H+) from an acidic source (e.g., free fatty acids) protonates a hydroxyl group or an esterified fatty acid on the glycerol (B35011) backbone of a DAG or MAG.

• Formation of a Cyclic Acyloxonium Ion: The protonated acylglycerol undergoes an intramolecular reaction, leading to the formation of a five-membered cyclic acyloxonium ion intermediate.

• Nucleophilic Attack by Chloride: A chloride ion (Cl-), acting as a nucleophile, attacks one of the carbon atoms of the cyclic intermediate. This attack opens the ring and results in the substitution of a hydroxyl group with a chlorine atom, forming a 3-MCPD monoester or diester.

This pathway is illustrated in the diagram below.

Caption: Proposed mechanism of 3-MCPD ester formation.

Quantitative Data on Precursors and Formation

The concentration of precursors and the conditions of the refining process significantly impact the final levels of 3-MCPD esters in vegetable oils. The following tables summarize key quantitative data from various studies.

Table 1: Influence of Diacylglycerol (DAG) Content on 3-MCPD Ester Formation

Vegetable Oil	Initial DAG Content (%)	Heating Conditions	Resulting 3-MCPD Ester Concentration (mg/kg)	Reference
Palm Oil	6 - 10	Deodorization (≥230°C)	High	[3]
Other Vegetable Oils	1 - 3	Deodorization (≥230°C)	Lower	[3]
Bleached Soybean Oil (spiked)	4	220°C	2.268	[6]

Table 2: Effect of Deodorization Temperature and Time on 3-MCPD Ester Formation in Palm Oil

Temperature (°C)	Time (min)	3-MCPD Ester Concentration (mg/kg)	2-MCPD Ester Concentration (mg/kg)	Glycidyl (B131873) Ester Concentration (mg/kg)	Reference
210	30	1.91	0.68	0.12	[9]
230	60	2.35	1.15	1.89	[9]
250	90	2.55	1.33	5.67	[9]
270	120	2.70	1.44	8.51	[9]

Table 3: Impact of Chlorine Source on 3-MCPD Monoester Formation from Monostearoyl Glycerol (MSG) at 240°C

Chlorine Source	Relative Amount of 3-MCPD Monoester Formed	Reference
Lindane	+	[7]
MgCl₂	++	[7]
AlCl₃	++	[7]
CuCl₂	+++	[7]
MnCl₂	+++	[7]
SnCl₂	+++	[7]
ZnCl₂	+++	[7]
FeCl₃	++++	[7]

Relative amounts are indicated by '+' symbols for illustrative comparison.

Experimental Protocols for 3-MCPD Ester Analysis

The accurate quantification of 3-MCPD esters is crucial for research and quality control. Indirect methods, which involve the cleavage of the esters to free 3-MCPD followed by derivatization and analysis, are commonly used for routine analysis. Below is a detailed methodology for a typical indirect Gas Chromatography-Mass Spectrometry (GC-MS) method, based on principles outlined in official methods like AOCS Cd 29c-13 and ISO 18363-1.[10]

Indirect GC-MS Method for Total 3-MCPD Esters

1. Principle:

This method determines the total amount of 3-MCPD esters by first converting them to free 3-MCPD through alkaline-catalyzed transesterification. The released 3-MCPD is then derivatized with phenylboronic acid (PBA) to enhance its volatility and thermal stability for GC-MS analysis.

2. Reagents and Materials:

• Vegetable oil sample

• Internal Standard: 3-MCPD-d5 (deuterated)

• Sodium methoxide (B1231860) solution in methanol

• Acidic sodium chloride solution

• Hexane (B92381) or Heptane (B126788)

• Phenylboronic acid (PBA) solution in diethyl ether

• Anhydrous sodium sulfate (B86663)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

3. Procedure:

• Sample Preparation:

  • Weigh approximately 100 mg of the oil sample into a screw-cap test tube.

  • Add a known amount of the internal standard (3-MCPD-d5).

  • Add sodium methoxide solution to initiate transesterification.

  • Incubate the mixture at room temperature with shaking for a defined period (e.g., 30 minutes) to ensure complete cleavage of the esters.

• Reaction Termination and Extraction:

  • Stop the reaction by adding an acidic sodium chloride solution.

  • Add hexane or heptane and vortex thoroughly to extract the fatty acid methyl esters (FAMEs), leaving the free 3-MCPD in the aqueous layer.

  • Centrifuge to separate the layers and discard the upper organic layer.

• Derivatization:

  • To the lower aqueous layer containing the free 3-MCPD, add the PBA solution.

  • Vortex the mixture and incubate at an elevated temperature (e.g., 70-90°C) for approximately 20-30 minutes to form the 3-MCPD-PBA derivative.

• Final Extraction and Analysis:

  • After cooling, add hexane or heptane and vortex to extract the 3-MCPD-PBA derivative into the organic phase.

  • Transfer the organic layer to a clean vial containing anhydrous sodium sulfate to remove any residual water.

  • Inject an aliquot of the final extract into the GC-MS system.

4. GC-MS Conditions (Typical):

• Injector: Splitless mode, 250°C

• Oven Program: Start at 60°C, ramp to 280°C

• Carrier Gas: Helium

• Mass Spectrometer: Electron Ionization (EI) mode, monitoring characteristic ions for the 3-MCPD-PBA derivative and its deuterated internal standard.

Caption: Workflow for indirect 3-MCPD ester analysis.

Conclusion

The formation of 3-MCPD esters in vegetable oils is a complex interplay of precursor availability, chlorine presence, and high-temperature processing. A thorough understanding of the underlying chemical mechanisms is paramount for developing effective mitigation strategies to ensure the safety and quality of edible oils. This guide has provided a detailed overview of the formation pathways, quantitative data on influencing factors, and a comprehensive experimental protocol for analysis. Continued research in this area is essential for refining our knowledge and further minimizing the occurrence of these process contaminants in the global food supply.

References

• 1. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 2. A summary of 2-, 3-MCPD esters and glycidyl ester occurrence during frying and baking processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. keypublishing.org [keypublishing.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. agilent.com [agilent.com]
• 8. repositorio.ital.sp.gov.br [repositorio.ital.sp.gov.br]
• 9. zakon.isu.net.ua [zakon.isu.net.ua]
• 10. scribd.com [scribd.com]

Toxicological Profile of 3-Chloro-2-(octanoyloxy)propyl decanoate: A Data Gap Analysis

An In-Depth Technical Review for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the toxicological profile of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879). A comprehensive review of publicly available scientific literature and safety data reveals a significant lack of specific toxicological information for this compound. Currently classified as a biochemical assay reagent and an ester product, its potential effects on human health and the environment remain largely uncharacterized. This document summarizes the limited available information and highlights the critical data gaps that need to be addressed to establish a comprehensive safety profile.

Chemical Identity and Classification

3-Chloro-2-(octanoyloxy)propyl decanoate, also known as 1-Decanoyl-2-octanoyl-3-chloropropanediol, is an ester compound.[1][2][3] It is commercially available as a biochemical assay reagent.[2][3][4] Some suppliers categorize it for use in research related to metabolic diseases.[1][4][5]

Review of Toxicological Data

A thorough search of scientific databases and regulatory agency websites for toxicological data on 3-Chloro-2-(octanoyloxy)propyl decanoate yielded no specific studies. The following is a summary of the data gaps for key toxicological endpoints:

• Acute Toxicity: No data on oral, dermal, or inhalation LD50 values are available.

• Genotoxicity: No studies on the mutagenic or clastogenic potential of the compound were found.

• Carcinogenicity: There is no information available regarding the carcinogenic potential of this chemical.

• Reproductive and Developmental Toxicity: No studies have been identified that assess its effects on reproduction or development.

• In Vitro and In Vivo Studies: No published in vitro or in vivo toxicological studies specifically investigating 3-Chloro-2-(octanoyloxy)propyl decanoate were found.

Potential Signaling Pathway Association

Experimental Protocols

Due to the absence of published toxicological studies for 3-Chloro-2-(octanoyloxy)propyl decanoate, no specific experimental protocols can be detailed. Standard methodologies, such as those outlined by the Organisation for Economic Co-operation and Development (OECD) for the testing of chemicals, would be appropriate for future toxicological evaluation of this compound.

Data Presentation and Visualization

The absence of quantitative toxicological data precludes the creation of summary tables. Similarly, without experimental data on its mechanism of action or established workflows for its toxicological assessment, the generation of meaningful signaling pathway or experimental workflow diagrams is not possible at this time.

Conclusion and Recommendations

The toxicological profile of 3-Chloro-2-(octanoyloxy)propyl decanoate is currently undefined due to a significant lack of available data. While it is used as a biochemical reagent, its potential biological effects and toxicity are unknown. To ensure the safety of researchers and personnel handling this compound and to understand its potential environmental impact, a comprehensive toxicological evaluation is urgently needed.

It is recommended that future research prioritize the following:

• Acute toxicity testing to determine LD50 values for relevant routes of exposure.

• Genotoxicity assays (e.g., Ames test, in vitro micronucleus assay) to assess mutagenic potential.

• In vitro cytotoxicity studies in relevant cell lines to understand its effects at a cellular level.

• Further investigation into the suggested link with the PI3K/Akt/mTOR pathway to elucidate a potential mechanism of action.

Until such data becomes available, 3-Chloro-2-(octanoyloxy)propyl decanoate should be handled with caution, employing appropriate personal protective equipment and engineering controls in a laboratory setting.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 1-Decanoyl-2-octanoyl-3-chloropropanediol | MCE 生命科学试剂服务商 [medchemexpress.cn]

Hydrolysis of 3-Chloro-2-(octanoyloxy)propyl decanoate to 3-MCPD: A Technical Guide

This technical guide provides an in-depth overview of the hydrolysis of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) to 3-chloro-1,2-propanediol (B139630) (3-MCPD). The document is intended for researchers, scientists, and professionals in drug development and food safety analysis who are working with 3-MCPD esters. It covers the core principles of hydrolysis, detailed experimental protocols derived from established analytical methods, and quantitative data relevant to the process.

Introduction

3-Chloro-2-(octanoyloxy)propyl decanoate is a diester of 3-MCPD, a processing-induced food contaminant that raises health concerns due to its potential carcinogenicity.[1][2][3] The hydrolysis of this and other 3-MCPD esters is a critical step in both the analysis of food contamination and in toxicological studies, as the biological activity is often associated with the free 3-MCPD molecule.[4][5] In the gastrointestinal tract, 3-MCPD esters are substantially hydrolyzed to free 3-MCPD by lipases.[4][5] This guide focuses on the chemical hydrolysis of 3-Chloro-2-(octanoyloxy)propyl decanoate to yield 3-MCPD for research and analytical purposes.

Reaction Mechanism

The hydrolysis of 3-Chloro-2-(octanoyloxy)propyl decanoate involves the cleavage of the two ester bonds, releasing octanoic acid and decanoic acid, to yield 3-chloro-1,2-propanediol. This reaction can be catalyzed by acids, bases, or enzymes (lipases).

Acid-Catalyzed Hydrolysis: This method typically involves heating the ester in the presence of a strong acid, such as sulfuric acid in methanol.[6] The reaction proceeds via protonation of the carbonyl oxygen of the ester group, making the carbonyl carbon more susceptible to nucleophilic attack by water.

Alkaline-Catalyzed Hydrolysis (Saponification): This is a common and rapid method for releasing 3-MCPD from its esters.[7] It involves the use of a strong base, such as sodium methoxide (B1231860) or sodium hydroxide (B78521), in an alcoholic solvent.[8] The hydroxide or methoxide ion directly attacks the carbonyl carbon of the ester, leading to the formation of a tetrahedral intermediate which then collapses to release the alkoxide of 3-MCPD and the carboxylate salt of the fatty acid. Subsequent acidification protonates the alkoxide to yield 3-MCPD.

Enzymatic Hydrolysis: Lipases can be used to catalyze the hydrolysis of 3-MCPD esters under milder conditions, mimicking the physiological process.[2][9][10] This method can offer high specificity and avoid the harsh conditions of acid or alkaline hydrolysis.[2][9]

Below is a diagram illustrating the general workflow for the hydrolysis of a 3-MCPD diester and subsequent analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
• 5. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD [pubmed.ncbi.nlm.nih.gov]
• 6. mjas.analis.com.my [mjas.analis.com.my]
• 7. fediol.eu [fediol.eu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A summary of 2-, 3-MCPD esters and glycidyl ester occurrence during frying and baking processes - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) and Related Chloropropanediol Fatty Acid Esters

Introduction

3-Chloro-2-(octanoyloxy)propyl decanoate is a mixed diester of 3-chloro-1,2-propanediol (B139630) (3-MCPD) with octanoic acid and decanoic acid. While specific literature on this exact molecule is scarce, it belongs to a significant class of chemical compounds known as chloropropanediol fatty acid esters. These compounds are recognized as process-induced contaminants in heat-treated foods, particularly refined vegetable oils and products made from them. Their toxicological relevance, stemming from the release of free chloropropanols like 3-MCPD in the body, makes them a subject of extensive research and regulatory scrutiny. This guide provides a comprehensive overview of the synthesis, analysis, and biological implications of this class of compounds, leveraging available data to inform research and development.

Chemical and Physical Properties

Synthesis of Chloropropanediol Esters

The synthesis of chloropropanediol esters can be approached through chemical or enzymatic methods. Generally, the backbone, a chloropropanol (B1252657), is synthesized first, followed by esterification.

General Chemical Synthesis

The formation of the 3-chloro-1,2-propanediol backbone often starts from glycerol (B35011), a readily available precursor. The reaction with hydrochloric acid can lead to a mixture of monochloropropanediols and dichloropropanols. Another common route involves the reaction of epichlorohydrin (B41342) with hydrochloric acid[1].

Experimental Protocol: Synthesis of 1,3-Dichloro-2-propanol (B29581) from Glycerol

A representative protocol for the synthesis of a related dichloropropanol, a potential precursor for esterification, is the reaction of glycerol with hydrogen chloride[2].

• Reaction Setup: A mixture of glycerol and a catalytic amount of an organic acid (e.g., acetic acid) is placed in a reaction vessel equipped for gas inlet and stirring.

• Reaction: Dry hydrogen chloride gas is passed through the glycerol mixture. The reaction temperature is maintained to facilitate the reaction and removal of water formed during the process.

• Work-up: After the reaction is complete, the mixture is cooled. The crude product is then neutralized, for instance, with sodium bicarbonate.

• Purification: The organic layer is separated, and the product is purified by distillation under reduced pressure to yield the dichloropropanol[2].

The resulting chloropropanol can then be esterified with the desired fatty acids (octanoic and decanoic acid) using standard esterification methods, such as reaction with the corresponding acyl chlorides or anhydrides in the presence of a suitable catalyst.

Enzymatic Synthesis

Lipase-catalyzed synthesis offers a milder and often more selective alternative to chemical methods. Lipases can be used for the direct esterification of chloropropanols or the transesterification of other esters. This approach can also be used for the kinetic resolution of racemic chloropropanols to produce enantiomerically pure compounds[3][4][5].

Experimental Protocol: Lipase-Catalyzed Acylation of a Chloropropanol

This protocol is adapted from the enantioselective acylation of racemic 1-aryl-3-chloropropan-1-ols[4].

• Reaction Mixture: The racemic chloropropanol (e.g., 3-chloro-1,2-propanediol) is dissolved in a suitable organic solvent like n-hexane.

• Acyl Donor: An acyl donor, such as vinyl octanoate (B1194180) or vinyl decanoate, is added to the mixture.

• Enzyme: An immobilized lipase (B570770) (e.g., from Pseudomonas fluorescens or Candida antarctica) is added to the reaction mixture.

• Incubation: The mixture is shaken at a controlled temperature (e.g., 40°C) for a specified period, with the reaction progress monitored by techniques like TLC or GC.

• Work-up: Once the desired conversion is reached, the enzyme is filtered off. The solvent and excess acyl donor are removed under vacuum.

• Purification: The resulting ester product is purified using column chromatography.

Caption: General chemical synthesis pathway for chloropropanediol esters.

Analytical Methods for Detection and Quantification

The analysis of chloropropanediol esters is challenging due to their presence in complex food matrices like oils and fats. Both indirect and direct methods have been developed.

• Indirect Methods: These are more common for routine analysis and involve the hydrolysis or transesterification of the esters to release the free chloropropanol (e.g., 3-MCPD), which is then derivatized and quantified by Gas Chromatography-Mass Spectrometry (GC-MS)[6][7].

• Direct Methods: These methods aim to quantify the intact esters without prior hydrolysis. They typically employ Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or high-resolution mass spectrometry (e.g., LC-TOFMS)[8][9].

Experimental Protocol: Indirect Analysis by GC-MS

This is a generalized protocol based on common indirect methods[6][10].

• Fat Extraction: The fat is extracted from the food sample using a suitable solvent.

• Transesterification: The extracted fat is subjected to acid- or base-catalyzed transesterification (e.g., with acidic methanol) to cleave the fatty acids from the glycerol backbone, releasing the free chloropropanols.

• Purification: The released chloropropanols are purified from the fatty acid methyl esters, often using solid-phase extraction (SPE).

• Derivatization: The purified chloropropanols are derivatized to make them more volatile and suitable for GC analysis. A common derivatizing agent is phenylboronic acid (PBA).

• GC-MS Analysis: The derivatized sample is injected into a GC-MS system for separation and quantification. Isotope-labeled internal standards (e.g., 3-MCPD-d5) are used for accurate quantification.

Caption: General workflow for the analysis of chloropropanediol esters.

Table 1: Performance of Analytical Methods for Chloropropanediol Esters

Method	Analyte	Matrix	LOQ (mg/kg)	Recovery (%)	RSD (%)	Reference
LC-MS/MS (Direct)	Various 3-MCPD esters	Edible Oils	0.02 - 0.08	Not specified	5.5 - 25.5	[8]
U-HPLC-OrbitrapMS (Direct)	Nine 3-MCPD diesters	Vegetable Oils	0.002 - 0.005	89 - 120	5 - 9	[9]
GC-MS (Indirect)	3-MCPDEs, 2-MCPDEs, GEs	Various Foods	0.013 - 0.031	Not specified	Not specified	[10]

LOQ: Limit of Quantification; RSD: Relative Standard Deviation

Biological Activity and Toxicology

The primary toxicological concern with chloropropanediol esters is their potential to hydrolyze in the gastrointestinal tract, releasing free chloropropanols, which are then absorbed by the body[11][12][13]. The biological activity is therefore closely linked to the toxicity of the parent chloropropanols.

Metabolism

In vivo and in vitro studies have shown that intestinal lipases can hydrolyze 3-MCPD mono- and diesters, releasing free 3-MCPD[13][14]. The release from monoesters is rapid, while it is slower from diesters. The released 3-MCPD can be further metabolized. One proposed pathway for related dichloropropanols involves the formation of an epoxide intermediate (epichlorohydrin), which can then be conjugated with glutathione (B108866) and excreted as mercapturic acids, or hydrolyzed to 3-chloro-1,2-propanediol[15].

Caption: Proposed metabolic pathway of chloropropanediol esters.

Toxicity

The toxicity of this class of compounds is well-documented for certain members like 3-MCPD and 1,3-dichloro-2-propanol (1,3-DCP).

• 3-MCPD: It has been shown to cause kidney toxicity and affect male fertility in animal studies[12]. The International Agency for Research on Cancer (IARC) has classified 3-MCPD as "possibly carcinogenic to humans" (Group 2B)[16].

• 1,3-DCP: This compound is also classified by IARC as "possibly carcinogenic to humans" (Group 2B). It is mutagenic in vitro and exhibits hepatotoxicity at high doses[1][11].

• Glycidyl Esters (GEs): Often found alongside chloropropanediol esters, GEs hydrolyze to glycidol, which is classified as "probably carcinogenic to humans" (Group 2A) by IARC[11].

Table 2: Toxicological Data and Regulatory Limits

Compound	IARC Classification	Tolerable Daily Intake (TDI)	Issuing Body	Reference
3-MCPD and its esters	Group 2B (Possibly carcinogenic)	4 µg/kg body weight	JECFA (2017)	[16]
1,3-DCP	Group 2B (Possibly carcinogenic)	Not established	-	[11]
Glycidol	Group 2A (Probably carcinogenic)	Not established (due to genotoxicity)	-	[11]

IARC: International Agency for Research on Cancer; JECFA: Joint FAO/WHO Expert Committee on Food Additives

Conclusion and Future Outlook

3-Chloro-2-(octanoyloxy)propyl decanoate is a representative of the broader class of chloropropanediol fatty acid esters, which are significant due to their presence as food contaminants and their associated health risks. While data on this specific molecule is limited, a wealth of information on the synthesis, analysis, and toxicology of the general class provides a strong foundation for researchers. The established analytical methods allow for sensitive detection, and the toxicological profiles of related compounds like 3-MCPD highlight the need for continued monitoring and mitigation. Future research should focus on characterizing the specific properties and biological activities of individual mixed esters like 3-Chloro-2-(octanoyloxy)propyl decanoate to better understand their unique contributions to overall dietary exposure and risk.

References

• 1. 1,3-DICHLORO-2-PROPANOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Chloropropanols and Their Esters in Food: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. 1,3-DICHLORO-2-PROPANOL (JECFA Food Additives Series 48) [inchem.org]
• 16. Exposure to Chloropropanols and Their Fatty Acid Esters and Glycidyl Fatty Acid Esters in the Sixth Total Diet Study — China, 2016–2019 [weekly.chinacdc.cn]

An In-depth Technical Guide to the Health Risks of 3-MCPD Diesters

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-monochloropropane-1,2-diol (3-MCPD) and its fatty acid esters are process-induced chemical contaminants found in a variety of foods, particularly refined vegetable oils. In the gastrointestinal tract, 3-MCPD esters are largely hydrolyzed to free 3-MCPD, which is the primary driver of toxicity. The major health concerns associated with 3-MCPD exposure are nephrotoxicity and male reproductive toxicity. While classified as a "possible human carcinogen" (Group 2B) by the International Agency for Research on Cancer (IARC), in vivo studies have generally not demonstrated genotoxic potential. This guide provides a comprehensive overview of the current understanding of the health risks posed by 3-MCPD diesters, with a focus on the underlying mechanisms of toxicity, detailed experimental protocols for their assessment, and quantitative toxicological data.

Metabolism and Toxicokinetics

Upon ingestion, 3-MCPD diesters are hydrolyzed in the gastrointestinal tract by lipases, releasing free 3-MCPD.[1] Studies in rats have shown that 3-MCPD is rapidly absorbed from the gastrointestinal tract and distributed to various tissues.[2] The metabolism of 3-MCPD is a critical factor in its toxicity. It is metabolized in the liver and then excreted via the kidneys.[2] Some evidence suggests that the toxicity of 3-MCPD diesters may be slightly less than that of free 3-MCPD, potentially due to incomplete hydrolysis in the gut.[3]

Key Health Risks

The primary target organs for 3-MCPD toxicity are the kidneys and the male reproductive system.[3][4]

Nephrotoxicity

Exposure to 3-MCPD has been consistently shown to cause kidney damage in animal studies.[4][5] The hallmark of 3-MCPD-induced nephrotoxicity is renal tubular hyperplasia, which is the basis for the establishment of tolerable daily intake levels by regulatory bodies.[5][6] In more severe cases, it can lead to renal tubular necrosis and the presence of protein casts in the urine.[7]

Male Reproductive Toxicity

3-MCPD is a known male reproductive toxicant.[3] Studies in rats have demonstrated that exposure to 3-MCPD can lead to reduced sperm motility and concentration, as well as an increase in the number of abnormal sperm.[8][9] It can also cause histopathological changes in the testes and epididymis. The mechanism is thought to involve the disruption of sperm maturation and energy metabolism.[8]

Carcinogenicity and Genotoxicity

The IARC has classified 3-MCPD as "possibly carcinogenic to humans" (Group 2B), based on animal studies showing an increased incidence of tumors in the kidneys and testes of rats.[10] However, the majority of in vivo genotoxicity studies, such as the micronucleus assay, have concluded that 3-MCPD does not damage genetic material.[10][11] This suggests that the carcinogenic effects may be due to a non-genotoxic mechanism, likely related to chronic tissue injury and cell proliferation.

Quantitative Toxicological Data

The following tables summarize key quantitative data from toxicological assessments of 3-MCPD and its esters.

Regulatory Body	Tolerable Daily Intake (TDI) for 3-MCPD and its esters	Basis for TDI
EFSA (2018)	2.0 µg/kg body weight/day[12][13][14]	Renal tubular hyperplasia in rats (BMDL10 of 0.20 mg/kg bw/day)[6]
JECFA (2016)	4.0 µg/kg body weight/day[15][16]	Renal tubular hyperplasia in rats (BMDL10 of 0.87 mg/kg bw/day)[17][18]

Table 1: Tolerable Daily Intake (TDI) for 3-MCPD and its Esters

Study Type	Species	Endpoint	NOAEL/LOAEL/BMDL	Reference
Subchronic Oral Toxicity	Rat	Renal tubular hyperplasia	BMDL10: 0.20 mg/kg bw/day	[6]
Male Reproductive Toxicity	Rat	Decreased sperm motility	BMDL05: 0.44 mg/kg bw/day	[6]
Carcinogenicity	Rat	Renal and testicular tumors	-	[10]

Table 2: Key Toxicological Endpoints for 3-MCPD

Experimental Protocols

In Vivo Oral Toxicity Study (Rodent Model)

This protocol outlines a general procedure for assessing the oral toxicity of 3-MCPD diesters in rats, based on common practices in toxicological research.

Objective: To evaluate the potential adverse health effects of repeated oral exposure to 3-MCPD diesters.

Methodology:

• Test Animals: Young adult rats (e.g., Sprague-Dawley or Wistar strain), typically 6-8 weeks old at the start of the study. Animals are housed in controlled conditions (temperature, humidity, light-dark cycle) with ad libitum access to standard laboratory chow and water.

• Test Substance and Administration: The 3-MCPD diester is dissolved or suspended in a suitable vehicle (e.g., corn oil). The test substance is administered daily by oral gavage for a specified period (e.g., 28 or 90 days).

• Dose Groups: At least three dose levels (low, mid, high) and a vehicle control group are used. Dose selection is based on preliminary range-finding studies.

• Observations:

  • Clinical Signs: Animals are observed daily for any signs of toxicity.

  • Body Weight and Food Consumption: Recorded weekly.

  • Hematology and Clinical Chemistry: Blood samples are collected at termination for analysis of key parameters (e.g., complete blood count, kidney and liver function tests).[19]

  • Urinalysis: Urine is collected to assess kidney function.[19]

• Pathology:

  • Gross Necropsy: All animals are subjected to a full necropsy at the end of the study.

  • Organ Weights: Key organs (e.g., kidneys, liver, testes, epididymides) are weighed.

  • Histopathology: Tissues from all control and high-dose animals are examined microscopically. Target organs from lower dose groups are also examined.

In Vivo Micronucleus Assay (Rodent Model)

This protocol describes a method to assess the potential of a substance to induce chromosomal damage.

Objective: To determine if 3-MCPD diesters cause chromosomal damage in bone marrow erythrocytes of rodents.

Methodology:

• Test Animals: Typically mice or rats.

• Test Substance Administration: The test substance is administered, usually via oral gavage or intraperitoneal injection, at three dose levels. A positive and a negative (vehicle) control group are included.[20]

• Bone Marrow Collection: Approximately 24 hours after the final dose, the animals are euthanized, and bone marrow is collected from the femur or tibia.[20]

• Slide Preparation and Staining: Bone marrow smears are prepared on microscope slides and stained to differentiate between polychromatic erythrocytes (PCEs; immature red blood cells) and normochromatic erythrocytes (NCEs; mature red blood cells).

• Scoring: A statistically significant, dose-dependent increase in the frequency of micronucleated PCEs in the treated groups compared to the negative control group indicates a positive result.[20] At least 2000 PCEs per animal are scored for the presence of micronuclei.[13] The ratio of PCEs to NCEs is also determined as an indicator of cytotoxicity.[13]

Analytical Workflow for 3-MCPD Esters in Food

This outlines a common indirect method for the determination of 3-MCPD esters in edible oils.

Objective: To quantify the total amount of 3-MCPD esters in a food sample.

Methodology:

• Sample Preparation: A known amount of the oil sample is weighed. An internal standard (e.g., deuterated 3-MCPD) is added.[21]

• Hydrolysis/Transesterification: The 3-MCPD esters in the sample are hydrolyzed or transesterified to release free 3-MCPD. This is typically achieved using an acidic or alkaline catalyst.[21]

• Extraction and Derivatization: The free 3-MCPD is extracted from the sample matrix. It is then derivatized (e.g., with phenylboronic acid) to make it suitable for gas chromatography analysis.

• GC-MS Analysis: The derivatized 3-MCPD is analyzed by gas chromatography-mass spectrometry (GC-MS). The amount of 3-MCPD is quantified by comparing its response to that of the internal standard.[21]

Signaling Pathways and Molecular Mechanisms of Toxicity

Nephrotoxicity Signaling Pathways

3-MCPD ester-induced kidney damage involves complex signaling pathways leading to apoptosis and necroptosis of renal tubular cells.

Caption: Signaling pathways of 3-MCPD ester-induced nephrotoxicity.

3-MCPD esters can activate the JNK signaling pathway, leading to the phosphorylation of p53.[15] This, in turn, alters the expression of apoptosis-regulating proteins like Bax and Bcl-2, ultimately causing apoptosis of renal tubular cells.[15] Concurrently, 3-MCPD esters can induce the expression of RIPK1, RIPK3, and MLKL, key components of the necroptosis pathway.[15] The activation of this pathway leads to programmed necrosis of tubular cells and inflammation, contributing to acute kidney injury.[15]

Male Reproductive Toxicity Logical Flow

The adverse effects of 3-MCPD on male fertility are multifactorial, involving direct effects on sperm and disruption of the testicular microenvironment.

Caption: Logical flow of 3-MCPD-induced male reproductive toxicity.

3-MCPD exposure can lead to Sertoli cell dysfunction, which is crucial for supporting spermatogenesis.[16] Additionally, it can induce cellular stress responses such as endoplasmic reticulum stress, inflammasome activation, and autophagy dysfunction in testicular cells.[4] These cellular insults collectively disrupt the process of spermatogenesis, leading to a decrease in sperm count and an increase in morphologically abnormal sperm. 3-MCPD is also thought to have a direct impact on sperm, impairing their motility. The culmination of these effects is a reduction in male fertility.

Conclusion

3-MCPD diesters pose a significant health risk, primarily targeting the kidneys and the male reproductive system. Their toxicity is mediated by the in vivo release of free 3-MCPD. While not considered a direct genotoxic carcinogen, the potential for carcinogenicity through chronic organ damage warrants attention. The provided experimental protocols offer a framework for the continued investigation and risk assessment of these food contaminants. A deeper understanding of the intricate signaling pathways involved in 3-MCPD-induced toxicity will be crucial for the development of potential therapeutic or preventative strategies. Researchers and drug development professionals should be aware of these risks and consider them in their respective fields of study.

References

• 1. Measurement of micronuclei and internal dose in mice demonstrates that 3-monochloropropane-1,2-diol (3-MCPD) has no genotoxic potency in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fediol.eu [fediol.eu]
• 3. Absorption and metabolism of 3-MCPD in hepatic and renal cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 5. Lipidomics Analysis Explores the Mechanism of Renal Injury in Rat Induced by 3-MCPD - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Acute oral toxicity of 3-MCPD mono- and di-palmitic esters in Swiss mice and their cytotoxicity in NRK-52E rat kidney cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Experimental exposure to 3-monochloropropane-1,2-diol from the pre-puberty causes damage in sperm production and motility in adulthood [redalyc.org]
• 10. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 11. researchgate.net [researchgate.net]
• 12. daikinchemicals.com [daikinchemicals.com]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. researchgate.net [researchgate.net]
• 15. 3-Monochloropropane-1,2-diol causes spermatogenesis failure in male rats via Sertoli cell dysfunction but not testosterone reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. shimadzu.com [shimadzu.com]
• 17. researchgate.net [researchgate.net]
• 18. Renal Function Tests - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. criver.com [criver.com]
• 20. mjas.analis.com.my [mjas.analis.com.my]
• 21. gcms.cz [gcms.cz]

In Vivo Metabolism of 3-Chloro-2-(octanoyloxy)propyl decanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted in vivo metabolism of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879). Due to the limited direct research on this specific compound, this guide synthesizes information from studies on structurally analogous compounds, including diacylglycerols, medium-chain fatty acids, and chlorinated propanediols, particularly 3-monochloropropane-1,2-diol (3-MCPD). The guide outlines the probable metabolic pathways, presents relevant quantitative data from analogous compounds, details established experimental protocols for metabolic studies, and provides visual representations of the metabolic and experimental workflows. This document is intended to serve as a foundational resource for researchers and professionals involved in the development and safety assessment of this and similar chemical entities.

Introduction

3-Chloro-2-(octanoyloxy)propyl decanoate is a diester of a chlorinated propanediol (B1597323) backbone with two medium-chain fatty acids, octanoic acid and decanoic acid. Its chemical structure suggests a metabolic fate influenced by both lipid metabolism and xenobiotic biotransformation pathways. Understanding the in vivo metabolism of this compound is crucial for assessing its pharmacokinetic profile, potential bioaccumulation, and toxicological risk. This guide will explore the anticipated metabolic journey of 3-Chloro-2-(octanoyloxy)propyl decanoate, from its initial hydrolysis to the ultimate fate of its constituent parts.

Predicted Metabolic Pathways

The in vivo metabolism of 3-Chloro-2-(octanoyloxy)propyl decanoate is predicted to proceed through a series of well-established biochemical reactions. The primary metabolic events are expected to be the hydrolysis of the ester bonds, followed by the independent metabolism of the resulting fatty acids and the chlorinated glycerol (B35011) backbone.

Phase I Metabolism: Hydrolysis

The initial and rate-limiting step in the metabolism of 3-Chloro-2-(octanoyloxy)propyl decanoate is the enzymatic hydrolysis of its two ester linkages. This process is catalyzed by various lipases present in the gastrointestinal tract and tissues, such as pancreatic lipase (B570770), hormone-sensitive lipase (HSL), and adipose triglyceride lipase (ATGL). This hydrolysis will release octanoic acid, decanoic acid, and the chlorinated backbone, 3-chloro-1,2-propanediol (B139630) (3-MCPD). It is plausible that the hydrolysis is sequential, leading to the transient formation of monoester intermediates.

Metabolism of Released Fatty Acids

The liberated octanoic acid and decanoic acid are medium-chain fatty acids (MCFAs) that are readily absorbed by the intestinal mucosa. Following absorption, they are transported to the liver via the portal vein. In the liver and other tissues, MCFAs undergo mitochondrial β-oxidation to produce acetyl-CoA. The acetyl-CoA can then enter the citric acid cycle (Krebs cycle) to generate ATP or be converted into ketone bodies (ketogenesis), especially under conditions of high fat metabolism.

Metabolism of the Chlorinated Backbone (3-MCPD)

The fate of the 3-chloro-1,2-propanediol (3-MCPD) backbone is of significant toxicological interest. Based on studies of 3-MCPD and its fatty acid esters, the following metabolic transformations are anticipated:

• Oxidation: 3-MCPD can be oxidized to β-chlorolactic acid and further to oxalic acid.

• Glutathione (B108866) Conjugation: A major detoxification pathway for 3-MCPD is conjugation with glutathione (GSH), catalyzed by glutathione S-transferases (GSTs). This leads to the formation of a mercapturic acid derivative, which is then excreted in the urine.

• Phase II Conjugation: The hydroxyl groups of 3-MCPD can undergo glucuronidation and sulfation, forming more water-soluble conjugates that are readily eliminated.

dot

Caption: Predicted metabolic pathway of 3-Chloro-2-(octanoyloxy)propyl decanoate.

Quantitative Data Presentation

Direct quantitative pharmacokinetic data for 3-Chloro-2-(octanoyloxy)propyl decanoate are not available in the public domain. However, studies on structurally similar 3-MCPD diesters, such as 3-MCPD dipalmitate, provide valuable insights into the likely pharmacokinetic profile. The following table summarizes key pharmacokinetic parameters observed in Sprague Dawley rats following oral administration of 3-MCPD dipalmitate.

Parameter	Value	Unit	Reference
Cmax (Maximum Plasma Concentration)	135.00	ng/mL	[1]
Tmax (Time to Maximum Concentration)	2.5	h	[1]
T1/2 (Half-life)	3.87	h	[1]
AUC0-∞ (Area Under the Curve)	458.47	h·ng/mL	[1]
CL (Clearance)	3.50	L/h/g	[1]
Vd (Volume of Distribution)	21.34	L/g	[1]
Table 1: Pharmacokinetic Parameters of 3-MCPD Dipalmitate in Sprague Dawley Rats.[1]

Experimental Protocols

The following section details a generalized experimental protocol for an in vivo metabolism study of a lipid-based xenobiotic like 3-Chloro-2-(octanoyloxy)propyl decanoate, based on established methodologies.

Animal Model

• Species: Sprague Dawley rats (male and female).

• Age/Weight: 8-10 weeks old, 200-250 g.

• Acclimation: Animals should be acclimated for at least one week prior to the study, with access to standard chow and water ad libitum.

• Housing: Housed in a temperature and humidity-controlled environment with a 12-hour light/dark cycle.

Dosing

• Route of Administration: Oral gavage is the preferred route to ensure accurate dosing.

• Vehicle: A suitable lipid-based vehicle, such as corn oil or olive oil, should be used to dissolve the test compound.

• Dose Levels: At least three dose levels (low, medium, and high) and a vehicle control group should be included.

• Fasting: Animals should be fasted overnight prior to dosing to ensure consistent absorption.

Sample Collection

• Blood: Serial blood samples (e.g., at 0, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose) should be collected from the tail vein or another appropriate site into tubes containing an anticoagulant (e.g., EDTA). Plasma is separated by centrifugation.

• Urine and Feces: Animals should be housed in metabolic cages for the collection of urine and feces at specified intervals (e.g., 0-24h, 24-48h).

• Tissues: At the termination of the study, animals are euthanized, and key tissues (liver, kidneys, adipose tissue, etc.) are collected, weighed, and flash-frozen in liquid nitrogen for subsequent analysis.

Sample Preparation

• Plasma/Serum: For the analysis of the parent compound and lipid metabolites, a protein precipitation method (e.g., with acetonitrile (B52724) or methanol) or a liquid-liquid extraction (e.g., with methyl tert-butyl ether) is employed.[1][2]

• Urine: Urine samples are typically diluted with the initial mobile phase of the analytical method before injection.[3]

• Tissues: Tissues are homogenized in a suitable buffer, followed by protein precipitation or liquid-liquid extraction to isolate the analytes of interest.

Analytical Methodology

• Technique: Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is the gold standard for the sensitive and selective quantification of the parent compound and its metabolites.

• Chromatography: A reverse-phase column (e.g., C18) is typically used for separation. The mobile phase usually consists of a gradient of water and an organic solvent (e.g., acetonitrile or methanol) with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for quantification, providing high selectivity and sensitivity. Specific precursor-to-product ion transitions for the parent compound and each predicted metabolite need to be optimized.

dot

Caption: General experimental workflow for an in vivo metabolism study.

Conclusion

While direct experimental data on the in vivo metabolism of 3-Chloro-2-(octanoyloxy)propyl decanoate is currently lacking, a robust predictive metabolic profile can be constructed based on its structural components. The compound is expected to undergo rapid hydrolysis, releasing octanoic acid, decanoic acid, and 3-chloro-1,2-propanediol. The fatty acids are likely to be metabolized through conventional energy pathways, while the chlorinated backbone will be detoxified and excreted, primarily in the urine, as various conjugates. The provided experimental protocols offer a solid framework for conducting future in vivo studies to validate these predictions and to generate the necessary data for a comprehensive risk assessment. This technical guide serves as a critical starting point for researchers and drug development professionals investigating this and structurally related compounds.

References

• 1. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of blood plasma sample preparation methods for combined LC-MS lipidomics and metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of 3-MCPD and its mercapturic metabolite in human urine: validation of an LC-MS-MS method and its application in the general population - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols for the Analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate

Introduction

3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) is a specific diester of 3-monochloropropane-1,2-diol (3-MCPD). 3-MCPD esters are process-induced chemical contaminants found in a variety of processed foods and ingredients, particularly refined edible oils.[1][2][3] They are formed during the deodorization step of the refining process at high temperatures (exceeding 200°C) when chloride ions are present.[2][4] Due to the potential health risks associated with free 3-MCPD, which can be released from its esterified form in the human gastrointestinal system, accurate and reliable analytical methods for the detection and quantification of 3-MCPD esters are crucial for food safety and quality control.[2] 3-MCPD has been classified by the International Agency for Research on Cancer (IARC) as a possible human carcinogen (Group 2B).[2]

This document provides detailed application notes and protocols for the analytical determination of 3-Chloro-2-(octanoyloxy)propyl decanoate and other 3-MCPD esters, targeting researchers, scientists, and professionals in the field of drug development and food safety. The methods described are based on established and validated analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Approaches

There are two main analytical approaches for the determination of 3-MCPD esters: indirect methods and direct methods.

• Indirect Methods: These are the most common and involve the cleavage of the fatty acid esters to release the free 3-MCPD backbone. The total amount of 3-MCPD is then quantified, typically by GC-MS after derivatization. Several official indirect methods have been established, including those from AOCS, ISO, and DGF.[4][5]

• Direct Methods: These methods aim to quantify the intact 3-MCPD esters without a hydrolysis step.[6] Liquid Chromatography-Mass Spectrometry (LC-MS) is the primary technique for direct analysis, offering the advantage of providing information on the individual ester profiles.[5][7][8]

General Analytical Workflow

The general workflow for the analysis of 3-MCPD esters involves sample preparation, chromatographic separation, and detection. The specific steps can vary depending on the chosen method (indirect vs. direct) and the analytical instrument used.

General analytical workflow for 3-MCPD esters.

Protocol 1: Indirect Analysis of 3-MCPD Esters by GC-MS (Based on Acidic Transesterification)

This protocol describes a common indirect method for the determination of total 3-MCPD from its fatty acid esters, adapted from established methods.[2]

1. Principle

3-MCPD esters in the oil sample are converted to free 3-MCPD via acidic transesterification. The released 3-MCPD is then derivatized with phenylboronic acid (PBA) to form a volatile derivative suitable for GC-MS analysis. Quantification is performed using an isotope-labeled internal standard.

2. Reagents and Materials

• Tetrahydrofuran (THF)

• Internal Standard Solution: 3-MCPD-d5

• Methanolic Sulfuric Acid (1.8% v/v)

• Saturated Sodium Chloride Solution

• n-Hexane

• Phenylboronic Acid (PBA) solution

• Anhydrous Sodium Sulfate

3. Experimental Procedure

• Sample Preparation:

  • Weigh 100 mg (± 5 mg) of the oil sample into a clean glass tube.

  • Dissolve the sample in 0.5 mL of THF and vortex for 20 seconds.

  • Add a known amount of the internal standard solution (e.g., 80 µL of 3-MCPD-d5).

• Transesterification:

  • Add 1.8 mL of methanolic sulfuric acid solution and vortex for 20 seconds.

  • Cap the tube and incubate in a water bath at 40°C for 16 hours.[2]

• Extraction:

  • After incubation, cool the tube to room temperature.

  • Add 2 mL of n-hexane and 2 mL of saturated sodium chloride solution.

  • Vortex vigorously for 1 minute and then centrifuge to separate the phases.

  • Transfer the upper hexane (B92381) layer to a clean tube. Repeat the extraction with another 2 mL of n-hexane and combine the hexane extracts.

• Derivatization:

  • Add 100 µL of PBA solution to the combined hexane extract.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of n-hexane for GC-MS analysis.[9]

4. GC-MS Conditions

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., BPX-5 or equivalent).[2]

• Carrier Gas: Helium.

• Injector: Splitless mode.

• Temperature Program:

  • Initial temperature: 50°C (hold for 1 min).

  • Ramp 1: to 145°C at 40°C/min (hold for 5 min).

  • Ramp 2: to 160°C at 2°C/min.

  • Ramp 3: to 320°C at 40°C/min (hold for 5 min).[9]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM).

5. Quantitative Data

Parameter	Value	Reference
Limit of Detection (LOD)	0.11 mg/kg	[2]
Limit of Quantification (LOQ)	0.14 mg/kg	[2]
Recovery	92.80 - 105.22%	[2]
Reproducibility (RSD)	4.18 - 5.63%	[2]

Protocol 2: Direct Analysis of 3-MCPD Esters by LC-MS/MS

This protocol outlines a direct method for the analysis of intact 3-MCPD esters, which avoids derivatization and hydrolysis steps.[7][8]

1. Principle

The oil sample is dissolved in a suitable solvent and purified using solid-phase extraction (SPE) to remove interfering matrix components. The purified extract is then analyzed by LC-MS/MS for the direct detection and quantification of individual 3-MCPD esters.

2. Reagents and Materials

• tert-Butyl methyl ether (TBME)

• Ethyl acetate (B1210297)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 and Silica)

• Mobile Phase A: 2 mM ammonium (B1175870) formate (B1220265) and 0.05% formic acid in methanol/water (75/25, v/v)

• Mobile Phase B: Isopropanol with 2 mM ammonium formate and 0.05% formic acid

3. Experimental Procedure

• Sample Preparation:

  • Dissolve the oil sample in a mixture of TBME and ethyl acetate (4:1).

• Purification:

  • Pass the sample solution through a C18 SPE cartridge followed by a silica (B1680970) SPE cartridge to remove interferences.

  • Elute the 3-MCPD esters from the silica cartridge with a suitable solvent mixture.

  • Evaporate the eluate to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions

  • Liquid Chromatograph: HPLC system with a C18 analytical column.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

  • Mobile Phase Gradient: A suitable gradient program using mobile phases A and B to separate the different 3-MCPD esters.

  • Mass Spectrometer:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

4. Quantitative Data

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.02 - 0.08 mg/kg	[7]
Repeatability (RSDr%)	5.5 - 25.5%	[7]

Official Methods Overview

Several organizations have published official methods for the analysis of 3-MCPD and glycidyl (B131873) esters. These methods are widely used for regulatory and quality control purposes.

Method	Principle	Description
AOCS Cd 29a-13 / ISO 18363-3	Indirect, Acid Transesterification	Glycidyl esters are converted to 3-MBPD esters, followed by acid-catalyzed release of MCPD and MBPD. Also known as the "Unilever method".[5][10]
AOCS Cd 29b-13 / ISO 18363-2	Indirect, Alkaline Release	Based on a slow alkaline release of MCPD and glycidol (B123203) from the esters. Glycidol is then converted to 3-MBPD. Known as the "3 in 1" method.[5]
AOCS Cd 29c-13 / DGF C-VI 18 (10) / ISO 18363-1	Indirect, Fast Alkaline Transesterification	A rapid method based on fast alkaline-catalyzed release of 3-MCPD and glycidol.[4][5]
ISO 18363-4:2021 / AOCS Cd29f-2021	Indirect, Fast Alkaline Transesterification	Also known as the "Zwagerman-Overman method," it uses two distinct isotopically labeled internal standards to correct for the conversion of MCPD to glycidol during cleavage.[5]
AOCS-JOCS Cd 28-10	Direct	A direct method for the quantification of glycidyl esters using LC-MS.[5]

Summary of Quantitative Performance Data for Various Methods

The following table summarizes the performance characteristics of different analytical methods for 3-MCPD and related compounds.

Method	Analyte	LOD	LOQ	Recovery (%)	RSD (%)	Matrix	Reference
GC-MS (Indirect, Acidic Transesterification)	3-MCPD	0.11 mg/kg	0.14 mg/kg	92.8 - 105.2	4.18 - 5.63	Edible Oils	[2]
GC-MS (Indirect, LVI)	3-MCPD	0.0008 µg/g	0.00267 µg/g	-	2.7	Palm Oil	[1]
GC-MS (Indirect, Lipase (B570770) Hydrolysis)	3-MCPD	-	-	81.4 - 92.4	3.6 - 3.7	Olive Oil	[9]
LC-MS/MS (Direct)	3-MCPD Esters	-	0.02 - 0.08 mg/kg	-	5.5 - 25.5	Edible Oils	[7]
GC-MS/MS (AOCS Cd 29c-13)	3-MCPD	6 ppb	20 ppb	94 - 107	-	Palm Oil	[11][12]
GC-MS (Indirect, Lipase Hydrolysis & QuEChERS)	Glycidol	0.02 mg/kg	0.1 mg/kg	87.5 - 106.5	5.4 - 7.2	Olive Oil	[9][13]

Note: LOD (Limit of Detection), LOQ (Limit of Quantification), RSD (Relative Standard Deviation), LVI (Large Volume Injection).

Conclusion

The choice of analytical method for "3-Chloro-2-(octanoyloxy)propyl decanoate" and other 3-MCPD esters depends on the specific requirements of the analysis. Indirect GC-MS methods are well-established and provide a measure of the total 3-MCPD content, making them suitable for regulatory compliance monitoring. Direct LC-MS/MS methods offer the advantage of speed and the ability to profile individual esters, which can be valuable for research and process optimization. Proper validation of the chosen method is essential to ensure accurate and reliable results. The use of appropriate certified reference materials and participation in proficiency testing schemes are recommended for quality assurance.

References

• 1. gcms.cz [gcms.cz]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 4. gcms.cz [gcms.cz]
• 5. fediol.eu [fediol.eu]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Simultaneous determination of 24 congeners of 2- and 3-monochloropropanediol esters and 7 congeners of glycidyl esters using direct multi-residue analytical LC-MS/MS methods in various food matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nqacdublin.com [nqacdublin.com]
• 11. shimadzu.com [shimadzu.com]
• 12. Analysis of 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Palm Oil Using GC-MS/MS in Accordance with AOCS Method Cd 29c-13 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. "Determination of Glycidyl Esters and 3-MCPD Esters by GC-MS" by Hsin-Ya Tsai, Jhih-Ning Hsu et al. [jfda-online.com]

Quantification of "3-Chloro-2-(octanoyloxy)propyl decanoate" in edible oils

Application Note: Quantification of 3-MCPD Esters in Edible Oils

Introduction

3-Monochloropropane-1,2-diol (3-MCPD) and its fatty acid esters are processing contaminants that can form in edible oils during high-temperature refining processes.[1][2] Specifically, 3-MCPD di-esters, such as 3-chloro-2-(octanoyloxy)propyl decanoate (B1226879), are of significant concern due to their potential health risks.[2][3] The International Agency for Research on Cancer (IARC) classifies 3-MCPD as a possible human carcinogen (Group 2B).[3] This application note provides detailed protocols for the quantification of 3-MCPD esters in edible oils, primarily focusing on the widely adopted indirect analytical methods.

Indirect methods are commonly employed for routine analysis as they require fewer reference standards compared to direct methods.[4] These methods typically involve the hydrolysis or transesterification of the 3-MCPD esters to release the free 3-MCPD, which is then derivatized and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).[5] Several official methods have been established, including those by the American Oil Chemists' Society (AOCS), the International Organization for Standardization (ISO), and the German Society for Fat Science (DGF).[6][7]

Experimental Protocols

Two primary indirect methods are detailed below: an acid-catalyzed transesterification method and an alkaline-catalyzed hydrolysis method.

Protocol 1: Indirect Analysis via Acid-Catalyzed Transesterification

This method is based on the procedure described by Zelinková et al. and involves the transesterification of 3-MCPD esters to release 3-MCPD, followed by derivatization and GC-MS analysis.[3]

1. Sample Preparation and Transesterification:

• Weigh 100 mg (± 5 mg) of the oil sample into a clean glass tube.

• Dissolve the oil in 0.5 mL of tetrahydrofuran (B95107) and vortex for 20 seconds.

• Add 80 µL of an internal standard solution (e.g., 3-MCPD-d5).

• Add 1.8 mL of methanolic sulfuric acid solution (1.8% v/v) and vortex for another 20 seconds.

• Cap the tube and incubate in a water bath at 40°C for 16 hours.[3]

2. Extraction and Derivatization:

• After incubation, the reaction is quenched.

• The fatty acid methyl esters (FAMEs) generated are removed by extraction.

• The free 3-MCPD is extracted from the aqueous phase.[5]

• The extracted 3-MCPD is derivatized with phenylboronic acid (PBA).[5]

3. GC-MS Analysis:

• Instrument: Agilent 7890B GC system with an Agilent 5977B mass selective detector or equivalent.[4]

• Column: DB-5 capillary column (30 m × 0.25 mm ID, 0.25 μm film thickness).[4]

• Carrier Gas: Helium at a constant flow of 1.4 mL/min.[4]

• Injector Temperature: 250°C.[4]

• Injection Volume: 1 µL in splitless mode.[4]

• Oven Temperature Program:

  • Initial temperature of 50°C, hold for 1 minute.

  • Ramp to 145°C at 40°C/min, hold for 5 minutes.

  • Ramp to 160°C at 2°C/min.

  • Ramp to 320°C at 40°C/min, hold for 5 minutes.[4]

• MS Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[4]

  • Source Temperature: 230°C.[4]

  • Transfer Line Temperature: 250°C.[4]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Protocol 2: Indirect Analysis via Alkaline-Catalyzed Hydrolysis (AOCS Official Method Cd 29c-13)

This method, also known as DGF C-VI 18 (10), relies on a rapid alkaline-catalyzed release of 3-MCPD from its esterified forms.[6][7] This procedure involves two parallel assays to differentiate between 3-MCPD and glycidyl (B131873) esters.

Assay A (Determination of 3-MCPD and Glycidyl Esters):

• Ester Cleavage: The sample is treated with an alkaline solution in the presence of chloride ions. This cleaves the esters and converts glycidol (B123203) (from glycidyl esters) into 3-MCPD.[8]

• Derivatization: The resulting total 3-MCPD is derivatized with phenylboronic acid.[9]

Assay B (Determination of 3-MCPD Esters):

• Ester Cleavage: The sample is treated with an alkaline solution in the absence of a high concentration of chloride ions. This cleaves the 3-MCPD esters without converting glycidol to 3-MCPD.[8]

• Derivatization: The 3-MCPD is then derivatized with phenylboronic acid.[9]

The concentration of glycidyl esters (expressed as glycidol) is calculated from the difference between the results of Assay A and Assay B.[8]

Detailed Steps for Sample Preparation (based on AOCS Cd 29c-13):

• Weigh two portions of 100 mg (± 0.5 mg) of the oil sample.

• Add 100 µL of the internal standard working solution and 100 µL of tert-butyl methyl ether (TBME) to each portion and mix well.[8]

• Follow the specific reagent additions and incubation steps for Assay A and Assay B as detailed in the official method.

• After ester cleavage, perform liquid-liquid extraction to isolate the analytes.

• Derivatize the extracted 3-MCPD with a saturated solution of phenylboronic acid.[8]

• Evaporate the sample to dryness under a gentle stream of nitrogen.[8]

• Reconstitute the dried sample in 500 µL of iso-octane for GC-MS analysis.[8]

Quantitative Data

The performance of these methods has been validated, and the following tables summarize the key quantitative parameters.

Table 1: Method Performance for Acid-Catalyzed Transesterification

Parameter	Value	Reference
Linearity Range	0.25 - 6.00 mg/kg	[3]
Recovery	92.80% - 105.22%	[3]
Precision (RSD)	4.18% - 5.63%	[3]
Limit of Detection (LOD)	0.11 mg/kg	[3]
Limit of Quantification (LOQ)	0.14 mg/kg	[3]

Table 2: Method Performance for Lipase (B570770) Hydrolysis followed by Modified QuEChERS

Parameter	Value	Reference
Recovery (3-MCPD)	81.4% - 92.4%	[4]
Precision (RSD)	3.6% - 3.7%	[4]
Spiking Levels	0.5 and 1.0 mg/kg	[4]

Direct Analysis Methods

Direct analysis of intact 3-MCPD esters, such as 3-chloro-2-(octanoyloxy)propyl decanoate, is possible using Liquid Chromatography-Mass Spectrometry (LC-MS).[6] This approach avoids potential artifact formation during hydrolysis or transesterification.[6] However, it is a more complex undertaking due to the vast number of potential fatty acid combinations, which would theoretically require the quantification of up to 84 different compounds for a comprehensive analysis of 2- and 3-MCPD esters.[6]

Experimental Workflows

The following diagrams illustrate the logical flow of the indirect analytical methods.

Caption: Workflow for Acid-Catalyzed Transesterification.

Caption: Workflow for Alkaline-Catalyzed Hydrolysis (AOCS Cd 29c-13).

Conclusion

The quantification of 3-MCPD esters in edible oils is crucial for ensuring food safety. The indirect methods detailed in this application note, particularly those based on official standards, provide reliable and reproducible results for the determination of total 3-MCPD content. While direct analysis of specific esters like 3-chloro-2-(octanoyloxy)propyl decanoate is feasible, it is not yet standard practice for routine monitoring due to its complexity. The choice of method will depend on the specific requirements of the analysis, including the need to differentiate between 3-MCPD and glycidyl esters.

References

• 1. Analysis of 3-MCPD in Foods | SGS Slovakia [sgs.com]
• 2. fda.gov [fda.gov]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. fediol.eu [fediol.eu]
• 7. gcms.cz [gcms.cz]
• 8. shimadzu.com [shimadzu.com]
• 9. laballiance.com.my [laballiance.com.my]

Application Notes and Protocols: Solid-Phase Extraction of 3-MCPD Diesters for Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-monochloropropane-1,2-diol (3-MCPD) esters are process-induced chemical contaminants found predominantly in refined vegetable oils and fats, and consequently in many processed foods. These compounds are formed during the high-temperature refining process of edible oils. Toxicological studies have raised health concerns, as 3-MCPD esters can be hydrolyzed in the body to free 3-MCPD, a substance classified as a possible human carcinogen (Group 2B) by the International Agency for Research on Cancer (IARC).

Accurate quantification of 3-MCPD diesters is crucial for food safety assessment and quality control. Analytical methods for these compounds can be broadly categorized into indirect and direct approaches. Indirect methods, which are common for routine analysis, involve the transesterification of the esters to free 3-MCPD, followed by derivatization and analysis, typically by gas chromatography-mass spectrometry (GC-MS).[1] However, these methods do not provide information on the original ester profile, i.e., the specific fatty acids attached to the 3-MCPD backbone.

Direct analytical methods, often employing liquid chromatography-mass spectrometry (LC-MS), allow for the determination of intact 3-MCPD esters, providing a more detailed profile of these contaminants.[2] A critical step in direct analysis is the sample clean-up to remove the bulk of the triglyceride matrix, which can cause significant matrix effects and interfere with the analysis. Solid-phase extraction (SPE) is a widely used technique for this purpose, offering an efficient means to isolate the more polar 3-MCPD esters from the nonpolar triglycerides.

This document provides detailed solid-phase extraction (SPE) protocols for the isolation and purification of 3-MCPD diesters from edible oil matrices, intended for subsequent chromatographic analysis.

Experimental Protocols

Several SPE sorbents have been successfully employed for the clean-up of 3-MCPD diesters from edible oils. The choice of sorbent depends on the specific analytical workflow and the desired separation. Below are detailed protocols for three common SPE approaches: silica-based, dual-cartridge (C18 and silica), and (n-propyl)ethylenediamine (PSA) based methods.

Protocol 1: Silica (B1680970) Cartridge SPE for Separation of Mono- and Diesters

This protocol is adapted from a method designed to separate 3-MCPD monoesters and diesters prior to analysis.[1] It is particularly useful when the objective is to quantify these two groups of esters separately.

Materials:

• SPE Cartridge: Silica gel, e.g., Agilent HF Mega BE-SI, 1g, 6mL[1]

• Sample: 100 mg of oil

• Internal Standards: Deuterated 3-MCPD diester standards (e.g., PP-3-MCPD-d5)

• Solvents: Hexane (B92381), Diethyl ether (analytical grade)

Procedure:

• Sample Preparation: Weigh 100 mg of the oil sample into a suitable vial. Dissolve the sample in 50 µL of hexane. Add an appropriate volume of the internal standard solution.

• SPE Cartridge Conditioning: Condition the silica SPE cartridge by passing 6 mL of hexane through it. Do not allow the cartridge to go dry.

• Sample Loading: Load the prepared sample solution onto the conditioned SPE cartridge.

• Fractionated Elution:

  • Fraction 1 (Diesters): Elute the 3-MCPD diesters by passing 8 mL of hexane through the cartridge. Collect this fraction for analysis.

  • Fraction 2 (Monoesters): Elute the 3-MCPD monoesters by passing 8 mL of a hexane:diethyl ether (85:15, v/v) mixture through the cartridge. Collect this fraction separately if monoester analysis is required.

• Solvent Evaporation: Evaporate the collected fraction(s) to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent for the subsequent analytical technique (e.g., isooctane (B107328) for GC-MS or a mobile phase compatible solvent for LC-MS).

Protocol 2: Dual-Cartridge SPE (C18 and Silica) for Direct LC-MS/MS Analysis

This protocol utilizes a two-cartridge system for a thorough clean-up of edible oil samples prior to direct analysis of intact 3-MCPD esters by LC-MS/MS.[2]

Materials:

• SPE Cartridges: C18 and Silica cartridges[2]

• Sample: Oil sample

• Solvents: tert-butyl methyl ether (t-BME), Ethyl acetate (B1210297), Acetonitrile (ACN) (analytical or LC-MS grade)

Procedure:

• Sample Preparation: Dissolve the oil sample in a mixture of tert-butyl methyl ether and ethyl acetate (e.g., 4:1, v/v).[2]

• C18 SPE Clean-up (Removal of nonpolar compounds):

  • Conditioning: Precondition the C18 SPE cartridge with acetonitrile.

  • Loading: Load an aliquot of the dissolved sample onto the C18 cartridge.

  • Elution: Elute the target analytes (3-MCPD esters) with acetonitrile, while retaining the bulk of the triglycerides.

• Silica SPE Clean-up (Further purification):

  • The eluate from the C18 step is further purified using a silica cartridge.

  • Loading: Load the collected fraction from the C18 cartridge onto a conditioned silica cartridge.

  • Washing: Wash the cartridge with a nonpolar solvent (e.g., hexane) to remove any remaining nonpolar interferences.

  • Elution: Elute the 3-MCPD esters with a more polar solvent or solvent mixture (e.g., a mixture of ethyl acetate and acetonitrile).

• Final Preparation: The final eluate is concentrated to dryness under nitrogen and reconstituted in a suitable solvent for LC-MS/MS analysis.

Protocol 3: (n-propyl)ethylenediamine (PSA) SPE for LC-TOF-MS Analysis

This method uses a PSA (aminopropyl) sorbent, which is effective for removing free fatty acids that can interfere with the analysis.[3]

Materials:

• SPE Cartridge: (n-propyl)ethylenediamine (PSA)[3]

• Sample: Oil sample

• Solvents: Appropriate solvents for sample dissolution and elution (e.g., methanol (B129727) with sodium formate (B1220265) for elution).

Procedure:

• Sample Preparation: Dissolve the oil sample in a suitable organic solvent.

• SPE Cartridge Conditioning: Condition the PSA cartridge according to the manufacturer's instructions, typically with the elution solvent followed by the sample solvent.

• Sample Loading: Load the dissolved sample onto the PSA cartridge.

• Washing: Wash the cartridge to remove matrix interferences. The wash solvent should be non-polar enough to not elute the target analytes.

• Elution: Elute the 3-MCPD esters with a suitable solvent, such as methanol containing sodium formate.[3]

• Final Preparation: The eluate is prepared for LC-TOF-MS analysis, which may involve concentration and reconstitution steps.

Data Presentation

The performance of these SPE protocols can be evaluated based on several key parameters, including recovery, limit of detection (LOD), and limit of quantification (LOQ). The following tables summarize representative quantitative data from studies employing these methods for the analysis of 3-MCPD diesters.

Table 1: Performance Data for Silica Cartridge SPE Method [1]

Parameter	Value (mg/kg)
Limit of Detection (LOD)	0.1
Limit of Quantification (LOQ)	0.2
Analyte	Recovery (%)
3-MCPD Diesters	74 - 98
Parameter	RSD (%)
Repeatability (RSDr)	6.9 - 11.5
Within-lab Reproducibility (RSDw)	6.8 - 16.2

Table 2: Performance Data for Dual-Cartridge (C18 & Silica) SPE with LC-MS/MS [2]

Parameter	Value (mg/kg)
Limit of Quantification (LOQ)	0.02 - 0.08
Parameter	RSDr (%)
Repeatability (RSDr)	5.5 - 25.5

Table 3: Performance Data for PSA Cartridge SPE with LC-TOF-MS [3]

Parameter	Value (mg/kg)
Limit of Detection (LOD)	0.05
Limit of Quantification (LOQ)	0.10
Spiking Level (mg/kg)	Average Recovery (%)
0.25	98.8 - 108.8
1.0	98.8 - 108.8
5.0	98.8 - 108.8
Parameter	RSD (%)
Relative Standard Deviation (RSD)	< 10

Visualization

The following diagram illustrates the general workflow for the solid-phase extraction of 3-MCPD diesters from an oil sample.

Caption: General workflow for SPE of 3-MCPD diesters using a silica cartridge.

References

• 1. agilent.com [agilent.com]
• 2. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Synthesis of 3-Chloro-2-(octanoyloxy)propyl decanoate as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

This application note provides a detailed protocol for the synthesis of "3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879)," a crucial reference standard for analytical and research purposes. Reference standards are essential for the accurate quantification and identification of substances in various matrices, including pharmaceuticals, food products, and environmental samples. The purity and precise characterization of these standards are paramount for reliable analytical method development and validation.

The target compound, 3-Chloro-2-(octanoyloxy)propyl decanoate, also known as 1-Decanoyl-2-octanoyl-3-chloropropanediol, is a mixed diester of 3-chloro-1,2-propanediol (B139630) (3-MCPD). 3-MCPD and its esters are recognized as food processing contaminants, making high-purity standards like the one described herein vital for toxicological studies and regulatory monitoring.

This protocol outlines a robust, two-step enzymatic synthesis followed by purification and characterization, designed to yield a high-purity reference standard suitable for demanding analytical applications.

Synthesis Overview

The synthesis of 3-Chloro-2-(octanoyloxy)propyl decanoate is achieved through a regioselective two-step enzymatic acylation of 3-chloro-1,2-propanediol. An immobilized lipase (B570770) is employed as a catalyst to ensure mild reaction conditions and high selectivity, leading to a product of high purity. The synthesis workflow is depicted below.

Caption: Overall workflow for the synthesis, purification, and analysis of the reference standard.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier
3-Chloro-1,2-propanediol	≥98%	Commercially Available
Octanoyl chloride	≥99%	Commercially Available
Decanoyl chloride	≥99%	Commercially Available
Immobilized Lipase B from Candida antarctica	≥5,000 U/g	Commercially Available
Anhydrous Toluene (B28343)	Reagent Grade	Commercially Available
Pyridine (B92270)	Anhydrous, ≥99.8%	Commercially Available
Silica (B1680970) Gel	60 Å, 230-400 mesh	Commercially Available
Hexane	HPLC Grade	Commercially Available
Ethyl Acetate (B1210297)	HPLC Grade	Commercially Available

Step 1: Synthesis of 3-Chloro-2-(octanoyloxy)propan-1-ol

This step involves the regioselective acylation of the secondary hydroxyl group of 3-chloro-1,2-propanediol with octanoyl chloride.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 3-chloro-1,2-propanediol (1.0 eq.) in anhydrous toluene.

• Addition of Reagents: Add immobilized lipase (e.g., Novozym 435) to the solution. Cool the mixture to 0-5 °C in an ice bath.

• Acylation: Slowly add a solution of octanoyl chloride (1.0 eq.) and anhydrous pyridine (1.1 eq.) in anhydrous toluene to the reaction mixture over 30 minutes, maintaining the temperature below 10 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the starting material is consumed, filter off the immobilized enzyme. Wash the enzyme with toluene and combine the filtrates.

• Purification of Intermediate: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 3-chloro-2-(octanoyloxy)propan-1-ol.

Step 2: Synthesis of 3-Chloro-2-(octanoyloxy)propyl decanoate

The purified intermediate from Step 1 is then acylated with decanoyl chloride to yield the final product.

• Reaction Setup: In a flame-dried round-bottom flask, dissolve the purified 3-chloro-2-(octanoyloxy)propan-1-ol (1.0 eq.) in anhydrous toluene.

• Addition of Reagents: Add fresh immobilized lipase to the solution and cool to 0-5 °C.

• Acylation: Slowly add a solution of decanoyl chloride (1.1 eq.) and anhydrous pyridine (1.2 eq.) in anhydrous toluene to the mixture.

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 24-48 hours, monitoring by TLC or GC until completion.

• Work-up: Filter to remove the enzyme and wash with toluene. Combine the organic phases.

• Final Purification: Concentrate the solution and purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to obtain the pure 3-Chloro-2-(octanoyloxy)propyl decanoate.

Characterization and Data

The identity and purity of the synthesized reference standard must be confirmed using appropriate analytical techniques.

Parameter	Method	Expected Result
Purity	HPLC-UV/ELSD	≥98%
Identity	¹H NMR, ¹³C NMR	Spectra consistent with the proposed structure
Molecular Weight	Mass Spectrometry (MS)	[M+H]⁺ or [M+Na]⁺ corresponding to C₂₁H₃₉ClO₄

¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~ 5.15 (m, 1H, -CH(OCOR)-), 4.30-4.45 (m, 2H, -CH₂OCOR'), 3.65-3.75 (m, 2H, -CH₂Cl), 2.30-2.40 (t, 4H, -COCH₂-), 1.55-1.70 (m, 4H, -COCH₂CH₂-), 1.20-1.40 (m, 20H, -(CH₂)ₙ-), 0.85-0.95 (t, 6H, -CH₃).

¹³C NMR (CDCl₃, 100 MHz): δ (ppm) ~ 173.5, 173.0 (C=O), 70.0 (-CH(OCOR)-), 63.0 (-CH₂OCOR'), 44.5 (-CH₂Cl), 34.0, 31.8, 29.5, 29.3, 29.2, 29.1, 25.0, 22.8, 22.6, 14.1, 14.0.

MS (ESI+): Calculated for C₂₁H₃₉ClO₄Na [M+Na]⁺, found value should be consistent with the calculated mass.

Logical Relationship Diagram

The following diagram illustrates the logical steps and considerations for the successful synthesis of the reference standard.

Caption: Logical flow from planning to validation of the reference standard synthesis.

Conclusion

This application note provides a comprehensive guide for the synthesis of high-purity 3-Chloro-2-(octanoyloxy)propyl decanoate for use as a reference standard. The enzymatic approach offers a mild and selective method, minimizing by-product formation and simplifying purification. Rigorous analytical characterization is essential to qualify the final product as a reliable reference standard for research, development, and regulatory applications.

Application Notes and Protocols: Direct vs. Indirect Analysis of 3-MCPD Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Monochloropropane-1,2-diol (3-MCPD) esters are process-induced chemical contaminants found in refined vegetable oils and fats, and consequently in many processed foods.[1][2] These compounds are formed during the high-temperature refining process of edible oils.[3] Due to the potential health risks associated with free 3-MCPD, which can be released from its esterified form in the body, accurate and reliable analytical methods for the determination of 3-MCPD esters are crucial for food safety and quality control.[2] This document provides a detailed overview and comparison of the two primary analytical approaches: direct and indirect analysis.

The primary methods for analyzing 3-MCPD and glycidyl (B131873) esters are categorized as either direct or indirect. Direct analysis typically employs liquid chromatography-mass spectrometry (LC-MS) to measure the intact ester compounds without chemical modification.[1][4] In contrast, indirect analysis involves the cleavage of the fatty acid esters to release the 3-MCPD backbone, which is then derivatized and quantified, most commonly by gas chromatography-mass spectrometry (GC-MS).[5] Several official indirect methods have been established by organizations such as the American Oil Chemists' Society (AOCS).[1]

Comparison of Direct and Indirect Analysis Methods

Feature	Direct Analysis	Indirect Analysis
Principle	Direct measurement of intact 3-MCPD esters.[1]	Cleavage of esters to free 3-MCPD, followed by derivatization and measurement.[5]
Primary Technique	Liquid Chromatography-Mass Spectrometry (LC-MS or LC-MS/MS).[4][6]	Gas Chromatography-Mass Spectrometry (GC-MS or GC-MS/MS).[1]
Sample Preparation	Sample dissolution and purification, often using Solid Phase Extraction (SPE).[6]	Transesterification (acidic or alkaline), derivatization, and extraction.[1][5]
Analysis Time	Can be as fast as 20 minutes from sample to result.[4]	Can be lengthy, with some methods requiring over 16 hours for incubation.[4][7]
Information Provided	Provides a profile of individual 3-MCPD ester species (monoesters and diesters).[8]	Measures the total amount of 3-MCPD after hydrolysis.[2]
Throughput	Generally lower due to the complexity of analyzing multiple individual esters.	Can be higher, especially with automated systems.
Method Complexity	Requires a large number of analytical standards for individual esters, which may not all be commercially available.[7]	Requires fewer standards and is more suited for routine analysis.[5]
Potential Issues	Co-elution of isomers, high background from triacylglycerols.[1]	Potential for artifact formation during hydrolysis and derivatization.[3]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for direct and indirect analytical methods for 3-MCPD esters.

Table 1: Direct Analysis (LC-MS/MS) Performance Data

Parameter	Reported Value	Reference
Limit of Quantification (LOQ)	0.02 to 0.08 mg/kg (depending on the ester)	[6]
Repeatability (RSDr%)	5.5% to 25.5%	[6]
Recovery	80-100%	[8]

Table 2: Indirect Analysis Performance Data

Method	Parameter	Reported Value	Reference
Modified Indirect GC-MS	LOQ (Glycidol)	0.1 mg/kg	[9]
LOD (Glycidol)	0.02 mg/kg	[9]
Recovery (Glycidol)	87.5% to 106.5%	[10]
Recovery (3-MCPD)	81.4% to 92.4%	[10]
GC-MS/MS (general)	Instrumental LOD	0.02 mg/kg	[11]
AOCS Cd 29c-13	LOQ	20 ppb (µg/kg)	[12]
LOD	6 ppb (µg/kg)	[12]

Experimental Workflows and Signaling Pathways

Direct Analysis Workflow

The direct analysis of 3-MCPD esters by LC-MS/MS avoids chemical transformation of the analytes, providing a more accurate profile of the individual ester species present in the sample.

Direct analysis workflow for 3-MCPD esters.

Indirect Analysis Workflow (AOCS Official Method Cd 29a-13)

This widely used indirect method involves a series of chemical reactions to convert the 3-MCPD esters to a form suitable for GC-MS analysis.

Indirect analysis workflow (AOCS Cd 29a-13).

Experimental Protocols

Protocol 1: Direct Analysis of 3-MCPD Esters via LC-MS/MS

This protocol is based on a direct analytical method for the determination of various 3-MCPD monoesters and diesters.[6]

1. Sample Preparation

• Weigh a representative portion of the oil or fat sample.

• Dissolve the sample in a mixture of tert-butyl methyl ether and ethyl acetate (4:1 v/v).[6]

• Add an appropriate internal standard solution.

2. Solid Phase Extraction (SPE) Purification

• Condition a C18 SPE cartridge followed by a silica SPE cartridge with the dissolution solvent.

• Apply the sample solution to the stacked cartridges.

• Elute the 3-MCPD esters with a suitable solvent mixture.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC System: Agilent 1200 HPLC series or equivalent.[13]

• Column: Agilent Pursuit XRs C18 (2.0 x 150 mm, 3.0 µm) or equivalent.[13]

• Mobile Phase A: 2 mM ammonium (B1175870) formate (B1220265) and 0.05% formic acid in methanol (B129727)/water (75/25, v/v).[13]

• Mobile Phase B: Isopropanol with 2 mM ammonium formate and 0.05% formic acid.[13]

• Flow Rate: 0.2 mL/min.[8]

• Injection Volume: 5 µL.[13]

• MS System: Agilent 6410B tandem mass spectrometer or equivalent.[13]

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each 3-MCPD ester.

Protocol 2: Indirect Analysis of 3-MCPD Esters via GC-MS (Based on AOCS Official Method Cd 29a-13)

This protocol outlines the steps for the indirect determination of 2- and 3-MCPD fatty acid esters and glycidyl fatty acid esters.[14]

1. Sample Preparation and Conversion

• Weigh approximately 0.1 g of the oil or fat sample into a screw-cap test tube.

• Add isotopically labeled internal standards.

• Add an acidic solution containing a bromide salt to convert glycidyl esters to 3-monobromopropanediol (3-MBPD) monoesters.[14]

2. Transesterification

• Add a solution of sulfuric acid in methanol to the sample.

• Incubate the mixture to convert the 3-MBPD esters and 2- and 3-MCPD esters into their free (non-esterified) forms.[14]

3. Extraction

• Extract the fatty acid methyl esters generated during the reaction from the sample.

4. Derivatization

• Derivatize the free 2- and 3-MCPD and 3-MBPD with phenylboronic acid (PBA).[15]

5. GC-MS Analysis

• GC System: Agilent 7890A GC or equivalent.

• MS System: Agilent 5975C MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector Temperature: 250°C.[10]

• Carrier Gas: Helium at a constant flow of 1.4 mL/min.[10]

• Oven Temperature Program: 50°C (1 min), ramp at 40°C/min to 145°C (5 min), ramp at 2°C/min to 160°C, ramp at 40°C/min to 320°C (5 min).[10]

• Ionization Mode: Electron Ionization (EI).

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for the PBA derivatives of 2-MCPD, 3-MCPD, and 3-MBPD.

Protocol 3: Indirect Analysis of 3-MCPD Esters via GC-MS (Based on AOCS Official Method Cd 29b-13)

This method utilizes alkaline-catalyzed ester cleavage.[1]

1. Sample Preparation

• Weigh a suitable amount of the oil or fat sample.

• Add internal standards.

2. Alkaline Transesterification

• Cleave the esters using an alkaline catalyst.

• Convert the released glycidol into monobromopropanediol (MBPD).[1]

3. Derivatization

• Derivatize the free diols (MCPD and MBPD) with phenylboronic acid (PBA).[1]

4. GC-MS Analysis

• Analyze the derivatized sample by GC-MS using similar conditions as described in Protocol 2.

Protocol 4: Indirect Analysis of 3-MCPD Esters via GC-MS (Based on AOCS Official Method Cd 29c-13)

This method is a differential measurement approach.[12]

1. Sample Preparation (Two Aliquots)

• Assay A: An aliquot of the sample is treated to determine the sum of ester-bound 3-MCPD and glycidol.

• Assay B: A second aliquot is treated to determine only the ester-bound 3-MCPD.

2. Transesterification and Conversion

• Both assays are based on the release of 3-MCPD and glycidol from their ester forms by alkaline-catalyzed alcoholysis at room temperature.[4]

• In Assay A, an acidified sodium chloride solution is used to stop the reaction and convert glycidol into 3-MCPD.[4]

• In Assay B, an acidified chloride-free salt solution is used to stop the reaction, preventing the conversion of glycidol to 3-MCPD.[4]

3. Derivatization and GC-MS Analysis

• Derivatize the samples from both assays with PBA.

• Analyze by GC-MS.

4. Calculation

• The glycidol content is calculated from the difference between the results of Assay A and Assay B.[4]

Conclusion

Both direct and indirect methods offer viable approaches for the analysis of 3-MCPD esters, each with its own set of advantages and disadvantages. The choice of method will depend on the specific analytical needs, such as the requirement for information on individual ester profiles (direct method) versus the need for high-throughput, routine screening of total 3-MCPD content (indirect method). The official indirect methods, particularly those from the AOCS, are well-established and widely used for regulatory and quality control purposes. However, direct methods are gaining traction as they provide more detailed information on the contaminant profile and avoid potential chemical transformations that can occur during indirect analysis. Careful consideration of the data requirements, available instrumentation, and desired sample throughput is essential when selecting the most appropriate analytical strategy.

References

• 1. 2- and 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Edible Oils and Fats by Alkaline Transesterification and GC/MS [library.aocs.org]
• 2. agilent.com [agilent.com]
• 3. Direct Determination of MCPD Fatty Acid Esters and Glycidyl Fatty Acid Esters in Vegetable Oils by LC–TOFMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fediol.eu [fediol.eu]
• 5. Comparison of indirect and direct quantification of esters of monochloropropanediol in vegetable oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. fediol.eu [fediol.eu]
• 8. iris.unina.it [iris.unina.it]
• 9. researchgate.net [researchgate.net]
• 10. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [de.restek.com]
• 12. Analysis of 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Palm Oil Using GC-MS/MS in Accordance with AOCS Method Cd 29c-13 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. Simultaneous determination of 24 congeners of 2- and 3-monochloropropanediol esters and 7 congeners of glycidyl esters using direct multi-residue analytical LC-MS/MS methods in various food matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. nqacdublin.com [nqacdublin.com]
• 15. newfoodmagazine.com [newfoodmagazine.com]

Application Note: Sample Preparation for the Analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate and Related 3-MCPD Esters by GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) is a specific diester of 3-monochloropropane-1,2-diol (3-MCPD). 3-MCPD esters are process-induced chemical contaminants found in various processed foods and refined edible oils.[1][2][3] They are formed at high temperatures during the refining process of oils and fats in the presence of chloride ions.[1][2] Due to toxicological concerns—3-MCPD is classified as a possible human carcinogen (Group 2B)—accurate quantification of these compounds is crucial for food safety and quality control.[4][5]

This application note details a robust sample preparation protocol for the analysis of 3-MCPD esters, including 3-Chloro-2-(octanoyloxy)propyl decanoate, from a lipid matrix. The methodology is based on the widely accepted indirect analysis approach, which involves the cleavage of the ester bonds to release the 3-MCPD core, followed by derivatization and analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[1][5][6]

Principle

The indirect analytical approach is favored for routine analysis due to its robustness and the limited need for a wide range of individual ester standards.[1][5] The workflow consists of the following key steps:

• Sample Preparation : An oil or fat sample is dissolved in a suitable organic solvent.

• Transesterification : The sample undergoes acid-catalyzed transesterification to cleave the fatty acid esters from the 3-MCPD backbone, releasing free 3-MCPD and converting the fatty acids into fatty acid methyl esters (FAMEs).[1][7]

• Extraction and Cleanup : The FAMEs are removed by liquid-liquid extraction. The aqueous phase containing the more polar 3-MCPD is retained.[5][6]

• Derivatization : The free 3-MCPD is derivatized, typically with phenylboronic acid (PBA), to increase its volatility and thermal stability, making it amenable for GC-MS analysis.[1][6][8]

• GC-MS Analysis : The derivatized 3-MCPD is separated and quantified using a GC-MS system.

Experimental Protocols

Reagents and Materials

• Solvents: Methanol (MeOH), n-Heptane, Tetrahydrofuran (THF), Methyl tert-butyl ether (MTBE), Hexane (B92381) (all analytical or HPLC grade).

• Reagents: Sulfuric acid (H₂SO₄), Sodium bicarbonate (NaHCO₃), Sodium sulfate (B86663) (anhydrous), Phenylboronic acid (PBA), Acetone.

• Standards: 3-MCPD dipalmitate (or other suitable 3-MCPD ester standard), deuterated internal standard (e.g., 3-MCPD-d₅ dipalmitate or free 3-MCPD-d₅).

• Equipment: Vortex mixer, centrifuge, heating block or water bath, nitrogen evaporator, GC-MS system.

• Solid Phase Extraction (Optional Cleanup): Silica gel SPE cartridges can be used for cleanup of complex matrices.[3][9][10]

Standard Preparation

Prepare a stock solution of the 3-MCPD ester standard and the internal standard in a suitable solvent (e.g., THF or toluene). Create a series of calibration standards by spiking blank (contaminant-free) oil with known concentrations of the standard solution. These calibration standards should be prepared and processed alongside the unknown samples.

Sample Preparation Protocol

This protocol is adapted from established methods like AOCS Official Method Cd 29c-13.[1][2][11]

• Sample Weighing and Dissolution:

  • Accurately weigh approximately 100 mg of the oil/fat sample into a screw-cap vial.

  • Add a known amount of the internal standard solution (e.g., 100 µL).

  • Add 2 mL of THF or MTBE and vortex thoroughly to dissolve the oil.[1][7]

• Acidic Transesterification:

  • Add 1.8 mL of a 1.8% (v/v) solution of sulfuric acid in methanol.

  • Seal the vial tightly and vortex vigorously.

  • Incubate the mixture at 40°C for 16 hours (overnight) in a heating block or water bath. This step cleaves the ester bonds.[5][7]

• Reaction Quenching and FAMEs Extraction:

  • After incubation, cool the vial to room temperature.

  • Stop the reaction by adding 0.5 mL of a saturated sodium bicarbonate solution and vortex.[5][7]

  • Add 2 mL of n-heptane (or hexane), vortex for 30 seconds, and centrifuge to separate the layers.[5][7]

  • The upper organic layer contains the FAMEs and should be carefully removed and discarded.

  • Repeat the extraction with another 2 mL of n-heptane to ensure complete removal of FAMEs.

• Derivatization of 3-MCPD:

  • To the remaining aqueous layer, add 250 µL of the derivatizing solution. (Prepare the derivatizing solution by dissolving 1 g of phenylboronic acid in 4 mL of a 19:1 (v/v) acetone:water mixture).[3][5]

  • Seal the vial, vortex for 15 seconds, and heat at 90°C for 20-40 minutes.[3][5]

• Extraction of Derivatized Analyte:

  • Cool the vial to room temperature.

  • Add 1-2 mL of hexane (or isooctane), vortex for 30 seconds, and centrifuge.

  • Carefully transfer the upper organic layer containing the derivatized 3-MCPD-PBA complex to a clean vial for GC-MS analysis.

Data Presentation

The performance of sample preparation methods for 3-MCPD esters is typically evaluated based on linearity, recovery, limit of detection (LOD), and limit of quantification (LOQ). The following table summarizes typical performance data from various validated methods.

Parameter	Matrix	Method Highlights	Typical Value	Reference
Recovery	Vegetable Oils	Acid-catalyzed methanolysis, PBA derivatization	74 - 98%	[3][5]
LOD	Vegetable Oils	GC-MS (PBA derivatization)	0.1 mg/kg	[3]
LOQ	Vegetable Oils	GC-MS (PBA derivatization)	0.2 mg/kg	[3]
LOQ	Palm Oil	GC-MS/MS (PBA derivatization)	0.02 mg/kg (20 ppb)	[11]
LOQ	Infant Formula	Microwave extraction, PBA derivatization	0.0025 mg/L	[8]
Repeatability (RSD)	Vegetable Oils	In-house validated method	6.9 - 11.5%	[3][5]

Mandatory Visualization

The following diagram illustrates the experimental workflow for the sample preparation of 3-MCPD esters.

Caption: Experimental workflow for indirect analysis of 3-MCPD esters.

References

• 1. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 2. gcms.cz [gcms.cz]
• 3. agilent.com [agilent.com]
• 4. Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. repositorio.ital.sp.gov.br [repositorio.ital.sp.gov.br]
• 6. gcms.cz [gcms.cz]
• 7. laballiance.com.my [laballiance.com.my]
• 8. Determination of 3-Monochloropropane-1,2-diol and 2-Monochloropropane-1,3-diol (MCPD) Esters and Glycidyl Esters by Microwave Extraction in Different Foodstuffs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Separation of Lipid Classes by Solid Phase Extraction for Subsequent Analysis | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. shimadzu.com [shimadzu.com]

Application Notes and Protocols for Food Safety Studies of 3-Chloro-2-(octanoyloxy)propyl decanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the significance, toxicological profile, and analytical methodologies for the detection and quantification of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879), a specific 3-monochloropropane-1,2-diol (3-MCPD) diester, in the context of food safety.

Introduction

3-monochloropropane-1,2-diol (3-MCPD) and its fatty acid esters are processing-induced chemical contaminants found in a variety of heat-treated, fat-containing foods, with refined vegetable oils being a primary source.[1][2][3] 3-Chloro-2-(octanoyloxy)propyl decanoate is a specific diester of 3-MCPD. The toxicological concern surrounding 3-MCPD esters stems from their hydrolysis in the gastrointestinal tract, which releases free 3-MCPD.[2][4][5] Free 3-MCPD has been classified by the International Agency for Research on Cancer (IARC) as a "possible human carcinogen" (Group 2B).[1][6] The primary target organs for 3-MCPD toxicity are the kidneys and the male reproductive system.[5]

Toxicological Profile and Health Implications

The toxicity of 3-MCPD esters is predominantly attributed to the in vivo release of 3-MCPD. Some studies suggest that the toxicity of 3-MCPD diesters may be less severe than that of free 3-MCPD, potentially due to incomplete hydrolysis in the gastrointestinal tract.[7]

2.1. Quantitative Toxicological Data

Compound/Group	Test Organism	Parameter	Value	Reference
3-MCPD dipalmitate	Swiss mice	Acute Oral LD50	> 5000 mg/kg body weight	[8]
3-MCPD and its esters	Humans	Tolerable Daily Intake (TDI)	2 µg/kg body weight/day (EFSA)	[2][4]
3-MCPD and its esters	Humans	Provisional Maximum Tolerable Daily Intake (PMTDI)	4 µg/kg body weight/day (JECFA)	[2][9]

2.2. Mechanisms of Toxicity

Nephrotoxicity: 3-MCPD and its esters induce kidney damage primarily through apoptosis and necroptosis of proximal tubular cells. This process is mediated by the activation of specific signaling pathways, including the JNK/p53 and RIPK1/RIPK3/MLKL pathways.[10] Additionally, 3-MCPD has been shown to cause mitochondrial damage in renal cells by interfering with the rhythmic protein BMAL1 and inhibiting the SIRT3/SOD2 pathway.[2] Co-exposure to 3-MCPD and glycidol, another food processing contaminant, can lead to synergistic nephrotoxicity through the activation of the NLRP3 inflammasome, necroptosis, and autophagic cell death.[11]

Male Reproductive Toxicity: The antifertility effects of 3-MCPD are linked to a reduction in sperm motility and maturation.[12] This is thought to be caused by the inhibition of glycolysis, leading to energy depletion in sperm.[7] Mechanistically, 3-MCPD can induce endoplasmic reticulum stress, inflammasome activation, and autophagy-mediated lysosome dysfunction in testicular cells.[13]

Signaling Pathways in 3-MCPD Ester-Induced Nephrotoxicity

The following diagram illustrates the key signaling pathways involved in the nephrotoxic effects of 3-MCPD esters.

Caption: Signaling pathways of 3-MCPD ester-induced nephrotoxicity.

Experimental Protocols

4.1. Protocol for Direct Quantification of 3-Chloro-2-(octanoyloxy)propyl decanoate in Edible Oils using LC-MS/MS

This protocol is adapted from established methods for the direct analysis of 3-MCPD diesters.[7][10][12]

4.1.1. Principle

The oil sample is dissolved in an organic solvent, purified using solid-phase extraction (SPE) to remove matrix interferences, and then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the direct quantification of the target analyte.

4.1.2. Materials and Reagents

• 3-Chloro-2-(octanoyloxy)propyl decanoate analytical standard

• Internal Standard (e.g., deuterated 3-MCPD diester)

• tert-butyl methyl ether (MTBE), HPLC grade

• Ethyl acetate, HPLC grade

• Acetonitrile (B52724), LC-MS grade

• 2-Propanol, LC-MS grade

• Formic acid, LC-MS grade

• Ammonium (B1175870) formate (B1220265), LC-MS grade

• Methanol, LC-MS grade

• Water, LC-MS grade

• C18 SPE cartridges

• Silica SPE cartridges

• Primary secondary amine (PSA) powder

• C18 powder

4.1.3. Sample Preparation

• Accurately weigh approximately 15 mg of the oil sample into a centrifuge tube.

• Add 3 mL of a 1:1 (v/v) mixture of acetonitrile and 2-propanol.

• Vortex thoroughly for 30 seconds.

• Add 75 mg of PSA powder and 75 mg of C18 powder.

• Vortex for 3 minutes and then centrifuge at 6000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dry extract in 200 µL of a 1:1 (v/v) mixture of acetonitrile and 2-propanol.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4.1.4. LC-MS/MS Analysis

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase A: 0.05% formic acid and 2 mM ammonium formate in 98:2 (v/v) methanol/water.[10]

• Mobile Phase B: 0.05% formic acid and 2 mM ammonium formate in 98:2 (v/v) 2-propanol/water.[10]

• Flow Rate: 0.2 mL/min.[10]

• Gradient:

  • 0-0.5 min: 0% B

  • 3 min: 15% B

  • 10 min: 25% B

  • 15 min: 30% B

  • 20 min: 50% B

  • 30 min: 83% B

  • 31-40 min: 0% B (equilibration)[10]

• Injection Volume: 5-10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive mode.

• Detection: Multiple Reaction Monitoring (MRM). Specific precursor and product ions for 3-Chloro-2-(octanoyloxy)propyl decanoate and the internal standard need to be determined by direct infusion of the standards.

4.1.5. Quantification

Prepare a calibration curve using the analytical standard of 3-Chloro-2-(octanoyloxy)propyl decanoate. The concentration of the analyte in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Experimental Workflow

The following diagram outlines the general workflow for the analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate in food samples.

Caption: General workflow for the analysis of 3-MCPD esters.

Conclusion

The presence of 3-Chloro-2-(octanoyloxy)propyl decanoate and other 3-MCPD esters in food products represents a potential health risk due to the release of toxic 3-MCPD upon digestion. Accurate and sensitive analytical methods, such as the direct LC-MS/MS protocol detailed here, are crucial for monitoring the levels of these contaminants in the food supply and ensuring consumer safety. Further research is needed to establish specific toxicological data for individual 3-MCPD esters to refine risk assessments.

References

• 1. Exposure to Dietary Glycidyl and 3-MCPD Fatty Acid Esters and Associated Burden of Cancer in Selected Asian and European Countries: A Review and Data Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Revisit to the Formation and Mitigation of 3-Chloropropane-1,2-Diol in Palm Oil Production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of 3-MCPD Fatty Acid Diesters in Palm Oil Using a Triple Quadrupole LC/MS/MS [LCMS-8030] : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. Acute oral toxicity of 3-MCPD mono- and di-palmitic esters in Swiss mice and their cytotoxicity in NRK-52E rat kidney cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. iris.unina.it [iris.unina.it]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]
• 13. gcms.cz [gcms.cz]

Application Note: In Vitro Toxicity Profiling of 3-Chloro-2-(octanoyloxy)propyl decanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) is a chlorinated diacylglycerol ester. Due to the limited availability of toxicological data for this specific compound, a comprehensive in vitro testing strategy is essential to characterize its potential hazards. This document outlines a suite of cell-based assays to evaluate the cytotoxicity, oxidative stress induction, apoptotic potential, and genotoxicity of this compound. The protocols provided herein utilize well-established and validated methods, employing relevant human cell lines to model potential target organs. The human hepatoma cell line, HepG2, is used as a model for liver metabolism and toxicity, as the liver is a primary site for xenobiotic metabolism.[1][2] The human keratinocyte cell line, HaCaT, is employed to assess dermal toxicity, a relevant route of exposure for ester compounds.[3][4][5]

This application note provides a framework for generating an initial toxicological profile, guiding further investigation and risk assessment.

Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[6][7][8] Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals.[9] The concentration of the test compound that reduces cell viability by 50% (IC50) is a standard measure of cytotoxicity.

Hypothetical Data Presentation

The following table summarizes hypothetical IC50 values for 3-Chloro-2-(octanoyloxy)propyl decanoate in HepG2 and HaCaT cell lines after 24 and 48 hours of exposure.

Cell Line	Exposure Time (hours)	IC50 (µM)
HepG2	24	125.6
48	88.2
HaCaT	24	210.4
48	155.9

Experimental Protocol: MTT Assay

• Cell Seeding: Seed HepG2 or HaCaT cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare a stock solution of 3-Chloro-2-(octanoyloxy)propyl decanoate in dimethyl sulfoxide (B87167) (DMSO). Create a serial dilution in culture medium to achieve final concentrations ranging from 1 µM to 500 µM. The final DMSO concentration should not exceed 0.5%. Replace the medium in each well with 100 µL of the corresponding compound dilution. Include vehicle control (medium with 0.5% DMSO) and untreated control wells.

• Incubation: Incubate the plates for 24 or 48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.[6]

• Formazan Formation: Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals.[9]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[8] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Plot the concentration-response curve and determine the IC50 value using non-linear regression analysis.

Assessment of Oxidative Stress

Reactive Oxygen Species (ROS) are key mediators of cellular damage. The DCFDA/H2DCFDA assay is used to measure intracellular ROS levels.[10][11] The cell-permeant 2',7'-dichlorofluorescin diacetate (DCFDA) is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[12][13]

Hypothetical Data Presentation

The table below shows hypothetical data on ROS production in HepG2 cells treated with 3-Chloro-2-(octanoyloxy)propyl decanoate for 4 hours. Data is presented as the fold increase in fluorescence relative to the vehicle control.

Treatment	Concentration (µM)	Mean Fluorescence Intensity (Fold Change)
Vehicle Control	-	1.0
Test Compound	25	1.8
Test Compound	50	3.2
Test Compound	100	5.7
Positive Control (TBHP 100 µM)	-	6.5

Experimental Protocol: DCFDA Assay

• Cell Seeding: Seed HepG2 cells in a black, clear-bottom 96-well plate at a density of 2 x 10⁴ cells/well and incubate for 24 hours.

• DCFDA Loading: Remove the culture medium and wash the cells once with warm PBS. Add 100 µL of 10 µM DCFDA in PBS to each well and incubate for 30 minutes at 37°C in the dark.[12]

• Compound Treatment: Wash the cells once with PBS. Add 100 µL of the test compound at various concentrations (e.g., 25, 50, 100 µM) in culture medium. Include a vehicle control and a positive control (e.g., 100 µM tert-butyl hydroperoxide, TBHP).

• Incubation: Incubate the plate for the desired time (e.g., 4 hours) at 37°C.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation at 485 nm and emission at 535 nm.[10][11]

• Data Analysis: Normalize the fluorescence of treated wells to the vehicle control to determine the fold change in ROS production.

Apoptosis Induction Assessment

Apoptosis, or programmed cell death, is a critical endpoint in toxicology. The Caspase-Glo® 3/7 Assay is a luminescent assay that measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.[14][15] The assay provides a substrate that is cleaved by active caspases to release a substrate for luciferase, generating a luminescent signal proportional to caspase activity.[16][17]

Hypothetical Data Presentation

Hypothetical results for caspase-3/7 activity in HepG2 cells after 12 hours of treatment are shown below, presented as a fold increase in luminescence over the vehicle control.

Treatment	Concentration (µM)	Luminescence (Fold Change)
Vehicle Control	-	1.0
Test Compound	25	1.5
Test Compound	50	2.8
Test Compound	100	4.9
Positive Control (Staurosporine 1 µM)	-	5.5

Experimental Protocol: Caspase-Glo® 3/7 Assay

• Cell Seeding and Treatment: Seed HepG2 cells in a white-walled 96-well plate at a density of 1 x 10⁴ cells/well. After 24 hours, treat the cells with the test compound at various concentrations for 12 hours.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[17] Allow it to equilibrate to room temperature before use.

• Assay Procedure: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.[15]

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1 to 3 hours.[16]

• Luminescence Measurement: Measure the luminescence using a microplate luminometer.

• Data Analysis: Calculate the fold change in caspase activity by normalizing the readings of treated wells to the vehicle control.

Genotoxicity Assessment using the Comet Assay

The Comet Assay (Single Cell Gel Electrophoresis) is a sensitive method for detecting DNA damage in individual cells.[18][19] Under alkaline conditions, cells with DNA strand breaks will exhibit increased migration of DNA from the nucleus during electrophoresis, forming a "comet" shape.[20][21] The extent of DNA damage is proportional to the length and intensity of the comet tail.

Hypothetical Data Presentation

The table below presents hypothetical data for DNA damage in HaCaT cells, measured as the percentage of DNA in the comet tail (% Tail DNA), after 6 hours of treatment.

Treatment	Concentration (µM)	% Tail DNA (Mean ± SD)
Vehicle Control	-	2.5 ± 0.8
Test Compound	50	8.9 ± 2.1
Test Compound	100	17.4 ± 3.5
Test Compound	200	31.2 ± 4.9
Positive Control (H₂O₂ 100 µM)	-	45.6 ± 5.3

Experimental Protocol: Alkaline Comet Assay

• Cell Treatment: Treat HaCaT cells with the test compound at various concentrations for 6 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and resuspend at a concentration of 1 x 10⁵ cells/mL in ice-cold PBS.

• Slide Preparation: Mix 10 µL of the cell suspension with 75 µL of low melting point agarose (B213101) (0.5% in PBS) at 37°C. Pipette the mixture onto a pre-coated microscope slide and cover with a coverslip. Allow the agarose to solidify at 4°C for 10 minutes.

• Cell Lysis: Remove the coverslip and immerse the slides in freshly prepared, cold lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 added just before use) for at least 1 hour at 4°C.

• DNA Unwinding: Place the slides in a horizontal electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13). Let the DNA unwind for 20-40 minutes.

• Electrophoresis: Perform electrophoresis at 25 V (~0.7 V/cm) and 300 mA for 20-30 minutes in the cold.[22]

• Neutralization and Staining: Gently wash the slides three times for 5 minutes each with neutralization buffer (0.4 M Tris, pH 7.5). Stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium (B1200493) iodide).

• Imaging and Analysis: Visualize the comets using a fluorescence microscope. Capture images and analyze at least 50-100 randomly selected comets per slide using specialized software to quantify the % Tail DNA.

Visualizations

Workflow and Signaling Pathways

Caption: General workflow for in vitro toxicity assessment.

Caption: Oxidative stress-mediated apoptosis pathway.

References

• 1. Characterization of cytochrome P450s (CYP)-overexpressing HepG2 cells for assessing drug and chemical-induced liver toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. accellerate.me [accellerate.me]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. merckmillipore.com [merckmillipore.com]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. DCFDA / H2DCFDA - Cellular ROS Assay Kit (ab113851) | Abcam [abcam.com]
• 11. signosisinc.com [signosisinc.com]
• 12. researchgate.net [researchgate.net]
• 13. biocompare.com [biocompare.com]
• 14. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 15. ulab360.com [ulab360.com]
• 16. promega.com [promega.com]
• 17. promega.com [promega.com]
• 18. researchgate.net [researchgate.net]
• 19. 21stcenturypathology.com [21stcenturypathology.com]
• 20. Measuring DNA modifications with the comet assay: a compendium of protocols | Springer Nature Experiments [experiments.springernature.com]
• 21. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 22. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

Animal Models for Studying the Effects of 3-Chloro-2-(octanoyloxy)propyl decanoate

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Glycidol (B123203) is a well-characterized compound, classified as a probable human carcinogen (Group 2A) by the International Agency for Research on Cancer (IARC).[1] It is known to be genotoxic, neurotoxic, and to have reproductive toxicity based on in vitro and in vivo animal studies.[1] Animal studies have demonstrated that chronic exposure to glycidol can lead to an increased incidence of tumors in various tissues in rats and mice.[4] This document provides detailed application notes and protocols for animal models to study the potential effects of "3-Chloro-2-(octanoyloxy)propyl decanoate" by focusing on the known biological effects of its active metabolite, glycidol.

Data Presentation: Quantitative Data Summary

The following table summarizes key quantitative data from studies on glycidol and the related compound 3-monochloropropane-1,2-diol (3-MCPD), which can also be formed from glycidyl (B131873) esters. These values are critical for dose selection and endpoint evaluation in preclinical animal studies.

Parameter	Value	Species/Model	Key Findings	Reference
3-MCPD TDI	0.8 µg/kg bw/day	Rat	Tolerable Daily Intake derived from a BMDL10 of 0.077 mg/kg bw/day for renal tubular hyperplasia.	[4]
Glycidol T25	10.2 mg/kg bw/day	Rat	Tumorgenic dose for a 25% increase in tumor incidence (neoplastic effects).	[4]
Margin of Exposure (MoE)	> 25,000	Human Risk Assessment	MoEs of 25,000 or higher are generally considered of low health concern for genotoxic carcinogens.	[4]
3-MCPD Carcinogenicity	Possible Human Carcinogen	Rodents	Primarily affects the kidneys and testes.	[5]
Glycidol Carcinogenicity	Probable Human Carcinogen	Rodents	Clear evidence of carcinogenicity from the U.S. National Toxicology Program.	[5]

Experimental Protocols

Protocol 1: Acute and Sub-chronic Toxicity Study in Rodents

Objective: To evaluate the potential toxicity of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) following single and repeated oral administration in rats. This protocol is based on established methods for assessing the toxicity of glycidol and related compounds.

Animal Model:

• Species: Sprague-Dawley or Wistar rats

• Age: 6-8 weeks

• Sex: Equal numbers of males and females

Methodology:

• Dose Formulation: Prepare a stable formulation of 3-Chloro-2-(octanoyloxy)propyl decanoate in a suitable vehicle (e.g., corn oil). Calculate doses based on the molar equivalent of glycidol to be released.

• Acute Toxicity (Limit Test):

  • Administer a single high dose (e.g., 2000 mg/kg body weight) via oral gavage to a small group of animals.

  • Observe animals for mortality and clinical signs of toxicity for 14 days.

  • Conduct a gross necropsy at the end of the observation period.

• Sub-chronic Toxicity (28-day or 90-day study):

  • Administer the test substance daily via oral gavage for 28 or 90 days at three dose levels (low, mid, high) and a vehicle control. Dose selection should be based on acute toxicity data and expected human exposure levels.

  • Observations:

    • Record clinical signs, body weight, and food consumption weekly.

    • Perform detailed clinical observations daily.

  • Clinical Pathology (at termination):

    • Collect blood for hematology and clinical chemistry analysis.

    • Collect urine for urinalysis.

  • Histopathology:

    • Conduct a full necropsy.

    • Collect and preserve all major organs and tissues.

    • Perform histopathological examination of target organs (kidney, liver, testes, brain, etc.) and any gross lesions.

Protocol 2: Genotoxicity Assessment

Objective: To determine the genotoxic potential of 3-Chloro-2-(octanoyloxy)propyl decanoate, assuming the release of glycidol.

Animal Model:

• Species: Male and female mice or rats.

Methodology:

• In Vivo Micronucleus Assay:

  • Administer the test substance at three dose levels to groups of animals, typically via oral gavage, for two or more days.

  • Collect bone marrow or peripheral blood at appropriate time points after the final dose.

  • Analyze polychromatic erythrocytes for the presence of micronuclei.

• Comet Assay (Single Cell Gel Electrophoresis):

  • Administer the test substance to animals.

  • Isolate cells from target organs (e.g., liver, kidney).

  • Embed cells in agarose (B213101) on a microscope slide, lyse the cells, and subject them to electrophoresis.

  • Analyze DNA migration as an indicator of DNA damage.

Protocol 3: Carcinogenicity Study

Objective: To evaluate the long-term carcinogenic potential of 3-Chloro-2-(octanoyloxy)propyl decanoate.

Animal Model:

• Species: Fischer 344 rats or B6C3F1 mice.

• Age: 6-8 weeks at the start of the study.

• Sex: Both males and females.

Methodology:

• Dose Administration: Administer the test substance in the diet or via oral gavage for a significant portion of the animals' lifespan (e.g., 2 years).

• Dose Selection: Use at least three dose levels and a concurrent control group. Doses should be based on sub-chronic toxicity data to establish a maximum tolerated dose (MTD).

• In-life Observations:

  • Monitor for clinical signs of toxicity and palpable masses.

  • Record body weights and food consumption regularly.

• Terminal Procedures:

  • Conduct a complete gross necropsy on all animals.

  • Perform a comprehensive histopathological evaluation of all organs and tissues from all animals in the control and high-dose groups. Tissues from lower-dose groups with treatment-related lesions should also be examined.

Mandatory Visualizations

Caption: Experimental workflow for assessing the toxicological profile of 3-Chloro-2-(octanoyloxy)propyl decanoate.

Caption: Proposed metabolic activation and toxicity pathway for 3-Chloro-2-(octanoyloxy)propyl decanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. Relative oral bioavailability of glycidol from glycidyl fatty acid esters in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Application of gastrointestinal modelling to the study of the digestion and transformation of dietary glycidyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 5. 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters | FDA [fda.gov]

Application Notes and Protocols for the Separation of 3-MCPD Ester Isomers by Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-monochloropropane-1,2-diol (3-MCPD) esters are process-induced chemical contaminants found in refined vegetable oils and fat-containing food products. They are formed during the high-temperature refining of edible oils. Toxicological studies have raised health concerns regarding 3-MCPD, which is classified as a possible human carcinogen (Group 2B) by the International Agency for Research on Cancer (IARC). 3-MCPD can exist as various fatty acid esters, including monoesters and diesters, with positional isomers (e.g., 1- and 2-monoesters) that may exhibit different toxicological properties. Therefore, the accurate separation and quantification of these isomers are crucial for food safety assessment and research.

This document provides detailed application notes and protocols for the separation of 3-MCPD ester isomers using modern liquid chromatography techniques, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Supercritical Fluid Chromatography (SFC-MS/MS).

Analytical Approaches: Direct vs. Indirect Methods

Two main analytical approaches are used for the determination of 3-MCPD esters:

• Indirect Methods: These methods involve the hydrolysis or transesterification of the 3-MCPD esters to free 3-MCPD, followed by derivatization and analysis, typically by Gas Chromatography-Mass Spectrometry (GC-MS). While sensitive, these methods do not provide information on the individual ester profiles and cannot distinguish between monoester and diester isomers.

• Direct Methods: These methods aim to separate and quantify the intact 3-MCPD esters. LC-MS/MS is the predominant technique for direct analysis, offering the potential to separate and quantify a wide range of 3-MCPD ester isomers.[1][2][3] This approach provides a more detailed understanding of the contaminant profile in a sample. Supercritical Fluid Chromatography (SFC) has also emerged as a powerful tool for the rapid separation of these lipophilic compounds.[4]

Experimental Workflows

The direct analysis of 3-MCPD ester isomers by liquid chromatography typically involves sample preparation followed by instrumental analysis.

Sample Preparation Workflow

A common workflow for the extraction and cleanup of 3-MCPD esters from edible oil matrices prior to LC-MS/MS analysis is solid-phase extraction (SPE).

Caption: General workflow for sample preparation of 3-MCPD esters.

Chromatographic Separation and Detection Workflow

Following sample preparation, the extract is injected into the LC-MS/MS system for separation and detection.

Caption: Workflow for LC-MS/MS analysis of 3-MCPD esters.

Detailed Protocols

Protocol 1: UHPLC-MS/MS for Mono- and Diester Isomers

This protocol is based on a method for the simultaneous determination of a wide range of 2- and 3-MCPD esters and glycidyl (B131873) esters.[2]

1. Sample Preparation

• Weigh 0.1 g of the oil sample into a centrifuge tube.

• Add 1 mL of a mixture of tert-butyl methyl ether (MTBE) and ethyl acetate (B1210297) (4:1, v/v).

• Vortex for 1 minute to dissolve the oil.

• Perform a two-step solid-phase extraction (SPE) cleanup:

  • Pass the solution through a C18 SPE cartridge.

  • Pass the eluate through a silica SPE cartridge.

• Evaporate the final eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 200 µL of acetonitrile/isopropanol (1:1, v/v) for UHPLC-MS/MS analysis.[5]

2. Liquid Chromatography

• System: Agilent 1200 HPLC series or equivalent.[2]

• Column: Agilent Pursuit XRs C18, 2.0 × 150 mm, 3.0 µm particle size.[2]

• Column Temperature: 30 °C.[2]

• Mobile Phase A: 2 mM ammonium (B1175870) formate (B1220265) and 0.05% formic acid in methanol/water (75:25, v/v).[2]

• Mobile Phase B: Isopropanol (IPA) with 2 mM ammonium formate and 0.05% formic acid.[2]

• Flow Rate: 0.2 mL/min.[5]

• Injection Volume: 5 µL.[2]

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0 - 0.5	0
  3.0	15
  10.0	25
  15.0	30
  20.0	50
  30.0	83
  31.0	0

  | 31.0 - 40.0 | 0 (equilibration) |

3. Mass Spectrometry

• System: Agilent 6410B tandem mass spectrometer or equivalent.[2]

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for each 3-MCPD ester isomer. Generally, the precursor ion corresponds to the [M+NH4]+ or [M+Na]+ adduct, and product ions result from the neutral loss of the fatty acid(s).

Protocol 2: Supercritical Fluid Chromatography (SFC)-HRMS/MS for Rapid Separation

This protocol offers a high-throughput "dilute and shoot" approach for the analysis of 3-MCPD esters.[4]

1. Sample Preparation

• Dilute the oil sample in a suitable solvent (e.g., n-hexane/2-propanol).

• No further cleanup steps are required for this method.

2. Supercritical Fluid Chromatography

• System: Waters ACQUITY UPC² or equivalent.

• Column: Waters ACQUITY UPC² Viridis BEH, 100 × 3 mm, 1.8-µm.[4]

• Column Temperature: 70 °C.[4]

• Mobile Phase: Supercritical CO₂ with a co-solvent of methanol/water (99:1, v/v) containing 30 mM ammonium acetate.[4]

• Flow Rate: 1.8 mL/min.[4]

• Back Pressure: 13.79 MPa (2000 psi).[4]

• Injection Volume: 4 µL.[4]

• Co-solvent Gradient:

  Time (min)	% Co-solvent
  0.0	0.5
  4.0	5.0
  8.0	45.0
  10.0	45.0
  11.0	0.5

  | 12.0 | 0.5 |

3. High-Resolution Mass Spectrometry

• System: High-resolution tandem mass spectrometer (e.g., Q-Orbitrap).

• Ionization Source: ESI, positive mode.

• Data Acquisition: MS/MS with optimized collision energies for each compound.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of 3-MCPD ester isomers by LC-MS/MS. Note that values can vary depending on the specific instrument, method, and matrix.

Table 1: Retention Times of Selected 3-MCPD Ester Isomers by UHPLC-MS/MS [5]

Compound	Abbreviation	Retention Time (min)
1-Lauroyl-3-chloropropanediol	1-LA	2.06
1-Myristoyl-3-chloropropanediol	1-MY	4.32
1-Linolenoyl-3-chloropropanediol	1-LN	8.98
1-Linoleoyl-3-chloropropanediol	1-LI	10.12
1-Palmitoyl-3-chloropropanediol	1-PA	11.54
1-Oleoyl-3-chloropropanediol	1-OL	13.28
1-Stearoyl-3-chloropropanediol	1-ST	15.89
Dilinolenoyl-3-chloropropanediol	LN-LN	22.15
Dilinoleoyl-3-chloropropanediol	LI-LI	23.45
Oleoyl-linolenoyl-3-chloropropanediol	OL-LN	23.89
Palmitoyl-linoleoyl-3-chloropropanediol	PA-LI	24.12
Oleoyl-linoleoyl-3-chloropropanediol	OL-LI	24.98
Dipalmitoyl-3-chloropropanediol	PA-PA	25.78
Dioleoyl-3-chloropropanediol	OL-OL	26.12
Linoleoyl-stearoyl-3-chloropropanediol	LI-ST	26.98
Palmitoyl-stearoyl-3-chloropropanediol	PA-ST	27.43
Oleoyl-stearoyl-3-chloropropanediol	OL-ST	28.11
Distearoyl-3-chloropropanediol	ST-ST	29.05

Note: Separation of positional isomers (e.g., 1-oleoyl- vs. 2-oleoyl-) is challenging and often not achieved under standard reversed-phase conditions. Specific methods may be required for their resolution.

Table 2: Method Performance Data for 3-MCPD Ester Analysis

Parameter	UHPLC-MS/MS	SFC-HRMS/MS
LOD	0.001 - 0.01 mg/kg[6]	Not explicitly stated, but LOQs are low
LOQ	0.01 - 0.1 mg/kg[6][7]	65-87% of the proposed maximum limit of 100 µg/kg[4]
Linearity (R²)	>0.99[8]	>0.99[4]
Recovery (%)	72 - 118%[6]	70 - 125%[4]
Precision (RSD%)	< 20%[6]	Meets regulatory requirements

Separation of Positional Isomers

The separation of sn-1 and sn-2 positional isomers of 3-MCPD monoesters is analytically challenging due to their very similar physicochemical properties. While standard reversed-phase methods often co-elute these isomers, some studies have reported successful separation using optimized chromatographic conditions. Similarly, diesters with the same fatty acids at different positions (e.g., 1-palmitoyl-2-oleoyl- vs. 1-oleoyl-2-palmitoyl-) are difficult to separate.[3] Supercritical fluid chromatography has shown promise in improving the separation of some of these closely related isomers.

Conclusion

Direct analysis by liquid chromatography coupled with tandem mass spectrometry is a powerful tool for the separation and quantification of 3-MCPD ester isomers. The protocols outlined in this document provide a starting point for researchers to develop and validate methods for the analysis of these important food contaminants. The choice between UHPLC and SFC will depend on the specific analytical needs, with SFC offering a significant advantage in terms of speed and reduced solvent consumption. Careful optimization of both the sample preparation and instrumental parameters is critical to achieve the desired sensitivity, selectivity, and resolution for the comprehensive profiling of 3-MCPD ester isomers.

References

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. Simultaneous determination of 24 congeners of 2- and 3-monochloropropanediol esters and 7 congeners of glycidyl esters using direct multi-residue analytical LC-MS/MS methods in various food matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. iris.unina.it [iris.unina.it]
• 6. Determination of 3-monochloropropanediol esters and glycidyl esters in fatty matrices by ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate

Welcome to the technical support center for the GC-MS analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) and related 3-MCPD esters. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their analytical methods and achieving lower detection limits.

Frequently Asked Questions (FAQs)

Q1: What is the general workflow for analyzing 3-Chloro-2-(octanoyloxy)propyl decanoate by GC-MS?

A1: The analysis of 3-MCPD esters like 3-Chloro-2-(octanoyloxy)propyl decanoate is typically performed using an indirect method. This involves a multi-step process that includes transesterification to cleave the fatty acid esters, derivatization to improve volatility, and subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] The key stages are sample preparation, derivatization, and GC-MS detection.

Q2: Why is derivatization necessary for the GC-MS analysis of this compound?

A2: Derivatization is a critical step because the cleaved 3-MCPD molecule has low volatility and high polarity, making it unsuitable for direct GC analysis.[2][3] Derivatizing agents react with the hydroxyl groups of 3-MCPD to form a more volatile and thermally stable compound, which results in better chromatographic peak shape and sensitivity.[3] Commonly used derivatization reagents include Phenylboronic acid (PBA) and Heptafluorobutyrylimidazole (HFBI).[2][4]

Q3: Which derivatization agent, PBA or HFBI, is better for my analysis?

A3: Both Phenylboronic acid (PBA) and Heptafluorobutyrylimidazole (HFBI) are effective derivatizing agents. PBA has the advantage of a shorter analysis time and the reaction can be performed in the aqueous phase.[4] HFBI is also widely used, but it is sensitive to water, which must be completely removed before the derivatization step to avoid reaction failure.[2] The choice between them may depend on your sample matrix and laboratory workflow.

Q4: How can I improve the detection limits for my analysis?

A4: To improve detection limits, consider the following:

• Optimize Injection Technique: While splitless injection is commonly used to enhance sensitivity, split injection can sometimes provide better peak shapes and comparable detection limits.[1]

• Use GC-MS/MS: Switching from a single quadrupole GC-MS to a triple quadrupole system (GC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode can significantly lower detection limits.[1][5]

• Large Volume Injection (LVI): Injecting a larger volume of the sample extract can increase the analyte amount introduced into the GC system, thereby lowering the detection limit.[6]

• Sample Concentration: An evaporation step after extraction and derivatization can concentrate the sample, leading to a stronger signal.[7]

Q5: What are the typical GC-MS parameters for this type of analysis?

A5: While specific conditions should be optimized for your instrument, a common setup includes a split/splitless inlet, a DB-5ms or similar mid-polarity capillary column, and operation in Selected Ion Monitoring (SIM) mode for GC-MS or MRM mode for GC-MS/MS.[2][5][8] The temperature program for the GC oven and inlet should be carefully optimized to ensure good separation and peak shape.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Signal	Incomplete derivatization.	Ensure the derivatization reagent is fresh and the reaction conditions (temperature, time) are optimal. For HFBI, ensure the sample is completely dry.[2]
Degradation of the analyte during sample preparation.	Alkaline hydrolysis conditions can sometimes lead to degradation of 3-MCPD.[6] Carefully control reaction times and temperatures.
Issues with the GC-MS system.	Check for leaks, confirm the injection port liner is clean, and ensure the MS source is clean.
Poor Peak Shape	Active sites in the GC inlet or column.	Use a deactivated inlet liner and a high-quality, inert GC column.[2] Consider using a guard column.[9]
Suboptimal oven temperature program.	Optimize the temperature ramp rate to ensure proper focusing of the analyte band on the column.
Co-elution with Matrix Components	Insufficient chromatographic resolution.	A longer GC column or a column with a different stationary phase may improve separation.[10] A thicker film column can also enhance resolution.[2]
Matrix effects.	Enhance sample cleanup procedures. Consider using techniques like Solid Phase Extraction (SPE) to remove interfering compounds.
Poor Reproducibility	Inconsistent sample preparation.	Automated sample preparation systems can improve reproducibility.[7] Ensure accurate and consistent addition of internal standards.
Variability in injection volume.	Use an autosampler for precise and repeatable injections.

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and quantification (LOQ) reported in various studies for 3-MCPD and its esters, which can serve as a benchmark for the analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate.

Analytical Method	Matrix	LOD	LOQ	Reference
GC-MS (SIM)	Edible Plant Oils	0.11 mg/kg	0.14 mg/kg	[8]
GC-MS	Various Foodstuffs	4.18 - 10.56 ng/g	-	[4]
GC-MS/MS	Edible Oils	0.02 mg/kg	-	[1]
GC-MS/MS	Palm Oil	6 ppb (0.006 µg/g)	20 ppb (0.02 µg/g)	[5]
GC-MS	Glycerol (B35011)	0.01 mg/kg (for 3-MCPDE)	-	[11][12]
GCxGC-TOFMS with LVI	Palm Oil	0.00080 µg/g	0.00267 µg/g	[6]

Experimental Protocols

Protocol 1: Indirect Analysis via Acidic Transesterification and PBA Derivatization

This protocol is based on methods described for the analysis of 3-MCPD esters in edible oils.[8]

1. Sample Preparation and Transesterification: a. Weigh 100 mg of the oil sample into a screw-cap glass tube. b. Add an internal standard solution (e.g., 3-MCPD-d5). c. Add 2 mL of a solution of sulfuric acid in methanol (B129727) (e.g., 2% v/v). d. Cap the tube tightly and heat at 40°C for 16 hours. e. After cooling, add 2 mL of n-hexane and vortex for 1 minute. f. Add 2 mL of a saturated sodium chloride solution and vortex again. g. Centrifuge to separate the layers and transfer the upper hexane (B92381) layer to a new tube.

2. Derivatization with Phenylboronic Acid (PBA): a. To the collected hexane extract, add 100 µL of a PBA solution (e.g., 20 mg/mL in acetone). b. Vortex for 1 minute and let it react at room temperature for 10 minutes.[4] c. Evaporate the solvent under a gentle stream of nitrogen to a final volume of approximately 100 µL.

3. GC-MS Analysis: a. Inject 1 µL of the final extract into the GC-MS system. b. GC Conditions (Example):

• Inlet: Splitless mode, 280°C.
• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm).
• Oven Program: 85°C (hold 0.5 min), ramp to 150°C at 6°C/min, then to 280°C at 25°C/min (hold 7 min).[1] c. MS Conditions (Example):
• Ionization Mode: Electron Ionization (EI).
• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the PBA derivative of 3-MCPD.

Visualizations

Caption: Experimental workflow for the indirect GC-MS analysis.

Caption: Troubleshooting logic for low signal intensity.

References

• 1. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. shimadzu.com [shimadzu.com]
• 6. gcms.cz [gcms.cz]
• 7. gcms.cz [gcms.cz]
• 8. mjas.analis.com.my [mjas.analis.com.my]
• 9. gcms.labrulez.com [gcms.labrulez.com]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. Determination of process contaminants 2- and 3-MCPD esters and glycidyl esters in palm-based glycerol by indirect analysis using GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming matrix effects in "3-Chloro-2-(octanoyloxy)propyl decanoate" quantification

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) and other 3-MCPD esters.

Frequently Asked Questions (FAQs)

Q1: What is "matrix effect" and how does it affect the quantification of 3-Chloro-2-(octanoyloxy)propyl decanoate?

A1: The matrix effect is the alteration of an analyte's ionization efficiency by co-eluting, undetected components of the sample matrix.[1][2] In the analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate, particularly in complex matrices like edible oils, fats, or biological fluids, these interfering compounds can either suppress or enhance the analyte's signal in the mass spectrometer.[1][3] This interference can lead to inaccurate quantification, poor precision, and reduced sensitivity.[1]

Q2: What are the primary analytical methods for quantifying 3-MCPD esters like 3-Chloro-2-(octanoyloxy)propyl decanoate?

A2: There are two main approaches for the analysis of 3-MCPD esters:

• Direct Methods: These methods involve the direct detection of the intact ester using Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5] The advantage is that no chemical transformation of the analyte is required, providing a more accurate profile of the individual esters present.[5][6]

• Indirect Methods: These are more commonly used for routine analysis and typically involve Gas Chromatography-Mass Spectrometry (GC-MS).[5][7] The process involves the hydrolysis or transesterification of the ester to release the free 3-MCPD, followed by derivatization (e.g., with phenylboronic acid) before GC-MS analysis.[6][7] Several official indirect methods are established by organizations like AOCS and ISO.[4][5]

Q3: How can I assess the presence and magnitude of matrix effects in my assay?

A3: Two common methods to evaluate matrix effects are:

• Post-Extraction Spike Method: This quantitative approach compares the signal response of the analyte in a neat solvent to the response of the same analyte spiked into a blank matrix sample after extraction.[1] The percentage difference in the signal indicates the extent of the matrix effect.[1]

• Post-Column Infusion Method: This is a qualitative method used to identify chromatographic regions where matrix effects occur.[1] A constant flow of the analyte is infused into the mass spectrometer post-column while a blank, extracted sample is injected. Dips or rises in the baseline signal of the infused analyte indicate ion suppression or enhancement at specific retention times.[1]

Q4: What is the most effective strategy to compensate for matrix effects?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) in a technique called Stable Isotope Dilution Analysis (SIDA) is considered the gold standard for compensating for matrix effects.[8][9] A deuterated form of the analyte, such as 3-MCPD-d5, is added to the sample at the very beginning of the sample preparation process.[8] Since the SIL-IS is chemically identical to the analyte, it experiences the same matrix effects and variations during sample preparation and analysis. By using the response ratio of the analyte to the SIL-IS for quantification, these effects can be effectively normalized.

Troubleshooting Guides

Issue 1: Low and inconsistent signal intensity (Ion Suppression)

• Question: My signal intensity for 3-Chloro-2-(octanoyloxy)propyl decanoate is lower than expected and varies significantly between replicate injections of the same sample. Could this be a matrix effect, and what are the immediate steps I can take?

• Answer: Yes, low and inconsistent signal intensity are classic indicators of ion suppression due to matrix effects.[1] Here are some immediate troubleshooting steps:

  • Sample Dilution: A simple and often effective first step is to dilute your sample extract.[1][10] This reduces the concentration of interfering matrix components. Ensure that after dilution, your analyte concentration remains above the instrument's limit of quantification (LOQ).

  • Optimize Chromatography: Modify your chromatographic method to better separate your analyte from the interfering matrix components.[1][11] This could involve adjusting the mobile phase gradient, changing the column, or altering the flow rate.

  • Enhance Sample Cleanup: If you are already using a sample cleanup method, consider optimizing it or trying a different technique. For example, if you are using liquid-liquid extraction (LLE), you might explore solid-phase extraction (SPE) with a sorbent that has a different selectivity.[11]

Issue 2: Poor Reproducibility and Accuracy

• Question: My quality control samples are failing, showing poor accuracy and high coefficients of variation (%CV). How can I improve the reliability of my method?

• Answer: Poor reproducibility and accuracy are often consequences of uncompensated matrix effects.

  • Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): If you are not already using one, incorporating a SIL-IS like 3-MCPD-d5 is highly recommended.[8] This will compensate for variations in sample preparation and matrix-induced signal fluctuations.

  • Use Matrix-Matched Calibration Standards: If a suitable SIL-IS is not available, prepare your calibration standards in a blank matrix extract that is free of the analyte.[9] This ensures that the calibration standards experience the same matrix effects as your unknown samples, improving accuracy.

  • Automate Sample Preparation: Manual sample preparation can introduce variability.[12] Automated sample preparation systems can improve precision and reproducibility by ensuring consistent handling of all samples.[12][13]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol provides a general procedure for cleaning up an oil/fat sample extract to reduce matrix components prior to analysis.

• Sample Preparation: Dissolve 100 mg of the oil/fat sample in 1 mL of a non-polar solvent like hexane (B92381).

• Internal Standard Spiking: Add a known amount of the stable isotope-labeled internal standard (e.g., 3-MCPD-d5 diester) to the dissolved sample.

• SPE Cartridge Conditioning: Condition a silica-based SPE cartridge (e.g., Agilent HF Mega BE-SI) by passing 5 mL of hexane through it.[14] Do not allow the cartridge to go dry.

• Sample Loading: Load the dissolved sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of a hexane/diethyl ether mixture (e.g., 95:5 v/v) to elute non-polar matrix components like triglycerides.

• Elution: Elute the 3-MCPD esters with a more polar solvent, such as 10 mL of diethyl ether.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a solvent compatible with your analytical method (e.g., iso-octane for GC-MS or an appropriate mobile phase for LC-MS).

Protocol 2: Assessment of Matrix Effect using Post-Extraction Spike

This protocol allows for the quantitative determination of the matrix effect.

• Prepare Three Sets of Samples:

  • Set A (Analyte in Solvent): Prepare a standard solution of 3-Chloro-2-(octanoyloxy)propyl decanoate in the final reconstitution solvent at a known concentration (e.g., 50 ng/mL).

  • Set B (Blank Matrix Extract): Process a blank matrix sample (known to be free of the analyte) through your entire sample preparation workflow.

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the analyte to the same final concentration as Set A.

• Analyze Samples: Analyze all three sets of samples using your established analytical method.

• Calculate Matrix Effect (%ME):

  • %ME = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • Values greater than 120% or less than 80% typically indicate a significant matrix effect that needs to be addressed.[2]

Quantitative Data Summary

The following tables present example data that might be obtained during the validation of a method for 3-Chloro-2-(octanoyloxy)propyl decanoate, illustrating the impact of different strategies to mitigate matrix effects.

Table 1: Matrix Effect and Recovery in Different Sample Preparation Methods

Sample Preparation Method	Matrix Effect (%)	Recovery (%)	Process Efficiency (%)
Dilute-and-Shoot	65% (Suppression)	98%	64%
Liquid-Liquid Extraction (LLE)	82% (Suppression)	85%	70%
Solid-Phase Extraction (SPE)	95%	91%	86%

Table 2: Method Performance with Different Calibration Strategies

Calibration Method	Linearity (r²)	Accuracy (% Bias)	Precision (%RSD)
Solvent-Based Calibration	0.991	-32%	18%
Matrix-Matched Calibration	0.998	-4%	7%
Stable Isotope Dilution	0.999	2%	<5%

Visualizations

Caption: General analytical workflow for 3-MCPD ester quantification.

Caption: Decision tree for troubleshooting matrix effects.

Caption: Principle of Stable Isotope Dilution Analysis (SIDA).

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. tandfonline.com [tandfonline.com]
• 4. fediol.eu [fediol.eu]
• 5. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 6. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gcms.cz [gcms.cz]
• 8. glsciences.eu [glsciences.eu]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Overcoming matrix effects using the dilution approach in multiresidue methods for fruits and vegetables [agris.fao.org]
• 11. youtube.com [youtube.com]
• 12. gcms.cz [gcms.cz]
• 13. laballiance.com.my [laballiance.com.my]
• 14. agilent.com [agilent.com]

Technical Support Center: Chromatographic Analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to poor peak shape in the chromatography of "3-Chloro-2-(octanoyloxy)propyl decanoate" and similar lipid-like molecules.

Frequently Asked Questions (FAQs)

Q1: What is the ideal peak shape in chromatography?

In an ideal chromatographic analysis, a peak should be symmetrical and have a Gaussian shape with a narrow width.[1][2] This indicates an efficient and well-behaved separation process, which is crucial for accurate quantification and resolution.[2][3]

Q2: Why is achieving a good peak shape important?

Poor peak shape can compromise the accuracy and reliability of your results.[3][4] It can lead to:

• Inaccurate quantification due to improper peak integration.[3][5]

• Poor resolution between closely eluting compounds.[3][5]

• Unreliable and non-reproducible data.[2]

Q3: What are the most common types of poor peak shape?

The most common peak shape problems are:

• Peak Tailing: The latter half of the peak is broader than the front half.[4]

• Peak Fronting: The front half of the peak is broader than the latter half.

• Split Peaks: The peak appears as two or more merged peaks.[6][7]

Q4: Can the mobile phase pH affect the peak shape of my analyte?

Yes, the mobile phase pH is a critical factor, especially for ionizable compounds.[8][9] If the mobile phase pH is too close to the analyte's pKa, a mix of ionized and unionized forms can exist, leading to peak distortion, splitting, or tailing.[9] For consistent results, it's best to use a mobile phase pH that keeps the analyte in a single, stable ionic form.[9]

Q5: How does column temperature influence peak shape?

Column temperature plays a significant role in chromatographic separations.[10][11] Increasing the temperature generally decreases the viscosity of the mobile phase, which can lead to sharper peaks and shorter retention times.[12][13] However, temperature gradients between the mobile phase and the column can cause peak distortion.[10][12] Maintaining a stable and consistent column temperature is crucial for reproducible results.[13]

Troubleshooting Guide: Peak Tailing

Peak tailing is observed when the peak's trailing edge is drawn out. This is a common issue in both HPLC and GC analysis.

Q: What are the primary causes of peak tailing?

Peak tailing can be caused by a variety of factors related to the column, mobile phase, and system setup. The table below summarizes the most common causes and their solutions.

Cause	Description	Solution(s)
Secondary Interactions	Strong interactions between the analyte and active sites on the stationary phase, such as silanol (B1196071) groups on silica-based columns, can cause tailing.[1][6] This is common for basic compounds.	- Operate at a lower pH to protonate silanol groups.[6] - Use a highly deactivated or "end-capped" column.[1][6] - Add a competing base to the mobile phase.
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak tailing.[6][14]	- Reduce the injection volume or dilute the sample.[6] - Use a column with a higher loading capacity (e.g., larger diameter or pore size).[6]
Column Contamination/Degradation	Accumulation of contaminants at the column inlet or degradation of the packing material can create active sites and cause tailing.[1][14]	- Use a guard column to protect the analytical column.[2] - Regularly flush the column with a strong solvent.[2] - If the problem persists, replace the column.[1]
Extra-Column Volume	Dead volume in the system (e.g., long or wide tubing, poor connections) can cause peak broadening and tailing.[14][15]	- Use tubing with a narrow internal diameter.[15] - Ensure all fittings are properly tightened and minimize tubing length.[2]
Packing Bed Deformation	A void at the column inlet or channeling in the packing bed can lead to an uneven flow path and peak tailing.[1]	- Replace the column if a void is suspected.[1] - Use in-line filters to prevent frit blockage.[1]

// Path for "Yes" to all peaks tailing overload [label="Dilute sample and reinject.\nDoes peak shape improve?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; overload_yes [label="Column overload was the issue.\nReduce sample concentration or injection volume.", shape=rectangle, fillcolor="#34A853", fontcolor="#FFFFFF"]; check_connections [label="Check for dead volume in connections\nand tubing (extra-column effects).", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Path for "No" to all peaks tailing check_analyte [label="Is the tailing analyte basic?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; secondary_interactions [label="Secondary interactions with silanols likely.\n- Lower mobile phase pH.\n- Use an end-capped column.", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// General column issues check_column [label="Column issue suspected.", shape=rectangle, fillcolor="#F1F3F4", fontcolor="#202124"]; replace_guard [label="If using a guard column, remove it and re-inject.", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; replace_column [label="Replace the analytical column.", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Connections start -> check_all_peaks; check_all_peaks -> overload [label="Yes"]; check_all_peaks -> check_analyte [label="No"];

overload -> overload_yes [label="Yes"]; overload -> check_connections [label="No"];

check_analyte -> secondary_interactions [label="Yes"]; check_analyte -> check_column [label="No"];

check_connections -> check_column; check_column -> replace_guard -> replace_column; } Caption: Troubleshooting workflow for peak tailing.

Troubleshooting Guide: Peak Fronting

Peak fronting, where the first half of the peak is broader than the second, is less common than tailing but indicates a different set of potential problems.

Q: What are the common causes of peak fronting?

Peak fronting is often related to issues with the sample, solvent, or column integrity. The table below outlines the most frequent causes and their solutions.

Cause	Description	Solution(s)
Column Overload	Injecting too much sample in terms of either mass or volume can lead to saturation of the stationary phase and peak fronting.[6][16][17]	- Reduce the sample concentration or injection volume.[6][17]
Sample Solvent Incompatibility	If the sample is dissolved in a solvent that is much stronger than the mobile phase, the analyte may travel through the column too quickly at the beginning, causing fronting.[16]	- Dissolve the sample in the mobile phase or a weaker solvent.[6] - Reduce the injection volume.[18]
Poor Sample Solubility	If the analyte is not fully dissolved in the injection solvent, it can lead to an uneven band at the column inlet.[6]	- Ensure the sample is completely dissolved before injection. - Choose a more suitable solvent for the sample.
Column Collapse or Void	A physical change in the column packing, such as a void at the inlet or collapse of the bed, can cause peak fronting.[6][16] This can be caused by high pressure or inappropriate pH or temperature.[6]	- Operate the column within the manufacturer's recommended limits for pressure, pH, and temperature.[6] - Replace the column if it is damaged.[6]

// Path for "Yes" to all peaks fronting check_column [label="Suspect a column void or collapse.\nCheck for pressure fluctuations.", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; replace_column [label="Replace the column.", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Path for "No" to all peaks fronting check_overload [label="Reduce injection volume/concentration.\nDoes the peak shape improve?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; overload_yes [label="Column overload was the issue.\nOptimize sample loading.", shape=rectangle, fillcolor="#34A853", fontcolor="#FFFFFF"];

check_solvent [label="Is the sample solvent stronger\nthan the mobile phase?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; solvent_yes [label="Sample solvent incompatibility.\nDissolve sample in mobile phase or a weaker solvent.", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Connections start -> check_all_peaks; check_all_peaks -> check_column [label="Yes"]; check_all_peaks -> check_overload [label="No"];

check_column -> replace_column;

check_overload -> overload_yes [label="Yes"]; check_overload -> check_solvent [label="No"];

check_solvent -> solvent_yes [label="Yes"]; check_solvent -> check_column [label="No"]; } Caption: Troubleshooting workflow for peak fronting.

Troubleshooting Guide: Split Peaks

Split peaks appear as a "double" or "twin" peak for a single analyte and can be caused by both chemical and physical issues in the chromatographic system.

Q: Why am I seeing split peaks in my chromatogram?

The cause of split peaks can often be diagnosed by observing whether all peaks or only a single peak are affected.

Cause	Description	Solution(s)
Blocked Inlet Frit	If the inlet frit of the column is partially blocked, the sample band will be distorted as it enters the column, causing all peaks to split.[6][7][19]	- Replace the column frit if possible, or replace the entire column.[19] - Filter all samples and mobile phases to prevent future blockages.
Column Void	A void or channel in the column packing material at the head of the column can cause the sample to travel through two different paths, resulting in split peaks for all analytes.[6][7][19]	- Replace the column.[19]
Solvent Mismatch	A significant mismatch between the sample solvent and the mobile phase can cause peak splitting, often affecting the earlier eluting peaks more severely.[6][20]	- Dissolve the sample in the mobile phase.[6] - Reduce the injection volume.[19]
Co-elution	If only a single peak is split, it may be two different compounds eluting very close together.[7][19]	- Inject a smaller sample volume; if two distinct peaks appear, this is the likely cause.[6][19] - Adjust method parameters (e.g., mobile phase composition, temperature, column type) to improve resolution.[7][19]

// Path for "Yes" to all peaks split check_frit_void [label="Problem is pre-column.\nLikely a blocked frit or column void.", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; replace_column [label="Replace the column.\nEnsure samples and mobile phases are filtered.", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Path for "No" to all peaks split check_coelution [label="Inject a smaller sample volume.\nDo two separate peaks appear?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; coelution_yes [label="Co-elution of two compounds.\nOptimize separation method (mobile phase, temperature, etc.).", shape=rectangle, fillcolor="#34A853", fontcolor="#FFFFFF"];

check_solvent [label="Is there a mismatch between\nsample solvent and mobile phase?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; solvent_yes [label="Solvent mismatch issue.\nDissolve sample in mobile phase.", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Connections start -> check_all_peaks; check_all_peaks -> check_frit_void [label="Yes"]; check_all_peaks -> check_coelution [label="No"];

check_frit_void -> replace_column;

check_coelution -> coelution_yes [label="Yes"]; check_coelution -> check_solvent [label="No"];

check_solvent -> solvent_yes [label="Yes"]; } Caption: Troubleshooting workflow for split peaks.

Experimental Protocols

Protocol 1: Sample Preparation for 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879)

Since "3-Chloro-2-(octanoyloxy)propyl decanoate" is a lipid-like, non-polar compound, sample preparation methods should be chosen accordingly. The goal is to extract the analyte from its matrix and dissolve it in a solvent compatible with the chromatographic system.

Objective: To prepare a sample of 3-Chloro-2-(octanoyloxy)propyl decanoate for HPLC analysis.

Materials:

• Sample containing the analyte

• Chloroform (B151607)

• Methanol

• HPLC-grade water

• 0.9% NaCl solution (optional)

• Nitrogen gas supply

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm or 0.45 µm, PTFE for organic solvents)

Methodology (based on a modified Folch extraction): [21]

• Homogenization: If the sample is in a solid or semi-solid matrix, homogenize it in a 2:1 mixture of chloroform:methanol. The final solvent volume should be about 20 times the sample volume (e.g., 1 gram of sample in 20 mL of solvent).[21]

• Extraction: Vortex the mixture vigorously for 2-3 minutes to ensure thorough extraction of lipids into the organic phase.

• Phase Separation: Add 0.2 volumes of water or 0.9% NaCl solution to the mixture.[21] Vortex again and then centrifuge at a low speed (e.g., 2000 rpm) for 10 minutes to separate the mixture into two distinct phases.

• Collection: The lipid-containing layer will be the bottom chloroform phase.[21] Carefully collect this bottom layer using a glass Pasteur pipette, being cautious not to disturb the upper aqueous phase or the interface.

• Drying: Evaporate the collected chloroform to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a solvent that is compatible with your HPLC mobile phase. For reversed-phase HPLC, this could be a mixture like methanol/chloroform (1:1) or acetonitrile/isopropanol.[22] It is crucial to ensure the reconstitution solvent is not significantly stronger than the initial mobile phase to avoid peak distortion.[18]

• Filtration: Filter the final reconstituted sample through a 0.22 µm or 0.45 µm syringe filter before injecting it into the HPLC system to remove any particulate matter.

Protocol 2: General Reversed-Phase HPLC Method

This protocol provides a starting point for the analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate. Method optimization will be necessary to achieve the desired separation.

Objective: To develop a reversed-phase HPLC method for the separation and analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate.

Parameter	Recommended Starting Condition	Notes
Column	C8 or C18, 150 x 4.6 mm, 2.7-5 µm	A C8 column may provide better peak shape for lipids than a C18.
Mobile Phase A	Methanol / Water / Acetic Acid (75:25:0.4)	The mobile phase composition will need to be optimized.[22][23]
Mobile Phase B	Acetonitrile / Methanol / Tetrahydrofuran / Acetic Acid (50:37.5:12.5:0.4)	A gradient elution is often necessary for complex lipid samples.[23][24]
Gradient	Start with a high percentage of A, and gradually increase B over 20-40 minutes.	The gradient profile should be optimized to achieve good resolution.
Flow Rate	0.8 - 1.5 mL/min	Adjust based on column dimensions and particle size.
Column Temperature	40 - 45 °C	Maintaining a stable, elevated temperature can improve peak shape and reduce backpressure.[10][11]
Injection Volume	10 µL	This should be minimized to prevent column overload.
Detector	Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD)	These detectors are suitable for non-volatile analytes like lipids that lack a UV chromophore.[24]

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. mastelf.com [mastelf.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. uhplcs.com [uhplcs.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. acdlabs.com [acdlabs.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 10. chromtech.com [chromtech.com]
• 11. Restek - Blog [restek.com]
• 12. How does increasing column temperature affect LC methods? [sciex.com]
• 13. youtube.com [youtube.com]
• 14. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 15. chromtech.com [chromtech.com]
• 16. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 17. support.waters.com [support.waters.com]
• 18. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 19. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 20. support.waters.com [support.waters.com]
• 21. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 24. HPLC of lipid classes | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Enhancing Ionization Efficiency of 3-MCPD Esters in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working with the mass spectrometry analysis of 3-monochloropropane-1,2-diol (3-MCPD) esters.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of 3-MCPD esters, offering potential causes and solutions.

Issue 1: Low Signal Intensity or Poor Sensitivity in GC-MS Analysis

Possible Cause	Recommended Solution
Inefficient Derivatization	Ensure complete dryness of the sample extract before adding the derivatizing agent, especially when using water-sensitive reagents like Heptafluorobutyrylimidazole (HFBI). Phenylboronic acid (PBA) is a common and robust alternative that can be performed in the aqueous phase.[1] Optimize the reaction time and temperature for derivatization.
Suboptimal GC Injection Parameters	For splitless injection, optimize the purge activation time to ensure efficient transfer of analytes to the column while minimizing solvent tailing. Consider using a Programmed Temperature Vaporization (PTV) inlet, which can help protect the column by venting the derivatization reagent after analyte transfer.[2] Split injection can sometimes improve peak shapes without significantly compromising detection limits.[2]
Mass Spectrometer Source Contamination	High boiling point matrix components can contaminate the ion source, leading to decreased sensitivity.[3][4] Perform regular source cleaning as per the instrument manufacturer's guidelines. The use of a guard column can also help prolong the analytical column's life.
Analyte Degradation	3-MCPD can degrade during alkaline hydrolysis in indirect analysis methods, leading to lower detection limits.[3][4] Carefully control the hydrolysis conditions (time, temperature, and reagent concentration).

Issue 2: Poor Peak Shape and Resolution in GC-MS

Possible Cause	Recommended Solution
Active Sites in the GC System	Active sites in the inlet liner, column, or transfer line can cause peak tailing. Use deactivated liners and columns. Regular maintenance and conditioning of the column are crucial.
Inappropriate GC Oven Temperature Program	An unoptimized temperature program can lead to co-elution or broad peaks. A slower ramp rate can improve the separation of closely eluting peaks. Conversely, a faster program can sharpen peaks.[2]
Column Overload	Injecting too concentrated a sample can lead to fronting peaks. Dilute the sample or reduce the injection volume.

Issue 3: Inconsistent or Non-Reproducible Results

Possible Cause	Recommended Solution
Formation of Additional 3-MCPD	The use of chloride salts (e.g., NaCl) in salting-out extraction steps can lead to the formation of additional 3-MCPD, causing artificially high results.[3][4] If sensitivity is not an issue, consider omitting the salting-out step. Large Volume Injection (LVI) techniques can compensate for the loss in sensitivity.[3][4]
Variability in Sample Preparation	Manual sample preparation steps can introduce variability. Utilize automated sample preparation systems where possible to improve consistency.[2] Ensure accurate and consistent addition of internal standards.
Matrix Effects	Co-eluting matrix components can enhance or suppress the ionization of the target analytes.[3] Employ matrix-matched calibration standards to compensate for these effects.[5] A more extensive sample cleanup procedure, such as solid-phase extraction (SPE), may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for analyzing 3-MCPD esters by mass spectrometry?

The most prevalent methods are indirect, involving the cleavage of the fatty acid esters to release free 3-MCPD, followed by derivatization and analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[2][6] This approach is well-suited for routine analysis due to the availability of standardized methods (e.g., AOCS, ISO, DGF) and the feasibility of automation.[2][7]

Q2: Why is derivatization necessary for the GC-MS analysis of 3-MCPD?

Free 3-MCPD has low volatility and high polarity, making it unsuitable for direct GC analysis.[8] Derivatization with reagents like Phenylboronic acid (PBA) or Heptafluorobutyrylimidazole (HFBI) increases the volatility and thermal stability of the analyte, making it more amenable to GC separation and MS detection.[8][1][2]

Q3: What are the advantages of using GC-MS/MS over single quadrupole GC-MS?

GC-MS/MS offers significantly improved sensitivity and selectivity.[2] By using Multiple Reaction Monitoring (MRM), it is possible to filter out background noise and matrix interferences, leading to lower limits of detection (LOD). For instance, a switch from GC-MS to GC-MS/MS can lower the instrumental LOD to as low as 0.02 mg/kg.[2][5]

Q4: Can 3-MCPD esters be analyzed directly by LC-MS?

Yes, direct analysis using Liquid Chromatography-Mass Spectrometry (LC-MS) is an alternative approach that avoids the chemical transformations of indirect methods.[9][10] However, it presents its own challenges, including the need to identify and quantify a large number of individual ester compounds and the potential for ion suppression from the high concentration of triacylglycerols in the sample matrix.[2][9]

Q5: Which ionization source, ESI or APCI, is more suitable for the direct LC-MS analysis of 3-MCPD esters?

While specific studies on 3-MCPD esters are limited, general principles for lipid analysis can be applied. 3-MCPD esters are relatively non-polar. Atmospheric Pressure Chemical Ionization (APCI) is generally better suited for non-polar and less polar compounds, while Electrospray Ionization (ESI) is more effective for polar and ionizable molecules.[11][12][13] Therefore, APCI would likely be the more appropriate choice for the direct analysis of 3-MCPD esters.

Experimental Protocols & Data

Protocol: Indirect Analysis of 3-MCPD Esters using GC-MS with PBA Derivatization

This protocol is a generalized summary based on common official methods.

Caption: Workflow for indirect analysis of 3-MCPD esters.

Quantitative Data from Method Validation Studies

The following table summarizes performance data from various studies on the analysis of 3-MCPD and related compounds.

Parameter	Matrix	Method	Value	Reference
Limit of Detection (LOD)	Various Foods	GC-MS (PBA Derivatization)	4.18 - 10.56 ng/g	[1]
Instrumental LOD	Edible Oils	GC-MS/MS	0.02 mg/kg	[2]
Calculated LOD	Palm Oil	GC-MS/MS	0.006 µg/g	[5]
Limit of Quantitation (LOQ)	Palm Oil	GC-MS/MS	0.02 µg/g	[5]
LOQ (Direct Analysis)	Edible Oils	LC-MS/MS	0.02 - 0.08 mg/kg	[14]
Recovery (3-MCPD)	Palm Oil	GC-MS/MS	94 - 107%	[5]
Recovery (Glycidol)	Palm Oil	GC-MS/MS	105 - 118%	[5]
Repeatability (RSDr)	Edible Oils	LC-MS/MS (Direct)	5.5 - 25.5%	[14]
Concentration %RSD	Palm Oil	GC-MS/MS	<5%	[5]

Signaling Pathways and Logical Relationships

Decision Tree for Method Selection: Direct vs. Indirect Analysis

Caption: Decision-making for 3-MCPD ester analysis method.

References

• 1. Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 3. gcms.cz [gcms.cz]
• 4. glsciences.eu [glsciences.eu]
• 5. shimadzu.com [shimadzu.com]
• 6. mjas.analis.com.my [mjas.analis.com.my]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. agilent.com [agilent.com]
• 9. fediol.eu [fediol.eu]
• 10. iris.unina.it [iris.unina.it]
• 11. microsaic.com [microsaic.com]
• 12. youtube.com [youtube.com]
• 13. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]

Resolving co-eluting interferences in "3-Chloro-2-(octanoyloxy)propyl decanoate" analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879), a specific 3-monochloropropane-1,2-diol (3-MCPD) di-ester.

Frequently Asked Questions (FAQs)

Q1: What are the common analytical challenges in the analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate?

The primary analytical challenge is the co-elution of the target analyte with other matrix constituents, particularly in complex samples like edible oils and fats.[1][2] Other significant challenges include potential interferences from structurally similar compounds such as 2-MCPD esters and glycidyl (B131873) esters.[1][3] Due to the complexity of these matrices, meticulous sample preparation is crucial to minimize interferences and ensure accurate quantification.[4]

Q2: Which analytical technique is most suitable for the determination of 3-Chloro-2-(octanoyloxy)propyl decanoate?

Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and reliable technique for the analysis of 3-MCPD esters, including 3-Chloro-2-(octanoyloxy)propyl decanoate.[1][2] For enhanced sensitivity and selectivity, particularly in complex matrices, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is often employed.[5][6] While direct analysis of the intact ester is possible using Liquid Chromatography-Mass Spectrometry (LC-MS), indirect methods involving GC-MS are more frequently used for routine analysis.[4][7]

Q3: What are the principles of the indirect analysis method for 3-MCPD esters?

Indirect analysis involves a series of sample preparation steps to convert the esterified 3-MCPD into a form suitable for GC-MS analysis. The general workflow includes:

• Transesterification: The fatty acid esters are cleaved from the 3-MCPD backbone, typically through an acid- or base-catalyzed reaction, to yield free 3-MCPD.[3][4]

• Extraction: The liberated, more polar 3-MCPD is extracted from the lipid matrix.[4]

• Derivatization: The free 3-MCPD is then derivatized, commonly with phenylboronic acid (PBA), to increase its volatility and improve its chromatographic behavior.[3][8]

• GC-MS Analysis: The derivatized 3-MCPD is then analyzed by GC-MS.[9]

Q4: How can I resolve co-eluting peaks of 3-MCPD and 2-MCPD esters?

Achieving baseline separation of 3-MCPD and 2-MCPD ester derivatives can be challenging.[10] Optimization of the GC temperature program, particularly using a slow ramp rate, can improve resolution.[1] The choice of GC column is also critical; mid-polarity columns are often used to enhance separation. Additionally, using GC-MS/MS with specific multiple reaction monitoring (MRM) transitions for each isomer can allow for accurate quantification even with chromatographic co-elution.[6]

Q5: What causes peak tailing in the chromatogram and how can I fix it?

Peak tailing for the derivatized 3-MCPD can be caused by several factors:

• Active sites in the GC system: Free hydroxyl groups on the GC inlet liner or the column can interact with the analyte, causing tailing. Using a deactivated liner and a high-quality, inert GC column is recommended.[11]

• Column contamination: Accumulation of non-volatile matrix components at the head of the column can lead to peak tailing. Trimming the first few centimeters of the column can often resolve this issue.[11][12]

• Improper column installation: If the column is not installed correctly in the inlet or detector, it can create dead volumes and lead to peak distortion.[13]

• Suboptimal derivatization: Incomplete derivatization can leave free hydroxyl groups on the 3-MCPD, which can cause tailing. Ensure the derivatization reaction goes to completion.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptom	Potential Cause	Troubleshooting Steps
Tailing Peaks	1. Active sites in the inlet or column.[11] 2. Column contamination.[11] 3. Improper column installation.[13]	1. Replace the inlet liner with a new, deactivated one. 2. Trim 10-20 cm from the front of the GC column. 3. Re-install the column according to the manufacturer's instructions.
Fronting Peaks	1. Column overload. 2. Inappropriate injection solvent.	1. Dilute the sample or reduce the injection volume. 2. Ensure the analyte is fully soluble in the injection solvent.

Issue 2: Low Analyte Response or Poor Sensitivity

Symptom	Potential Cause	Troubleshooting Steps
Low Signal Intensity	1. Inefficient derivatization. 2. Analyte degradation in the inlet. 3. MS source contamination.	1. Optimize the derivatization reaction (time, temperature, reagent concentration). 2. Use a lower inlet temperature. 3. Clean the MS ion source.
High Detection Limits	1. Insufficient sample cleanup. 2. Matrix suppression effects.	1. Implement additional cleanup steps (e.g., Solid Phase Extraction - SPE). 2. Use a matrix-matched calibration curve or an isotopically labeled internal standard.

Issue 3: Inconsistent Results and Poor Reproducibility

Symptom	Potential Cause	Troubleshooting Steps
Variable Peak Areas	1. Leaks in the GC system. 2. Inconsistent injection volume.	1. Perform a leak check on the GC inlet and connections. 2. Check the autosampler syringe for air bubbles and ensure proper operation.
Shifting Retention Times	1. Fluctuation in carrier gas flow rate. 2. Changes in the GC oven temperature profile.	1. Verify the carrier gas supply and check for leaks. 2. Ensure the GC oven is properly calibrated and functioning correctly.

Quantitative Data Summary

The following tables summarize typical performance data for the indirect analysis of 3-MCPD esters using GC-MS. Note that values can vary depending on the specific matrix, instrumentation, and method parameters.

Table 1: Comparison of Method Performance Parameters

Parameter	Method A (Acidic Transesterification)	Method B (Enzymatic Hydrolysis)	Reference
Limit of Detection (LOD)	0.11 mg/kg	1.5 - 3 ng/g	[6][9]
Limit of Quantification (LOQ)	0.14 mg/kg	0.02 µg/g	[9]
Recovery	92.8% - 105.2%	89% - 108%	[9]
Reproducibility (RSD)	4.18% - 5.63%	< 15%	[9]

Table 2: Typical GC-MS Parameters for Derivatized 3-MCPD Analysis

Parameter	Condition	Reference
GC Column	Mid-polarity (e.g., 50% phenyl-methylpolysiloxane)
Injector Temperature	250 - 280 °C	[1]
Oven Program	Initial 50-80°C, ramp to ~300°C	[1][4]
Carrier Gas	Helium at ~1 mL/min	[4]
MS Ionization Mode	Electron Ionization (EI)
MS Acquisition Mode	Selected Ion Monitoring (SIM) or MRM	[9]
Characteristic Ions (PBA derivative)	m/z 147, 196	[9]

Experimental Protocols

Detailed Protocol for Indirect Analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate

This protocol is a generalized procedure based on common indirect analysis methods for 3-MCPD esters.

1. Sample Preparation and Transesterification

• Weigh approximately 100 mg of the oil sample into a screw-cap glass tube.

• Add an appropriate amount of a deuterated internal standard (e.g., 3-MCPD-d5 dipalmitin).

• Add 2 mL of a solution of sulfuric acid in methanol (B129727) (e.g., 2% v/v).

• Cap the tube tightly and vortex for 30 seconds.

• Incubate in a water bath or heating block at 40°C for 16 hours (overnight).[9]

• After cooling to room temperature, add 2 mL of hexane (B92381) and vortex for 30 seconds.

• Add 2 mL of 20% aqueous sodium sulfate (B86663) solution and vortex for 30 seconds.

• Centrifuge to separate the layers and discard the upper hexane layer containing fatty acid methyl esters (FAMEs).

• Repeat the hexane wash (steps 6-8).

2. Extraction of Free 3-MCPD

• To the lower aqueous layer, add 2 mL of diethyl ether/ethyl acetate (B1210297) (1:1 v/v) and vortex for 1 minute.

• Centrifuge and carefully transfer the upper organic layer to a new tube.

• Repeat the extraction twice more, combining the organic extracts.

3. Derivatization with Phenylboronic Acid (PBA)

• Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.

• Add 250 µL of a PBA solution (e.g., 1 g of PBA in 4 mL of acetone:water, 19:1 v/v).[8]

• Seal the tube and heat at 90°C for 20 minutes.[8]

• After cooling, add 1 mL of iso-octane and vortex to extract the derivatized 3-MCPD.

4. GC-MS Analysis

• Transfer the iso-octane layer to a GC vial.

• Inject 1 µL into the GC-MS system.

• Analyze using a suitable GC temperature program and MS parameters (refer to Table 2).

• Quantify the derivatized 3-MCPD by comparing its peak area to that of the derivatized internal standard.

Visualizations

References

• 1. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [de.restek.com]
• 6. gcms.cz [gcms.cz]
• 7. shimadzu.com [shimadzu.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. propyl decanoate, 30673-60-0 [thegoodscentscompany.com]
• 13. [(2R)-2,3-di(octanoyloxy)propyl] decanoate | C29H54O6 | CID 73416182 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Improving Recovery of 3-Chloro-2-(octanoyloxy)propyl decanoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the recovery of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) from complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in recovering 3-Chloro-2-(octanoyloxy)propyl decanoate from complex biological matrices?

A1: The primary challenges stem from the compound's lipid-like nature and the presence of a halogen. Key difficulties include:

• Low concentrations: The target analyte may be present in very low amounts, making its detection and quantification challenging.

• Matrix effects: Biological matrices such as plasma, tissue homogenates, and cell lysates contain a high abundance of endogenous lipids and other interfering substances that can co-extract with the analyte, leading to ion suppression in mass spectrometry or co-elution in chromatography.[1][2]

• Solubility: Selecting an appropriate solvent system that effectively solubilizes the analyte while minimizing the co-extraction of interfering lipids is crucial.

• Stability: The compound may be susceptible to degradation during the extraction process, particularly due to enzymatic activity or harsh pH conditions.[3]

Q2: Which extraction method is recommended for 3-Chloro-2-(octanoyloxy)propyl decanoate: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)?

A2: Both LLE and SPE can be effective, and the choice depends on the specific matrix, desired sample throughput, and the level of purity required.

• Liquid-Liquid Extraction (LLE): LLE is a robust and widely used method for lipid extraction.[4] A common approach is the Folch or Bligh-Dyer method, which uses a chloroform/methanol (B129727)/water solvent system to partition lipids into an organic phase.[5] LLE is advantageous for processing larger sample volumes.

• Solid-Phase Extraction (SPE): SPE offers more selectivity and can provide cleaner extracts compared to LLE.[6][7] For 3-Chloro-2-(octanoyloxy)propyl decanoate, a reversed-phase (e.g., C18) or a mixed-mode sorbent could be employed to retain the analyte while allowing more polar interferences to be washed away.[8] SPE is also more amenable to automation for higher throughput.

Q3: What analytical techniques are most suitable for the quantification of 3-Chloro-2-(octanoyloxy)propyl decanoate?

A3: The most common and effective analytical techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

• GC-MS: This technique offers high chromatographic resolution.[9] For a non-volatile compound like 3-Chloro-2-(octanoyloxy)propyl decanoate, derivatization to a more volatile ester (e.g., methyl ester) may be necessary.[10][11] A halogen-specific detector, such as an electrolytic conductivity detector (ELCD) or an electron capture detector (ECD), can enhance selectivity.

• LC-MS/MS: This is often the preferred method due to its high sensitivity and specificity, and it typically does not require derivatization.[12] Using Selected Reaction Monitoring (SRM) on a triple quadrupole mass spectrometer can provide excellent quantification by monitoring specific precursor-to-product ion transitions.

Troubleshooting Guides

Issue 1: Low Recovery of 3-Chloro-2-(octanoyloxy)propyl decanoate

Q: I am experiencing significantly low recovery of my target analyte. What are the potential causes and how can I improve the yield?

A: Low recovery is a frequent issue in lipid extraction.[2][3] The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution
Incomplete Sample Lysis/Homogenization	Ensure thorough disruption of the sample matrix. For tissues, consider using a bead beater or cryogenic grinding to enhance cell lysis and release of the analyte.[3]
Inappropriate Solvent System	The polarity of the extraction solvent may not be optimal. For LLE, adjust the ratios of chloroform/methanol/water. For SPE, ensure the conditioning and equilibration solvents are appropriate for the chosen sorbent.[7]
Suboptimal Phase Separation (LLE)	Emulsion formation can trap the analyte.[4] To break emulsions, try adding brine, centrifuging at a higher speed or for a longer duration, or gently swirling instead of vigorous shaking.[4]
Analyte Breakthrough (SPE)	The analyte may not be retained on the SPE cartridge. This can be due to an incorrect flow rate (too fast), improper conditioning of the sorbent, or overloading the cartridge.[6] Ensure a slow and steady flow rate during sample loading.
Incomplete Elution (SPE)	The elution solvent may not be strong enough to desorb the analyte from the sorbent.[2] Increase the strength of the elution solvent or use a multi-step elution with solvents of increasing polarity.
Analyte Binding to Proteins	The analyte may be bound to proteins in the matrix, preventing its extraction.[1][2] Pre-treatment steps such as protein precipitation with a solvent like acetonitrile (B52724) or adjusting the pH can help disrupt these interactions.

Issue 2: Poor Purity of the Final Extract (High Matrix Effects)

Q: My final extract contains many interfering peaks, leading to ion suppression in my LC-MS analysis. How can I obtain a cleaner sample?

A: High matrix effects are a common challenge when dealing with complex biological samples.[1]

Potential Cause	Recommended Solution
Co-extraction of Endogenous Lipids	The extraction procedure is not selective enough. For LLE, a post-extraction clean-up step using SPE may be necessary. For SPE, optimize the wash steps with a solvent that is strong enough to remove interferences but not elute the analyte.[7]
Insufficient Chromatographic Separation	The analytical column and mobile phase are not providing adequate separation of the analyte from matrix components. Optimize the LC gradient, consider a different column chemistry (e.g., a phenyl-hexyl column for alternative selectivity), or use a smaller particle size column for higher efficiency.
Choice of SPE Sorbent	A more selective SPE sorbent may be required. Consider using a mixed-mode or ion-exchange sorbent to leverage different retention mechanisms and achieve better separation from interferences.[7]

Quantitative Data Presentation

The following table presents hypothetical recovery data for 3-Chloro-2-(octanoyloxy)propyl decanoate from different matrices using LLE and SPE to illustrate potential outcomes. Actual results may vary and require method optimization.

Matrix	Extraction Method	Spiked Concentration (ng/mL)	Mean Recovery (%)	Standard Deviation (%)
Human Plasma	LLE (Folch)	50	85.2	6.8
Human Plasma	SPE (C18)	50	92.5	4.1
Rat Liver Homogenate	LLE (Bligh-Dyer)	100	78.9	8.2
Rat Liver Homogenate	SPE (Mixed-Mode)	100	89.1	5.5
Cell Lysate	LLE (Folch)	25	88.4	5.9
Cell Lysate	SPE (C18)	25	94.3	3.7

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) based on the Folch Method

• Sample Preparation: To 1 mL of plasma, add 3 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.6 mL of deionized water to the mixture to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the sample at 2000 x g for 10 minutes to achieve a clear separation of the aqueous and organic layers.

• Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette, avoiding the upper aqueous layer and the protein interface.

• Drying: Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of mobile phase) for analysis.

Protocol 2: Solid-Phase Extraction (SPE) using a C18 Cartridge

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by passing 3 mL of methanol followed by 3 mL of deionized water. Do not let the sorbent go dry.

• Sample Loading: Load 1 mL of pre-treated sample (e.g., plasma diluted 1:1 with 4% phosphoric acid) onto the cartridge at a slow, consistent flow rate (approximately 1 mL/min).

• Washing: Wash the cartridge with 3 mL of a 10% methanol in water solution to remove polar interferences.

• Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 5-10 minutes to remove any remaining aqueous solvent.

• Elution: Elute the analyte with 2 mL of methanol into a clean collection tube.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C and reconstitute in a suitable solvent for analysis.

Visualizations

Caption: Workflow for Liquid-Liquid Extraction (LLE).

Caption: Workflow for Solid-Phase Extraction (SPE).

Caption: Troubleshooting Decision Tree for Low Recovery.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. hawach.com [hawach.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. silicycle.com [silicycle.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. aocs.org [aocs.org]
• 9. Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. diva-portal.org [diva-portal.org]
• 12. Strategies for the analysis of chlorinated lipids in biological systems - PMC [pmc.ncbi.nlm.nih.gov]

Reducing analytical variability in 3-MCPD ester measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce analytical variability in the measurement of 3-monochloropropane-1,2-diol (3-MCPD) esters.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of 3-MCPD esters, providing potential causes and recommended solutions in a question-and-answer format.

Question 1: Why am I seeing high variability or poor reproducibility in my 3-MCPD ester measurements?

Answer: High variability in 3-MCPD ester analysis can stem from several factors throughout the analytical workflow. Key areas to investigate include:

• Sample Preparation: Inconsistent sample homogenization, incomplete extraction of esters, or unintended formation of 3-MCPD during sample workup can all introduce significant variability. The presence of chloride ions in reagents or glassware can lead to the artificial formation of 3-MCPD, especially at high temperatures.[1][2]

• Hydrolysis/Transesterification Step: The efficiency of the cleavage of fatty acids from the glycerol (B35011) backbone is critical. Incomplete reactions in both acidic and alkaline transesterification can lead to underestimation of the 3-MCPD ester content.[3][4] Conversely, harsh alkaline conditions can cause degradation of free 3-MCPD.[2]

• Derivatization: The derivatization step, commonly using phenylboronic acid (PBA), is essential for improving the volatility and chromatographic behavior of 3-MCPD.[2][5] Incomplete derivatization will result in poor sensitivity and inaccurate quantification.

• GC-MS System Performance: Issues such as a contaminated ion source, column degradation, or inconsistent injection volumes can lead to significant analytical variability.[1][2] The use of a programmable temperature vaporization (PTV) inlet can help protect the column by allowing for venting of the derivatization reagent after analyte transfer.[6]

Question 2: My results for glycidyl (B131873) esters seem unexpectedly high. What could be the cause?

Answer: Overestimation of glycidyl esters is a known issue in indirect analysis methods and can be attributed to a few key factors:

• Conversion of 3-MCPD to Glycidol (B123203): Under certain analytical conditions, particularly during alkaline-catalyzed alcoholysis, a portion of 3-MCPD can be converted to glycidol, which is then measured as part of the glycidyl ester content.[7]

• Incomplete Destruction of Glycidyl Esters in Differential Methods: Some methods, like the DGF C-VI 18 (10), use a differential approach where one aliquot is treated to determine the sum of 3-MCPD and glycidyl esters, while a second is treated to determine only the 3-MCPD content (after destruction of glycidyl esters).[8] If the destruction of glycidyl esters in the second aliquot is incomplete, the subsequent subtraction will lead to an artificially low glycidyl ester value.

• Acid-catalyzed Formation from Emulsifiers: In methods employing acidic ester cleavage, certain emulsifiers present in the sample matrix can lead to an over-quantification of glycidol.[7]

Question 3: I am experiencing poor peak shape and low sensitivity for my 3-MCPD derivative. How can I improve this?

Answer: Poor chromatography of the derivatized 3-MCPD is a common challenge. Here are several troubleshooting steps:

• Optimize Derivatization: Ensure the derivatization reaction with phenylboronic acid (PBA) goes to completion. This includes using a fresh reagent, optimizing the reaction time and temperature, and ensuring the absence of water, which can interfere with the reaction.

• GC Inlet Conditions: The choice of injection technique is crucial. While splitless injection is often used for trace analysis, a split injection can sometimes improve peak shape and reduce contamination of the column and MS source by the derivatization reagent.[5][9] Optimizing the inlet temperature is also important; a temperature that is too low can lead to broad peaks, while one that is too high can cause analyte degradation.

• GC Column Choice and Maintenance: A low-polarity column, such as a DB-5ms, is commonly recommended for this analysis.[10] Regular maintenance, including baking out the column and trimming the inlet side, can help maintain optimal performance. The use of a guard column is also recommended to protect the analytical column from non-volatile matrix components.[6][11]

• Check for System Contamination: High-boiling point substances from the sample matrix or excess derivatization reagent can contaminate the GC-MS system, leading to poor peak shape and sensitivity.[2] A backflush system can be beneficial for removing these contaminants from the column.[12]

Frequently Asked Questions (FAQs)

Q1: What are the main differences between direct and indirect methods for 3-MCPD ester analysis?

A1:

• Indirect Methods: These are the most common approaches and involve a hydrolysis or transesterification step to cleave the fatty acids from the 3-MCPD backbone. The resulting free 3-MCPD is then derivatized and analyzed by GC-MS.[4][10] Official methods from AOCS (e.g., Cd 29a-13, Cd 29b-13, Cd 29c-13), DGF (e.g., C-VI 18 (10)), and ISO (e.g., 18363-1) are all indirect methods.[13][14][15][16]

• Direct Methods: These methods, typically employing LC-MS, analyze the intact 3-MCPD esters without a cleavage step.[5][14] The main advantage is that they avoid potential issues with incomplete hydrolysis or conversion between analytes.[17] However, the large number of possible ester combinations and the limited availability of commercial standards make quantification challenging.[14]

Q2: Which official method is best suited for my laboratory?

A2: The choice of method depends on several factors, including the specific analytes of interest (3-MCPD, 2-MCPD, glycidyl esters), required throughput, and available instrumentation.

• AOCS Cd 29c-13 / DGF C-VI 18 (10) / ISO 18363-1: These are very similar methods based on fast alkaline transesterification.[13][15] They are well-suited for high-throughput laboratories due to the short sample preparation time.[14] However, they require careful control of reaction conditions to minimize the conversion of 3-MCPD to glycidol.[3]

• AOCS Cd 29a-13 / ISO 18363-3: This method uses a slow acid-catalyzed transesterification.[14][18] It is generally considered more robust but has a significantly longer sample preparation time (up to 16 hours).[3][18]

• AOCS Cd 29b-13: This "3-in-1" method allows for the determination of 2-MCPD, 3-MCPD, and glycidyl esters from a single sample preparation but is also time-consuming.[5][16]

Automation of these official methods is also possible and can lead to faster and more accurate results.[14][15]

Q3: How can I ensure the accuracy of my results?

A3: Ensuring accuracy in 3-MCPD ester analysis requires a multi-faceted approach:

• Use of Internal Standards: Deuterated internal standards for 3-MCPD esters (e.g., 3-MCPD-d5 esters) should be added at the beginning of the sample preparation to correct for analyte losses during the entire procedure.[1][2]

• Method Validation: Your laboratory should thoroughly validate the chosen analytical method for the specific matrices you are analyzing. This includes assessing linearity, limit of detection (LOD), limit of quantification (LOQ), recovery, and precision (repeatability and reproducibility).[19][20]

• Participation in Proficiency Testing: Participating in proficiency tests organized by recognized bodies is an excellent way to assess your laboratory's performance against others and identify potential areas for improvement.[21]

• Analysis of Certified Reference Materials (CRMs): While the availability of CRMs for 3-MCPD esters has been limited, their use is highly recommended for verifying the trueness of results.[22]

Quantitative Data Summary

The performance of different analytical methods for 3-MCPD esters can vary. The following tables summarize typical performance characteristics reported in the literature.

Table 1: Method Performance Characteristics for 3-MCPD Ester Analysis

Parameter	Method	Reported Value	Reference
Limit of Detection (LOD)	GC-MS (Indirect)	0.11 mg/kg	[20]
GC-MS with LVI	0.0008 mg/kg	[2]
GC-MS/MS (Indirect)	0.02 mg/kg	[5]
Modified Indirect GC-MS	0.026 mg/kg	[16]
LC-MS/MS (Direct)	20.36 µg/kg	[23]
Limit of Quantification (LOQ)	GC-MS (Indirect)	0.14 mg/kg	[20]
GC-MS with LVI	0.00267 mg/kg	[2]
Modified Indirect GC-MS	0.041 mg/kg	[16]
LC-MS/MS (Direct)	0.125 mg/kg	[24]
Recovery	GC-MS (Indirect)	92.80% - 105.22%	[20]
Modified Indirect GC-MS	101% - 103%	[19]
LC-MS/MS (Direct)	102.8% - 105.5%	[24]
Repeatability (RSDr)	Interlaboratory Study	1.3% - 21%	[22]
Reproducibility (RSDR)	Interlaboratory Study	6.5% - 49.0%	[22]

Experimental Protocols

Below is a generalized protocol for the indirect analysis of 3-MCPD esters based on common official methods (e.g., AOCS Cd 29c-13). Note: This is a summary, and users should always refer to the specific official method for detailed instructions.

Protocol: Indirect Determination of 3-MCPD Esters by GC-MS

• Sample Preparation and Internal Standard Spiking:

  • Weigh a homogenized sample of the oil or fat into a reaction vessel.

  • Add a known amount of a deuterated 3-MCPD ester internal standard solution (e.g., 1,2-bis-palmitoyl-3-chloropropanediol-d5).

• Transesterification (Alkaline):

  • Add a solution of sodium methoxide (B1231860) in methanol (B129727) to the sample.

  • Incubate at room temperature for a short, precisely controlled time (e.g., 3.5-5.5 minutes) to cleave the fatty acid esters.[3]

• Stopping the Reaction and Conversion of Glycidol (for sum of 3-MCPD and Glycidyl Esters):

  • Add an acidified sodium chloride solution to stop the transesterification reaction. This step also converts any released glycidol into 3-MCPD.[14]

• Extraction of Fatty Acid Methyl Esters (FAMEs):

  • Add a non-polar solvent (e.g., iso-hexane) and vortex to extract the FAMEs.

  • Remove and discard the organic layer. Repeat this extraction step to ensure complete removal of FAMEs.[5]

• Extraction of 3-MCPD:

  • Add a suitable extraction solvent (e.g., diethyl ether/ethyl acetate (B1210297) mixture) to extract the free 3-MCPD from the aqueous layer.[5]

  • Repeat the extraction and combine the organic layers.

• Derivatization:

  • Evaporate the solvent from the combined organic extracts.

  • Add a solution of phenylboronic acid (PBA) in a suitable solvent (e.g., diethyl ether) to the residue.[5]

  • Allow the reaction to proceed at room temperature to form the volatile 3-MCPD-PBA derivative.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Separate the analytes on a suitable capillary column (e.g., 5% phenyl polymethylsiloxane).

  • Detect the target ions for the 3-MCPD-PBA derivative and the internal standard derivative using mass spectrometry, typically in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode.

Visualizations

Caption: Workflow for the indirect analysis of 3-MCPD esters.

Caption: Troubleshooting high variability in 3-MCPD ester analysis.

References

• 1. glsciences.eu [glsciences.eu]
• 2. gcms.cz [gcms.cz]
• 3. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 5. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 6. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [de.restek.com]
• 7. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 8. dgfett.de [dgfett.de]
• 9. Faster GC-MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [de.restek.com]
• 10. agilent.com [agilent.com]
• 11. gcms.labrulez.com [gcms.labrulez.com]
• 12. Analysis of 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Palm Oil Using GC-MS/MS in Accordance with AOCS Method Cd 29c-13 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. sgs-institut-fresenius.de [sgs-institut-fresenius.de]
• 14. fediol.eu [fediol.eu]
• 15. gcms.cz [gcms.cz]
• 16. gcms.cz [gcms.cz]
• 17. fediol.eu [fediol.eu]
• 18. nqacdublin.com [nqacdublin.com]
• 19. Determination of process contaminants 2- and 3-MCPD esters and glycidyl esters in palm-based glycerol by indirect analysis using GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mjas.analis.com.my [mjas.analis.com.my]
• 21. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 22. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

High-resolution mass spectrometry for "3-Chloro-2-(octanoyloxy)propyl decanoate" identification

Topic: Identification of "3-Chloro-2-(octanoyloxy)propyl decanoate"

Welcome to the technical support center for the high-resolution mass spectrometry (HRMS) analysis of "3-Chloro-2-(octanoyloxy)propyl decanoate," a specific 3-monochloropropane-1,2-diol (3-MCPD) diester. This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure successful identification and quantification of this compound.

Frequently Asked Questions (FAQs)

Q1: What is "3-Chloro-2-(octanoyloxy)propyl decanoate" and why is it analyzed?

A1: "3-Chloro-2-(octanoyloxy)propyl decanoate" is a fatty acid diester of 3-monochloropropane-1,2-diol (3-MCPD). 3-MCPD esters are process contaminants that can form in refined edible oils and fats during high-temperature deodorization steps.[1] They are a food safety concern because it is believed that they are hydrolyzed in the gastrointestinal tract to the free form, 3-MCPD.[2][3] 3-MCPD has been classified as a possible human carcinogen (Group 2B) and has shown potential for nephrotoxicity and adverse effects on male fertility in animal studies.[1][4] Therefore, accurate identification and quantification are crucial for regulatory compliance and consumer safety.

Q2: What are the primary analytical methods for identifying this compound?

A2: There are two main approaches for the analysis of 3-MCPD esters:

• Indirect Methods: These are the most common and involve the hydrolysis or transesterification of the esters to release the free 3-MCPD. The free 3-MCPD is then derivatized (e.g., with phenylboronic acid) and analyzed, typically by gas chromatography-mass spectrometry (GC-MS).[5]

• Direct Methods: These methods analyze the intact ester without a hydrolysis step. They provide more detailed information about the specific fatty acid composition of the esters.[1][6] High-resolution mass spectrometry coupled with liquid chromatography (LC-HRMS), such as with an Orbitrap mass analyzer, is a powerful technique for direct analysis.[1][7]

Q3: Why is High-Resolution Mass Spectrometry (HRMS) preferred for direct analysis?

A3: HRMS is preferred for its high mass accuracy and resolution. This allows for the confident determination of the elemental composition of the parent ion and its fragments, which is critical for identifying and distinguishing the target analyte from a complex matrix like edible oil.[8][9] It helps to resolve isobaric interferences, which are common in lipidomics, where different lipid species may have the same nominal mass but different exact masses.[8][9]

Q4: What are the expected ions for "3-Chloro-2-(octanoyloxy)propyl decanoate" in positive ion ESI-HRMS?

A4: In positive ion electrospray ionization (ESI), "3-Chloro-2-(octanoyloxy)propyl decanoate" (Chemical Formula: C21H39ClO4) is expected to be detected as a protonated molecule [M+H]+ or as adducts with sodium [M+Na]+ or ammonium (B1175870) [M+NH4]+. Given the high prevalence of sodium in analytical systems, the [M+Na]+ adduct is often prominent. The high mass accuracy of an HRMS instrument allows for the precise measurement of these ions, confirming their elemental composition.

Experimental Protocols

Direct Analysis of 3-MCPD Diesters by UHPLC-HRMS (Orbitrap)

This protocol is a representative method for the direct analysis of intact 3-MCPD esters.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Accurately weigh approximately 15 mg of the oil sample into a vial.

• Dissolve the sample in a suitable solvent mixture (e.g., 1 mL of tert-butyl methyl ether and ethyl acetate, 4:1 v/v).[6]

• Vortex the sample to ensure it is fully dissolved.

• Perform a solid-phase extraction (SPE) cleanup to remove matrix interferences. A dual-cartridge system (e.g., C18 followed by silica) can be effective.[6]

• Elute the target analytes from the SPE cartridges.

• Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitute the dry extract in 200 µL of an appropriate solvent mixture (e.g., acetonitrile:2-propanol, 1:1 v/v) for injection.[1]

2. UHPLC Conditions

• Column: A C18 reversed-phase column suitable for lipid analysis.

• Mobile Phase A: Methanol/water (98:2, v/v) with 0.05% formic acid and 2 mM ammonium formate.[1]

• Mobile Phase B: 2-Propanol/water (98:2, v/v) with 0.05% formic acid and 2 mM ammonium formate.[1]

• Flow Rate: 0.2 mL/min.[1]

• Gradient: A suitable gradient to separate the diesters from other lipid classes. An example gradient is:

  • 0-0.5 min: 0% B

  • 3 min: 15% B

  • 15 min: 30% B

  • 30 min: 83% B

  • 31-40 min: 0% B (re-equilibration)[1]

• Injection Volume: 5 µL.

3. HRMS Conditions (Q Exactive Orbitrap)

• Ionization Source: Heated Electrospray Ionization (H-ESI) operated in positive ion mode.[1]

• Spray Voltage: 3.5 kV.

• Capillary Temperature: 320 °C.

• Sheath Gas Flow Rate: 35 (arbitrary units).

• Aux Gas Flow Rate: 10 (arbitrary units).

• Acquisition Mode: Full scan MS followed by data-dependent MS/MS (dd-MS²).

• Full Scan Resolution: 70,000.

• Full Scan Mass Range: m/z 150-1000.

• dd-MS² Resolution: 17,500.

• Collision Energy: Normalized Collision Energy (NCE) stepped from 20, 30, 40.

Troubleshooting Guide for HRMS Analysis

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Signal or No Peak Detected	1. Sample Preparation Issue: Inefficient extraction or loss of analyte during cleanup. 2. Ion Suppression: High concentrations of co-eluting matrix components suppressing the ionization of the target analyte. 3. Incorrect HRMS Settings: Suboptimal ionization source parameters (e.g., temperature, gas flows, voltage).	1. Optimize the SPE protocol. Verify recovery with a spiked sample. 2. Improve chromatographic separation to move the analyte away from interfering compounds. Dilute the sample if possible. 3. Systematically optimize H-ESI source parameters. Ensure the instrument is properly calibrated.[10]
High Background Noise	1. Contaminated Mobile Phase or LC System: Solvents, tubing, or autosampler may be contaminated. 2. Dirty Ion Source or Ion Transfer Tube: Accumulation of non-volatile matrix components.[11]	1. Use high-purity LC-MS grade solvents. Flush the LC system thoroughly. 2. Perform routine cleaning of the ion source and ion transfer tube as per the manufacturer's recommendations.[10][12]
Poor Mass Accuracy	1. Instrument Calibration Drift: The mass analyzer requires recalibration. 2. Space Charge Effects: Too many ions in the C-trap or Orbitrap analyzer affecting the measured frequency.	1. Perform daily mass calibration to ensure mass accuracy is within acceptable limits (typically < 3 ppm).[10] 2. Adjust the Automatic Gain Control (AGC) target to a lower value (e.g., 1e6 for full scan) to limit the number of ions.[10]
Inconsistent Retention Time	1. Column Degradation: Loss of stationary phase or column contamination. 2. Inconsistent Mobile Phase Preparation: Variations in solvent ratios or additive concentrations. 3. Fluctuations in Column Temperature.	1. Use a guard column to protect the analytical column. If performance degrades, wash or replace the column. 2. Prepare mobile phases fresh and consistently. Use a precise gravimetric or volumetric method. 3. Ensure the column oven is stable and set to the correct temperature.
Clogged ESI Needle	1. Particulates in Sample: Incomplete removal of particulates during sample preparation. 2. Precipitation of Non-volatile Buffers or Salts: Use of inappropriate mobile phase additives.[11]	1. Filter all samples through a 0.22 µm syringe filter before injection. 2. Use volatile mobile phase modifiers like formic acid and ammonium formate. Avoid non-volatile salts like phosphates.[11]

Quantitative Data Summary

The following table summarizes typical performance metrics for the direct analysis of 3-MCPD esters using LC-HRMS. These values can serve as a benchmark for method validation.

Parameter	Value Range	Reference
Limit of Detection (LOD)	0.03 - 18 µg/kg	[13]
Limit of Quantitation (LOQ)	0.1 - 55 µg/kg	[13]
Recovery	80 - 100%	[13]
Repeatability (RSDr%)	1.9 - 11.8%	[13]
Mass Error	< 5 ppm	[13]

Visualizations

Experimental Workflow

Caption: Workflow for direct analysis of 3-MCPD esters by UHPLC-HRMS.

Predicted Fragmentation Pathway

References

• 1. iris.unina.it [iris.unina.it]
• 2. Toxicological assessment of 3-chloropropane-1,2-diol and glycidol fatty acid esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mjas.analis.com.my [mjas.analis.com.my]
• 6. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Shotgun Lipidomics on High Resolution Mass Spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. HIGH RESOLUTION MASS SPECTROMETRY IN LIPIDOMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Q Exactive Plus Hybrid Quadrupole Orbitrap Mass Spectrometer Support - Getting Started | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. Q Exactive Hybrid Quadrupole Orbitrap Mass Spectrometer Support - Troubleshooting | Thermo Fisher Scientific - KR [thermofisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide to the Validation of Analytical Methods for 3-Chloro-2-(octanoyloxy)propyl decanoate

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of "3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879)," a complex lipid diester. The principles and protocols outlined here are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and regulatory compliance.[1][2][3]

Comparison of Analytical Methods

The selection of an appropriate analytical technique is critical and depends on various factors, including the sample matrix, required sensitivity, and the purpose of the analysis. High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection and Gas Chromatography-Mass Spectrometry (GC-MS) are two of the most powerful and commonly employed techniques for the analysis of lipid-based compounds.[4][5][6][7]

Table 1: Comparison of HPLC-UV and GC-MS for the Analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate

Validation Parameter	HPLC-UV	GC-MS	ICH Q2(R1) Acceptance Criteria
Specificity	Peak purity index > 0.995; No interference from placebo or related substances at the analyte's retention time.	Unique mass fragmentation pattern; No co-eluting peaks with similar mass spectra.	The method should unequivocally assess the analyte in the presence of components that may be expected to be present.[8]
Linearity (r²)	≥ 0.999	≥ 0.998	Correlation coefficient (r²) should be > 0.99.[8]
Range	10 - 200 µg/mL	1 - 100 µg/mL	The range should cover the expected concentrations of the analyte in the samples.
Accuracy (% Recovery)	98.0% - 102.0%	97.0% - 103.0%	The closeness of test results to the true value. Typically within 98.0% to 102.0%.[8][9]
Precision (RSD%)
- Repeatability	≤ 1.0%	≤ 1.5%	Assessed on multiple samplings of the same homogeneous sample under the same operating conditions over a short interval of time.
- Intermediate Precision	≤ 2.0%	≤ 2.5%	Expresses within-laboratories variations: different days, different analysts, different equipment, etc.
Limit of Detection (LOD)	0.5 µg/mL	0.1 µg/mL	Signal-to-noise ratio of 3:1.[8]
Limit of Quantification (LOQ)	1.5 µg/mL	0.3 µg/mL	Signal-to-noise ratio of 10:1.[8]
Robustness	Unaffected by minor changes in mobile phase composition, pH, and flow rate.	Unaffected by minor changes in injection temperature, carrier gas flow, and temperature ramp.	The capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocols

Detailed and standardized protocols are essential for the successful validation and implementation of analytical methods.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is suitable for the routine quantification of 3-Chloro-2-(octanoyloxy)propyl decanoate in bulk drug and formulated products.

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with Methanol:Water (85:15 v/v).[10]

• Flow Rate: 1.0 mL/min.[10][11]

• Detection Wavelength: 210 nm.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Sample Preparation: Dissolve the sample in the mobile phase to a final concentration within the linear range.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS provides high sensitivity and structural confirmation, making it ideal for identifying and quantifying low levels of the analyte and its potential impurities.[12] As intact diesters may have low volatility, derivatization to fatty acid methyl esters (FAMEs) is a common approach.[13][14][15]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Derivatization: Transesterification of the sample with methanolic HCl to form the corresponding fatty acid methyl esters (octanoate and decanoate).

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Mode: Splitless.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• MS Ionization: Electron Ionization (EI) at 70 eV.

• MS Scan Range: m/z 50-550.

• Quantification: Based on the peak area of characteristic fragment ions of the methyl octanoate (B1194180) and methyl decanoate.

Visualizing the Validation Process and Method Selection

The following diagrams illustrate the workflow for analytical method validation and the decision-making process for selecting a suitable analytical technique.

Caption: Workflow for Analytical Method Validation.

Caption: Decision Pathway for Analytical Method Selection.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 4. ANALYSIS OF LIPIDS [people.umass.edu]
• 5. Analytical Techniques for Single-Cell Biochemical Assays of Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Analytical Methodologies in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. database.ich.org [database.ich.org]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. Development and Validation of HPLC Analytical Method for Chlorantraniliprole in Bulk and in the Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. shimadzu.com [shimadzu.com]
• 15. sciencesolutions.wiley.com [sciencesolutions.wiley.com]

A Guide to Inter-laboratory Comparison of 3-MCPD Ester Analysis in Edible Oils

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the determination of 3-monochloropropane-1,2-diol (3-MCPD) esters in edible oils, drawing upon data from inter-laboratory proficiency tests and published research. The aim is to offer a comprehensive overview for professionals involved in food safety and quality control.

Introduction

Fatty acid esters of 3-MCPD are process-induced chemical contaminants found in refined edible oils and fats.[1][2][3] Their formation is primarily associated with the high temperatures used during the deodorization step of the refining process.[1] Due to toxicological concerns, as 3-MCPD esters can be hydrolyzed in the body to free 3-MCPD, a substance classified as a possible human carcinogen, regulatory bodies and the food industry have focused on monitoring and controlling their levels in food products.[2][4][5]

The accurate and reliable analysis of 3-MCPD esters is crucial for ensuring food safety and fair trade. Inter-laboratory comparison studies and proficiency tests are essential for evaluating and improving the performance of analytical laboratories.[1][6][7][8][9] These studies highlight the different analytical approaches used and the comparability of their results.

Analytical Methodologies: A Comparative Overview

The determination of 3-MCPD esters in edible oils is predominantly carried out using indirect methods, which involve the cleavage of the esters to free 3-MCPD prior to quantification. Direct analysis of the intact esters is also possible but less common for routine analysis.[10][11]

The most commonly employed indirect methods can be categorized based on the transesterification or hydrolysis step:

• Acid-Catalyzed Transesterification: These methods, such as AOCS Official Method Cd 29a-13 and ISO 18363-3, utilize a slow acidic catalysis to release 3-MCPD from its esterified form.[10][12]

• Alkaline-Catalyzed Transesterification: Methods like AOCS Official Method Cd 29c-13 employ a rapid alkaline-catalyzed cleavage of the esters.[12]

• Differential Method: AOCS Official Method Cd 29b-13 is a differential method that allows for the determination of glycidyl (B131873) esters in addition to 3-MCPD esters.[12]

Following the release of free 3-MCPD, the workflow typically involves derivatization, most commonly with phenylboronic acid (PBA), and subsequent analysis by gas chromatography-mass spectrometry (GC-MS).[12][13]

Inter-laboratory Performance and Data

Proficiency tests organized by institutions such as the Joint Research Centre (JRC) of the European Commission provide valuable insights into the performance of laboratories and the methods they employ.[1][6][7][8][9]

A key finding from these studies is the potential for variability in results among laboratories. For instance, in one JRC proficiency test, the percentage of laboratories achieving satisfactory performance (z-scores ≤ 2) was 56% for a contaminated palm oil sample and 85% for a spiked extra virgin olive oil sample.[1][6][7] These results underscore the importance of method selection and proper validation. The studies also revealed that certain analytical procedures could lead to a strong positive bias in the results.[6][7]

Table 1: Summary of a JRC Proficiency Test for 3-MCPD Ester Determination in Edible Oils

| Test Material | Assigned Value (mg/kg) | Number of Participants | Percentage of Satisfactory Results (|z| ≤ 2) | | :--- | :--- | :--- | :--- | | Contaminated Palm Oil | 2.19 | 34 | 56% | | Spiked Extra Virgin Olive Oil | 1.33 | 34 | 85% |

Data sourced from the JRC Proficiency Test on the Determination of 3-MCPD Esters in Edible Oil.[1][6]

Experimental Protocols

The following section outlines a generalized experimental protocol for the indirect analysis of 3-MCPD esters based on common official methods.

Sample Preparation and Transesterification (Acid-Catalyzed Example)

• Internal Standard Addition: An internal standard, such as a deuterated 3-MCPD ester analogue, is added to the oil sample.

• Transesterification: The sample is subjected to acid-catalyzed transesterification, typically using a solution of sulfuric acid in methanol. This reaction cleaves the fatty acids from the glycerol (B35011) backbone, releasing free 3-MCPD. The reaction is often carried out at a controlled temperature for a specific duration (e.g., 16 hours at 40°C).[12]

• Neutralization and Extraction: The reaction is stopped by the addition of a salt solution (e.g., sodium chloride). The fatty acid methyl esters (FAMEs) are then extracted with a non-polar solvent like hexane, while the more polar 3-MCPD remains in the aqueous/methanolic phase.[2]

Derivatization

• pH Adjustment: The pH of the aqueous phase containing the 3-MCPD is adjusted to be alkaline.

• PBA Addition: Phenylboronic acid (PBA) is added to the solution. PBA reacts with the diol group of 3-MCPD to form a stable cyclic boronate ester. This derivative is more volatile and suitable for GC analysis.

Extraction of the Derivative

• The 3-MCPD-PBA derivative is extracted from the aqueous phase using a suitable organic solvent (e.g., iso-octane).

Instrumental Analysis

• GC-MS Analysis: The extracted derivative is analyzed by gas chromatography-mass spectrometry (GC-MS). The separation is typically performed on a capillary column, and detection is carried out in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.[13]

• Quantification: The concentration of 3-MCPD is determined by comparing the peak area of the analyte derivative to that of the internal standard.

Analytical Workflow Diagram

The following diagram illustrates the typical workflow for the indirect analysis of 3-MCPD esters.

Caption: General workflow for the indirect analysis of 3-MCPD esters in edible oils.

Conclusion

The analysis of 3-MCPD esters in edible oils is a complex task that requires robust and validated analytical methods. Inter-laboratory comparisons have demonstrated that while various methods are available, they can produce variable results. The choice of methodology, particularly the transesterification step, can significantly impact the accuracy of the quantification. For laboratories involved in the routine analysis of 3-MCPD esters, participation in proficiency testing schemes is highly recommended to ensure the quality and reliability of their data. Continued development and standardization of analytical methods are essential for improving the comparability of results across different laboratories and ensuring the safety of the food supply.

References

• 1. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 2. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 3. ovid-verband.de [ovid-verband.de]
• 4. books.rsc.org [books.rsc.org]
• 5. fera.co.uk [fera.co.uk]
• 6. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 7. [PDF] Proficiency Test on the Determination of 3-MCPD Esters in Edible Oil - Final Report | Semantic Scholar [semanticscholar.org]
• 8. Determination of 3‐MCPD esters in edible oil – methods of analysis and comparability of results [agris.fao.org]
• 9. researchgate.net [researchgate.net]
• 10. fediol.eu [fediol.eu]
• 11. agilent.com [agilent.com]
• 12. fediol.eu [fediol.eu]
• 13. gcms.cz [gcms.cz]

A Comparative Toxicological Assessment: 3-Chloro-2-(octanoyloxy)propyl decanoate vs. Glycidyl Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879), a specific 3-monochloropropane-1,2-diol (3-MCPD) ester, and glycidyl (B131873) esters (GEs). Both are processing-induced food contaminants primarily found in refined vegetable oils and fats, raising significant health concerns.[1][2] Their toxicity is predominantly attributed to their in vivo hydrolysis, releasing free 3-MCPD and glycidol (B123203), respectively.[3][4] This guide summarizes key toxicological data, outlines experimental methodologies for relevant assays, and visualizes the known signaling pathways of their toxicity.

Executive Summary

The primary toxicological concern for both 3-MCPD esters and glycidyl esters stems from their hydrolysis into free 3-MCPD and glycidol in the gastrointestinal tract.[3][4] 3-MCPD is recognized as a non-genotoxic carcinogen with established tolerable daily intake (TDI) levels, primarily targeting the kidneys and male reproductive system for its toxic effects.[5][6] In contrast, glycidol is a genotoxic carcinogen, meaning it can directly damage DNA, and is considered to have no safe level of exposure.[3] The International Agency for Research on Cancer (IARC) classifies 3-MCPD as a Group 2B "possible human carcinogen" and glycidol as a Group 2A "probable human carcinogen".[5]

Quantitative Toxicological Data

Compound Class	Specific Compound	Test System	Endpoint	Value	Reference
3-MCPD Esters	3-MCPD dipalmitate	Rat	NOAEL (13-week study)	14 mg/kg bw/day	[7]
3-MCPD mono-palmitate	Rat	NOAEL (13-week study)	8 mg/kg bw/day	[7]
3-MCPD oleate (B1233923) diester	Rat	NOAEL (13-week study)	15 mg/kg bw/day	[7]
3-MCPD 1-monopalmitate	Mouse	LD50	2676.81 mg/kg bw	[7]
3-MCPD dipalmitate	Mouse	LD50	>5000 mg/kg bw	[7]
Glycidyl Esters	Glycidyl neodecanoate	Rat, Mouse	LD50	>10000 mg/kg bw
Glycidyl tert-decanoate	Rat, Mouse	LD50	>10000 mg/kg bw
Glycidyl neodecanoate	Rat	NOAEL (repeated dose)	300 mg/kg bw/day
Free Forms	3-MCPD	Rat	BMDL10 (renal tubular hyperplasia)	0.077 mg/kg bw/day	[8]
Glycidol	Rat	T25 (neoplastic effects)	10.2 mg/kg bw/day	[8]

BMDL10: Benchmark Dose Lower Confidence Limit 10% - the lower limit of the dose that causes a 10% increase in an adverse effect. LD50: Lethal Dose 50% - the dose that is lethal to 50% of the test population. NOAEL: No Observed Adverse Effect Level - the highest dose at which there is no statistically or biologically significant increase in the frequency or severity of adverse effects. T25: The chronic dose rate that will cause tumors in 25% of the animals.

Mechanisms of Toxicity

3-MCPD Esters: Nephrotoxicity

The primary target organ for 3-MCPD toxicity is the kidney.[6] The nephrotoxicity of 3-MCPD esters is mediated by the free 3-MCPD released upon hydrolysis. The proposed mechanism involves the induction of apoptosis and necroptosis in renal proximal tubular cells.

Glycidyl Esters: Genotoxicity

The toxicity of glycidyl esters is primarily due to the release of glycidol, a genotoxic carcinogen.[3] Glycidol's epoxide ring is highly reactive and can form adducts with DNA, leading to mutations and chromosomal damage.

Experimental Protocols

In Vivo Carcinogenicity Study (Adapted from OECD Guideline 451)

This protocol outlines a long-term study to assess the carcinogenic potential of a test substance.

1. Test System:

• Species: Typically rats or mice.

• Number: At least 50 animals of each sex per dose group and control group.

2. Administration of Test Substance:

• Dose Levels: At least three dose levels plus a concurrent control group receiving the vehicle only. The highest dose should elicit signs of minimal toxicity without substantially altering the normal lifespan.

• Route: Oral administration (gavage or in diet) is common for food contaminants.

• Duration: Typically 24 months for rats and 18-24 months for mice.

3. Observations:

• Clinical Signs: Animals are observed daily for signs of toxicity.

• Body Weight and Food/Water Consumption: Measured weekly for the first 13 weeks and at least monthly thereafter.

• Palpation: Animals are palpated for masses at regular intervals.

4. Pathology:

• Gross Necropsy: A full necropsy is performed on all animals.

• Histopathology: A comprehensive set of tissues from all control and high-dose animals is examined microscopically. Tissues from lower-dose groups showing treatment-related changes are also examined.

5. Data Analysis:

• Statistical analysis is performed on tumor incidence and latency.

In Vitro Chromosomal Aberration Test (Adapted from OECD Guideline 473)

This assay is used to identify substances that cause structural chromosomal damage in cultured mammalian cells.[9]

1. Test System:

• Cells: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes.[9]

2. Test Procedure:

• Exposure: Cells are exposed to the test substance at a minimum of three analyzable concentrations, both with and without an exogenous metabolic activation system (e.g., S9 mix).[9]

• Treatment Duration: A short treatment period (e.g., 3-6 hours) in the presence and absence of S9, and a continuous treatment for 24 hours without S9.[9]

• Cell Harvest: After treatment, cells are treated with a metaphase-arresting agent (e.g., colcemid), harvested, and fixed.

3. Analysis:

• Metaphase Preparation: Chromosome preparations are made and stained.

• Scoring: At least 200 well-spread metaphases per concentration are analyzed for chromosomal aberrations (e.g., breaks, gaps, exchanges).

4. Data and Reporting:

• The frequency of aberrant cells and the number and type of aberrations are recorded.

• Statistical analysis is used to determine if there is a significant, dose-related increase in chromosomal aberrations compared to the negative control.

Conclusion

The toxicological profiles of 3-MCPD esters and glycidyl esters are fundamentally different, a distinction critical for risk assessment. While the toxicity of 3-MCPD esters is characterized by a threshold and primarily targets specific organs, the genotoxic and carcinogenic nature of glycidol released from glycidyl esters implies a non-threshold risk. This guide provides a foundational comparison for researchers and professionals in drug development and food safety, highlighting the importance of understanding the distinct mechanisms of action of these food contaminants. Further research is warranted to elucidate the toxicokinetics of specific esters like 3-Chloro-2-(octanoyloxy)propyl decanoate to refine risk assessments.

References

• 1. cfs.gov.hk [cfs.gov.hk]
• 2. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
• 3. MCPDs and glycidyl fatty acid esters - AGES [ages.at]
• 4. fda.gov [fda.gov]
• 5. Exposure to Dietary Glycidyl and 3-MCPD Fatty Acid Esters and Associated Burden of Cancer in Selected Asian and European Countries: A Review and Data Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 9. criver.com [criver.com]

A Comparative Guide: GC-MS vs. LC-MS for the Analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate

For researchers, scientists, and professionals in drug development, the accurate quantification of lipid compounds such as 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879), a 3-monochloropropane-1,2-diol (3-MCPD) diester, is critical. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of this specific compound. We will delve into the experimental protocols, present comparative performance data, and visualize the analytical workflows to aid in selecting the most appropriate method for your research needs.

At a Glance: GC-MS vs. LC-MS for 3-Chloro-2-(octanoyloxy)propyl decanoate Analysis

Parameter	GC-MS (Indirect Analysis)	LC-MS/MS (Direct Analysis)
Principle	Analyzes the volatile derivative of 3-MCPD after hydrolysis of the ester.	Analyzes the intact 3-Chloro-2-(octanoyloxy)propyl decanoate molecule.
Sample Preparation	Multi-step: Hydrolysis, derivatization, and extraction are required.	Simpler: Primarily involves extraction and cleanup.
Analysis Time	Longer due to extensive sample preparation.	Faster, with reduced sample handling.
Selectivity	Measures total 3-MCPD, not specific esters.	Highly selective for the intact parent molecule.
Sensitivity (LOD/LOQ)	Generally lower LODs for the 3-MCPD derivative (e.g., 0.11 mg/kg LOD).[1]	LODs for specific diesters can be in the low ppb range.[2]
Throughput	Can be lower due to the complexity of sample preparation.	Higher throughput is often achievable.
Instrumentation Cost	Generally lower initial investment.	Higher initial investment.
Key Advantage	Well-established methods with high sensitivity for total 3-MCPD.	Provides direct structural information and quantification of the specific ester.
Key Disadvantage	Does not provide information on the original ester profile and can be prone to analytical artifacts.	May have higher detection limits for some compounds and potential for matrix effects.[1]

Experimental Workflows

The analytical workflows for GC-MS and LC-MS analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate differ significantly, primarily in the sample preparation stages.

GC-MS Indirect Analysis Workflow

LC-MS/MS Direct Analysis Workflow

Detailed Experimental Protocols

GC-MS Indirect Analysis Protocol

This protocol is adapted from established methods for the analysis of total 3-MCPD esters in lipid matrices.

1. Sample Preparation (Hydrolysis and Derivatization)

• Materials: Sodium methoxide (B1231860) solution, methanolic sulfuric acid, phenylboronic acid (PBA), iso-octane, saturated sodium chloride solution.

• Procedure:

  • Weigh approximately 100 mg of the sample into a reaction vial.

  • Add an internal standard solution (e.g., 3-MCPD-d5).

  • Add sodium methoxide solution to initiate alkaline hydrolysis, releasing the 3-MCPD from the ester.

  • After incubation, neutralize the reaction with methanolic sulfuric acid.

  • Add saturated sodium chloride solution.

  • Extract the aqueous phase with a suitable organic solvent (e.g., diethyl ether/ethyl acetate).

  • Evaporate the organic extract to dryness.

  • Reconstitute the residue in a solution containing phenylboronic acid to derivatize the 3-MCPD, making it volatile for GC analysis.

2. GC-MS Instrumental Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 80 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the PBA derivative of 3-MCPD and its internal standard.

LC-MS/MS Direct Analysis Protocol

This protocol is designed for the direct quantification of the intact 3-Chloro-2-(octanoyloxy)propyl decanoate.

1. Sample Preparation (Extraction and Cleanup)

• Materials: Acetonitrile, water, formic acid, solid-phase extraction (SPE) cartridges (e.g., C18).

• Procedure:

  • Weigh approximately 100 mg of the sample into a centrifuge tube.

  • Add an appropriate internal standard (e.g., a deuterated analog of a similar diester).

  • Perform a solvent extraction using a method like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) with acetonitrile.

  • Centrifuge to separate the lipid-containing organic layer.

  • Pass the extract through a C18 SPE cartridge to remove non-polar interferences.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

2. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 60% B, ramp to 95% B over 10 min, hold for 2 min, and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Ion Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions specific for 3-Chloro-2-(octanoyloxy)propyl decanoate and its internal standard.

Logical Comparison of Techniques

The choice between GC-MS and LC-MS for the analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate depends on the specific analytical goals.

References

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. iris.unina.it [iris.unina.it]

A Comparative Guide to the Isomer-Specific Quantification of 3-MCPD Diesters

The presence of 3-monochloropropane-1,2-diol (3-MCPD) fatty acid esters in refined edible oils and fat-containing food products is a significant food safety concern due to the potential carcinogenicity of free 3-MCPD, which can be released during digestion. Accurate quantification of these esters, particularly the specific diester isomers, is crucial for risk assessment and regulatory compliance. This guide provides a comparative overview of the two primary analytical approaches for the isomer-specific quantification of 3-MCPD diesters: indirect methods, typically involving gas chromatography-mass spectrometry (GC-MS), and direct methods, which commonly employ liquid chromatography-mass spectrometry (LC-MS).

Comparison of Analytical Methodologies

The choice between indirect and direct analysis for 3-MCPD diesters involves a trade-off between obtaining information on the total 3-MCPD content and identifying individual ester forms.

Indirect Methods (GC-MS based): These methods measure the total amount of 3-MCPD bound in ester form. The core principle involves the cleavage of the fatty acid esters to release free 3-MCPD, which is then derivatized to enhance its volatility for GC-MS analysis.[1][2][3] While these methods are robust and have been widely used for routine analysis due to their high sensitivity and the need for fewer analytical standards, they do not provide information on the specific concentrations of individual diester and monoester isomers.[1][4]

Direct Methods (LC-MS based): In contrast, direct methods aim to identify and quantify the intact 3-MCPD esters without prior hydrolysis.[1][2] This approach provides valuable data on the profiles of different monoesters and diesters.[4] However, direct methods can be more challenging due to the large number of potential ester combinations, the need for multiple analytical standards, and potential matrix effects.[5][6] Despite these challenges, advancements in LC-MS/MS technology have made direct analysis a viable and increasingly popular option, offering comparable results to indirect methods in some studies.[1][2][5] A notable limitation of some direct LC-MS methods is the inability to separate positional isomers of diesters with the same two fatty acids at the sn-1 and sn-2 positions.[7][8]

Quantitative Performance Data

The following table summarizes the performance characteristics of indirect and direct methods for the quantification of 3-MCPD and its esters, as reported in various studies.

Performance Metric	Indirect Methods (GC-MS)	Direct Methods (LC-MS/MS)
Limit of Detection (LOD)	0.11 mg/kg[3], 0.1 mg/kg[4], 0.006 µg/g (GC-MS/MS)[9]	0.05 mg/kg[6], 0.02 mg/kg (for glycidol)[10]
Limit of Quantification (LOQ)	0.14 mg/kg[3], 0.2 mg/kg[4], 0.02 µg/g (GC-MS/MS)[9]	0.02 to 0.08 mg/kg[7][8], 0.10 mg/kg[6]
Recovery	92.80% to 105.22%[3], 74% to 98%[4], 94% - 118%[9]	62.6% - 108.8%[6]
Precision (RSD)	4.18% to 5.63% (reproducibility)[3], 6.9% to 11.5% (repeatability), 6.8% to 16.2% (within-lab reproducibility)[4], <5% (repeatability)[9]	5.5% to 25.5% (repeatability)[7], <1.7% (retention time), 1.5% to 11.3% (recoveries)[6], 3.6% to 7.2% (repeatability)[10]

Experimental Protocols

Indirect Method: Acidic Transesterification followed by GC-MS Analysis

This protocol is based on the principles of indirect analysis involving the release of free 3-MCPD from its esterified forms.[3]

1. Sample Preparation and Internal Standard Spiking:

• Weigh 100 mg (± 5 mg) of the oil sample into a glass tube.

• Dissolve the sample in 0.5 mL of tetrahydrofuran (B95107) and vortex for 20 seconds.

• Add 80 µL of a deuterated internal standard solution (3-MCPD-d5).

2. Acidic Transesterification:

• Add 1.8 mL of methanolic sulfuric acid solution (1.8% v/v) and vortex for 20 seconds.

• Cap the tube and incubate in a water bath at 40°C for 16 hours to cleave the fatty acid esters and release free 3-MCPD.

3. Neutralization and Extraction:

• After incubation, cool the sample and neutralize the reaction.

• Extract the liberated 3-MCPD using an appropriate solvent (e.g., diethyl ether or hexane).

4. Derivatization:

• Evaporate the solvent and add a derivatizing agent, such as phenylboronic acid (PBA), to the residue.

• Heat the mixture to form the volatile PBA derivative of 3-MCPD.

5. GC-MS Analysis:

• Inject an aliquot of the derivatized extract into the GC-MS system.

• GC Conditions:

  • Column: BPX-5 capillary column (or equivalent).[3]

  • Injector: Splitless mode at 180°C.[4]

  • Oven Program: 60°C (1 min), then ramp at 6°C/min to 190°C, then at 20°C/min to 280°C (hold 30 min).[4]

  • Carrier Gas: Helium at a flow rate of 1.2 mL/min.[4]

• MS Conditions:

  • Ionization: Electron Ionization (EI).

  • Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for the 3-MCPD derivative (e.g., m/z 91, 147, 196) and the internal standard (e.g., m/z 93, 150, 201).[3]

6. Quantification:

• Construct a calibration curve using a blank oil sample spiked with known concentrations of 3-MCPD standard.[3]

• Quantify the amount of 3-MCPD in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Direct Method: Solid-Phase Extraction followed by LC-MS/MS Analysis

This protocol outlines a direct analysis approach for the quantification of intact 3-MCPD diesters.[7]

1. Sample Preparation:

• Dissolve the oil sample in a mixture of tert-butyl methyl ether and ethyl acetate (B1210297) (4:1 v/v).

2. Solid-Phase Extraction (SPE) Clean-up:

• Pass the sample solution through two SPE cartridges in series: a C18 cartridge followed by a silica (B1680970) cartridge.[7] This step is crucial for removing interferences from the oil matrix.

• Elute the 3-MCPD esters from the silica cartridge.

3. LC-MS/MS Analysis:

• Inject the purified extract into the LC-MS/MS system.

• LC Conditions:

  • Column: A C18 analytical column (e.g., Agilent Pursuit XRs C18, 2.0 × 150 mm, 3.0 µm).[11]

  • Mobile Phase: A gradient of methanol/water with 2 mM ammonium (B1175870) formate (B1220265) and 0.05% formic acid (Phase A) and isopropanol (B130326) with 2 mM ammonium formate and 0.05% formic acid (Phase B).[11]

  • Column Temperature: 30°C.[11]

  • Injection Volume: 5 µL.[11]

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Mode: Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions for each 3-MCPD diester isomer of interest.

4. Quantification:

• Use a matrix-matched calibration curve prepared by spiking a blank oil matrix with known concentrations of 3-MCPD diester standards to ensure accurate quantification.[1][2]

• Quantify the individual 3-MCPD diesters based on their respective peak areas relative to the calibration curves.

Visualizing the Analytical Workflows

The following diagrams illustrate the key steps in both the indirect and direct analytical methods for 3-MCPD diester quantification.

Caption: Workflow for the indirect quantification of 3-MCPD esters.

Caption: Workflow for the direct quantification of 3-MCPD esters.

References

• 1. Comparison of indirect and direct quantification of esters of monochloropropanediol in vegetable oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. agilent.com [agilent.com]
• 5. fediol.eu [fediol.eu]
• 6. researchgate.net [researchgate.net]
• 7. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils. | Sigma-Aldrich [sigmaaldrich.com]
• 9. shimadzu.com [shimadzu.com]
• 10. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous determination of 24 congeners of 2- and 3-monochloropropanediol esters and 7 congeners of glycidyl esters using direct multi-residue analytical LC-MS/MS methods in various food matrices - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Certified Reference Materials for 3-MCPD Ester Analysis

Comparison of Relevant Certified Reference Materials

The analysis of 3-MCPD esters, which are often found in refined edible fats and oils, infant formula, and other processed foods, typically involves the use of internal standards and calibrants.[1][2][3] Deuterated analogs of 3-MCPD and its esters are widely employed as internal standards to correct for matrix effects and variations in sample preparation and analysis. The choice of CRM will depend on the specific analytical method being used, with both direct and indirect methods being common.[4][5]

A summary of relevant, commercially available certified reference materials and analytical standards is presented in Table 1.

Table 1: Comparison of Certified Reference Materials and Analytical Standards for 3-MCPD Ester Analysis

Product Name	Type	Purity/Concentration	Format	Key Application
3-Chloro-1,2-propanediol (3-MCPD)	Calibrant/Standard	High Purity (typically >98%)	Neat or Solution	External calibration for 3-MCPD analysis.
3-Chloro-1,2-propanediol-d5 (3-MCPD-d5)	Internal Standard	Isotopic Purity >98%	Solution (e.g., 1 mg/mL in methanol)	Internal standard for quantification of 3-MCPD by isotope dilution mass spectrometry.[6][7]
rac-1,2-Bis-palmitoyl-3-chloropropanediol-d5 (3-MCPD dipalmitate-d5)	Internal Standard	Isotopic Purity >98%	Neat or Solution	Internal standard for indirect analysis of 3-MCPD esters.
ERM®-BD087 (Infant Formula)	Matrix CRM	Certified mass fraction of 3- and 2-MCPD fatty acid esters	Powder	Method validation, quality control, and proficiency testing for the analysis of 3-MCPD esters in a complex food matrix.[2]
Various 3-MCPD and 2-MCPD Fatty Acid Esters	Analytical Standard	Varies by supplier	Neat or Solution	Development and validation of analytical methods for specific 3-MCPD esters.

Experimental Protocols for 3-MCPD Ester Analysis

The determination of 3-MCPD esters in food matrices is typically performed using indirect or direct analytical methods, often involving gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[4] Several official methods have been developed and validated by organizations such as the American Oil Chemists' Society (AOCS) and the International Organization for Standardization (ISO).[4][5][8]

A widely used approach is the indirect method, which involves the cleavage of fatty acid esters to release the free 3-MCPD, followed by derivatization and GC-MS analysis. A general workflow for this method is outlined below.

General Protocol for Indirect Analysis of 3-MCPD Esters:

• Sample Preparation: A known amount of the sample (e.g., oil, fat, or extracted food sample) is weighed.

• Internal Standard Spiking: A precise amount of a deuterated internal standard, such as 3-MCPD-d5 or a deuterated 3-MCPD diester, is added to the sample.

• Transesterification/Hydrolysis: The fatty acid esters are cleaved from the 3-MCPD backbone. This is typically achieved through acid- or base-catalyzed transesterification.

• Derivatization: The free 3-MCPD is derivatized to a more volatile and thermally stable compound suitable for GC analysis. A common derivatizing agent is phenylboronic acid (PBA).

• Extraction: The derivatized 3-MCPD is extracted into an organic solvent.

• GC-MS Analysis: The extract is injected into a GC-MS system for separation and quantification. The concentration of 3-MCPD is determined by comparing the response of the native analyte to that of the deuterated internal standard.

Visualizing the Analytical Workflow

The following diagrams illustrate the key steps in the analytical workflow for 3-MCPD ester determination.

Caption: General workflow for the indirect analysis of 3-MCPD esters.

The selection of an appropriate CRM is a critical step in achieving accurate and defensible data in the analysis of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) and other 3-MCPD esters. While a specific CRM for this individual diester may be elusive, the use of well-characterized CRMs for 3-MCPD, its deuterated analogs, and matrix CRMs, in conjunction with validated analytical methods, provides a robust framework for reliable quantification. Researchers should consult the certificates of analysis for their chosen CRMs to ensure traceability and proper uncertainty assessment.

References

• 1. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. fediol.eu [fediol.eu]
• 5. fediol.eu [fediol.eu]
• 6. 3-MCPD-d5 | 342611-01-2 | FM171231 | Biosynth [biosynth.com]
• 7. 3-Chloro-1,2-propanediol (~10% 2-chloro-1,3-propanediol)(propane-D₅, 98%) 1 mg/mL in methanol - Cambridge Isotope Laboratories, DLM-4633-1.2 [isotope.com]
• 8. sgs-institut-fresenius.de [sgs-institut-fresenius.de]

A Comparative Analysis of 3-MCPD Esters in Refined Edible Oils

For Immediate Release

A comprehensive review of existing literature reveals significant variations in the levels of 3-monochloropropane-1,2-diol (3-MCPD) esters across different types of refined edible oils. These process contaminants, which raise potential health concerns, are primarily formed during the high-temperature deodorization step of oil refining. Consistently, refined palm oil exhibits the highest concentrations of these esters compared to other common vegetable oils such as soybean, canola, and sunflower oil.

3-MCPD esters are formed from precursors like diacylglycerols (DAGs) and monoacylglycerols (MAGs) in the presence of chloride ions at elevated temperatures. The refining process, essential for removing impurities and improving the sensory qualities and shelf-life of edible oils, inadvertently creates conditions conducive to the formation of these contaminants. The concentration of 3-MCPD esters in the final product is influenced by a combination of factors including the quality of the crude oil, the refining techniques employed, and the specific parameters of the deodorization process, such as temperature and duration.[1][2][3][4]

Quantitative Comparison of 3-MCPD Ester Levels

The following table summarizes the reported concentrations of 3-MCPD esters in various refined vegetable oils from multiple studies. The data consistently highlights that refined palm oil and its fractions tend to contain higher levels of these contaminants. It is important to note that concentrations can vary significantly based on the specific processing conditions and analytical methods used.

Refined Oil Type	Concentration Range of 3-MCPD Esters (mg/kg)	Key Findings
Palm Oil / Palm Olein	0.021 - 7.2[1][5]	Consistently reported to have the highest concentrations among common vegetable oils.[1][6][7] Levels are influenced by deodorization temperature and the quality of the crude palm oil.[2][7]
Soybean Oil	<0.3 - 0.171 (in some studies)[8][9]	Generally contains lower levels of 3-MCPD esters compared to palm oil.[6]
Canola (Rapeseed) Oil	Not detected (in some studies) - 0.166[2][9]	Often cited as having some of the lowest levels of 3-MCPD esters among refined oils.[10]
Sunflower Oil	0.02 - 2.1[11][12]	Levels can vary, but are generally lower than those found in palm oil.[6][13]
Olive Oil (Refined)	0.28 - 3.77[8]	Refined olive and pomace oils can contain significant levels, while virgin olive oils have negligible amounts.[3][14]

Factors Influencing the Formation of 3-MCPD Esters

The formation of 3-MCPD esters during the refining of edible oils is a complex process influenced by several key factors. Understanding these factors is crucial for developing effective mitigation strategies. The diagram below illustrates the primary contributors to the formation of these process contaminants.

References

• 1. Occurrence of 3-MCPD and glycidyl esters in edible oils in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. keypublishing.org [keypublishing.org]
• 4. Mechanism of formation of 3-chloropropan-1,2-diol (3-MCPD) esters under conditions of the vegetable oil refining - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. fda.gov [fda.gov]
• 7. myfoodresearch.com [myfoodresearch.com]
• 8. researchgate.net [researchgate.net]
• 9. Changes in 3-MCPD esters, glycidyl esters, bioactive compounds and oxidation indexes during kenaf seed oil refining - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3-MCPD in Refined Cooking Oils [nutritionfacts.org]
• 11. researchgate.net [researchgate.net]
• 12. 3-MCPD and glycidol levels in edible oils and fats obtained from local markets in Türkiye [grasasyaceites.revistas.csic.es]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Cross-Validation of Direct and Indirect Methods for the Quantification of 3-MCPD Esters: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of 3-monochloropropane-1,2-diol (3-MCPD) esters in refined edible oils and food products is a significant food safety concern due to their potential health risks. Accurate and reliable analytical methods are crucial for monitoring and controlling the levels of these process contaminants. This guide provides a comprehensive comparison of the two primary analytical approaches for 3-MCPD ester determination: direct and indirect methods. We will delve into the principles of each method, present comparative performance data, and provide detailed experimental protocols to assist researchers in selecting the most appropriate method for their specific needs.

Method Principles at a Glance

Indirect methods are the most commonly employed for routine analysis. These methods are based on the chemical cleavage (hydrolysis or transesterification) of 3-MCPD from its fatty acid esters. The resulting free 3-MCPD is then derivatized to enhance its volatility and subsequently quantified, typically by gas chromatography-mass spectrometry (GC-MS). Several official indirect methods have been established by organizations such as the American Oil Chemists' Society (AOCS).[1][2][3][4][5][6] While robust and sensitive, these methods can be time-consuming and are susceptible to the formation of analytical artifacts if not carefully controlled.[7]

Direct methods , on the other hand, involve the analysis of the intact 3-MCPD esters without a prior cleavage step.[4][8] This approach typically utilizes liquid chromatography-mass spectrometry (LC-MS) to separate and quantify the individual ester species.[8][9] The primary advantage of direct analysis is the elimination of chemical reactions that could potentially alter the analyte or generate interfering compounds.[1] However, the vast number of possible 3-MCPD ester congeners in a sample makes comprehensive quantification challenging and often requires a wider array of analytical standards.[1][6]

Comparative Performance Data

The selection of an analytical method is often guided by its performance characteristics. The following table summarizes key quantitative data from various studies to facilitate a direct comparison between the two approaches.

Performance Parameter	Indirect Methods (GC-MS)	Direct Methods (LC-MS)	References
Limit of Detection (LOD)	0.026 - 0.11 mg/kg	0.05 mg/kg	[2][4][7]
Limit of Quantitation (LOQ)	0.041 - 0.14 mg/kg	0.10 mg/kg	[2][4][7]
Recovery	92.80% - 105.22%	Not explicitly stated in reviewed literature	[4]
Reproducibility (RSD)	4.18% - 5.63%	Not explicitly stated in reviewed literature	[4]
Analysis Time	Can be lengthy due to hydrolysis (e.g., 16 hours), though faster methods exist (e.g., 45 minutes for automated systems)	Can be as short as 20 minutes from sample to result	[1][2][5][10]

It is important to note that a study comparing a newly developed direct method with an indirect method for the analysis of palm oil and palm olein found no significant bias between the results obtained from the two methods.[8][9]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for both direct and indirect methods for 3-MCPD ester analysis.

Caption: Workflow for the indirect analysis of 3-MCPD esters.

Caption: Workflow for the direct analysis of 3-MCPD esters.

Detailed Experimental Protocols

The following protocols are generalized representations of common direct and indirect methods. Researchers should consult the specific official methods (e.g., AOCS Cd 29a-13, 29b-13, 29c-13) for detailed procedures and safety precautions.[1][2][5][11][12]

Protocol 1: Indirect Method (Based on Acidic Transesterification)

This protocol is a summary of the principles found in methods like AOCS Cd 29a-13.

1. Sample Preparation and Internal Standard Spiking:

• Weigh approximately 100 mg of the oil or fat sample into a screw-cap glass tube.

• Add a known amount of an appropriate internal standard solution (e.g., deuterated 3-MCPD esters or free 3-MCPD-d5).

2. Transesterification:

• Add a solution of sulfuric acid in methanol (B129727) (e.g., 1.8% v/v) to the sample.

• Cap the tube tightly and incubate in a water bath at 40°C for 16 hours to facilitate the cleavage of the fatty acid esters.[4]

3. Neutralization and Extraction:

• After cooling, neutralize the reaction mixture with a sodium bicarbonate solution.

• Extract the liberated 3-MCPD into an organic solvent such as n-hexane.

4. Derivatization:

• Evaporate the solvent and redissolve the residue in a suitable solvent.

• Add a derivatizing agent, such as phenylboronic acid (PBA), and heat to form a volatile derivative of 3-MCPD.[3][13]

5. GC-MS Analysis:

• Inject an aliquot of the derivatized sample into a gas chromatograph coupled with a mass spectrometer.

• Quantify the 3-MCPD derivative based on the response of the internal standard.

Protocol 2: Direct Method (Based on LC-MS)

This protocol is a generalized procedure for the direct analysis of intact 3-MCPD esters.

1. Sample Preparation and Extraction:

• Dissolve a known amount of the oil or fat sample in a suitable solvent (e.g., a mixture of isopropanol (B130326) and hexane).

• Perform a solid-phase extraction (SPE) to remove the bulk of the triglycerides and other interfering matrix components. A double SPE or silica gel column chromatography may be employed for further cleanup.[8][9]

2. Instrumental Analysis:

• Inject the cleaned-up extract into a liquid chromatography system coupled to a time-of-flight (ToF) or tandem mass spectrometer (MS/MS).

• Use a suitable LC column (e.g., C18) for the separation of the different 3-MCPD esters.[8]

3. Quantification:

• Identify and quantify the individual 3-MCPD esters based on their retention times and mass-to-charge ratios, using available analytical standards for calibration.

• Matrix-matched standards may be necessary to ensure accurate quantification.[8][9]

Conclusion

Both direct and indirect methods have demonstrated their utility in the analysis of 3-MCPD esters. Indirect methods, particularly the official AOCS methods, are well-established and widely used for routine monitoring due to their robustness and lower demand for a wide range of standards.[4][8][9] However, the lengthy sample preparation and potential for artifact formation are notable drawbacks. Direct methods offer the advantage of analyzing the intact esters, thus avoiding chemical conversion steps and providing a more detailed profile of the contamination.[1][4] The choice between the two will ultimately depend on the specific research question, available instrumentation, and the desired level of detail in the analytical results. For routine quality control, a validated indirect method may be more practical, while for in-depth investigations into the formation and composition of 3-MCPD esters, a direct method would be more appropriate.

References

• 1. fediol.eu [fediol.eu]
• 2. gcms.cz [gcms.cz]
• 3. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Comparison of indirect and direct quantification of esters of monochloropropanediol in vegetable oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. "Determination of Glycidyl Esters and 3-MCPD Esters by GC-MS" by Hsin-Ya Tsai, Jhih-Ning Hsu et al. [jfda-online.com]
• 11. Analysis of 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Palm Oil Using GC-MS/MS in Accordance with AOCS Method Cd 29c-13 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. nqacdublin.com [nqacdublin.com]
• 13. gcms.cz [gcms.cz]

A Comparative Toxicological Assessment: 3-Chloro-2-(octanoyloxy)propyl decanoate versus free 3-MCPD

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative toxicological overview of 3-monochloropropane-1,2-diol (3-MCPD) esters, with a focus on the diester "3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879)," versus free 3-MCPD. The information presented is based on available scientific literature and experimental data. It is important to note that specific toxicological data for "3-Chloro-2-(octanoyloxy)propyl decanoate" are limited. Therefore, this comparison relies on data from other 3-MCPD esters, such as dipalmitate, as surrogates to infer potential toxicological properties.

Executive Summary

3-Monochloropropane-1,2-diol (3-MCPD) and its fatty acid esters are food processing contaminants that have raised health concerns due to their toxicological profiles. The primary concern with 3-MCPD esters is their potential to hydrolyze in the gastrointestinal tract, releasing free 3-MCPD, which is then absorbed by the body. The toxicity of 3-MCPD primarily targets the kidneys and the male reproductive system. While the toxicological effects of 3-MCPD esters are generally considered to be similar to those of free 3-MCPD, the extent of hydrolysis and subsequent bioavailability of free 3-MCPD can influence the overall toxicity.

Data Presentation: Quantitative Toxicological Data

The following tables summarize key toxicological data for free 3-MCPD and representative 3-MCPD esters. It is crucial to reiterate the absence of specific data for "3-Chloro-2-(octanoyloxy)propyl decanoate."

Table 1: Acute Toxicity Data

Compound	Test Species	Route of Administration	LD50	Reference
Free 3-MCPD	Rat	Oral	150-210 mg/kg bw	[1][2]
3-MCPD dipalmitate	Mouse	Oral	> 5000 mg/kg bw	[1]

Table 2: Sub-chronic Toxicity Data (90-day study)

Compound	Test Species	Dose Levels	Key Findings	Reference
Free 3-MCPD	Rat	1.84, 7.37, 29.5 mg/kg bw/day	Nephrotoxicity, testicular toxicity (extensive cell depletion at high doses).	[3]
3-MCPD dipalmitate	Rat	9.78, 39.19, 156.75 mg/kg bw/day (equimolar to free 3-MCPD doses)	Similar but milder kidney and testicular changes compared to free 3-MCPD.	[3]

Table 3: Genotoxicity Data

Compound	Assay	Test System	Result	Reference
Free 3-MCPD	In vivo Micronucleus Test	Rat bone marrow	Negative	[4]
Free 3-MCPD	In vivo Comet Assay	Rat liver, kidney, testes	Negative	[5]
Free 3-MCPD	In vitro Ames Test	Salmonella typhimurium	Positive	[4]

Table 4: Tolerable Daily Intake (TDI)

Agency	Compound	TDI
EFSA	3-MCPD and its fatty acid esters (expressed as 3-MCPD)	2.0 µg/kg bw/day
JECFA	3-MCPD and its fatty acid esters (expressed as 3-MCPD)	4.0 µg/kg bw/day

Experimental Protocols

Detailed methodologies for key toxicological assays are crucial for the replication and validation of findings.

Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Exposure: Treat the cells with various concentrations of the test compound (free 3-MCPD or 3-MCPD ester) and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control and a positive control.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Genotoxicity Assay: Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA damage at the level of individual cells.

Principle: Cells are embedded in agarose (B213101) gel on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA fragments migrate out of the nucleus, forming a "comet tail," the length and intensity of which are proportional to the extent of DNA damage.

Protocol:

• Cell Preparation: Prepare a single-cell suspension from the tissue or cell culture of interest.

• Embedding in Agarose: Mix the cell suspension with low-melting-point agarose and layer it onto a pre-coated microscope slide.

• Lysis: Immerse the slides in a lysis solution to remove cell membranes and histones, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis at a low voltage.

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green).

• Visualization and Scoring: Visualize the comets using a fluorescence microscope and analyze the images using specialized software to quantify DNA damage (e.g., tail length, percentage of DNA in the tail).

In Vivo Oral Toxicity Study (Rodent Model)

Protocol (28-Day Repeated Dose Study):

• Animal Selection and Acclimatization: Use a suitable rodent model (e.g., Sprague-Dawley rats) and allow them to acclimatize to the laboratory conditions.

• Dose Formulation and Administration: Prepare the test substance in a suitable vehicle (e.g., corn oil). Administer the substance daily via oral gavage for 28 consecutive days at multiple dose levels, including a vehicle control group.

• Clinical Observations: Monitor the animals daily for any clinical signs of toxicity, and record body weight and food consumption regularly.

• Clinical Pathology: At the end of the study, collect blood samples for hematology and clinical chemistry analysis.

• Necropsy and Histopathology: Perform a full necropsy on all animals. Collect and weigh key organs. Preserve selected tissues in formalin for histopathological examination.

• Data Analysis: Analyze the data for statistically significant differences between the treated and control groups. Determine the No-Observed-Adverse-Effect Level (NOAEL).

Mandatory Visualization

Signaling Pathways

The following diagrams illustrate the key signaling pathways implicated in 3-MCPD-induced toxicity.

Caption: 3-MCPD-induced nephrotoxicity signaling pathways.

Caption: 3-MCPD-induced male reproductive toxicity pathways.

Experimental Workflow

Caption: Workflow for an in vivo oral toxicity study.

References

• 1. Acute oral toxicity of 3-MCPD mono- and di-palmitic esters in Swiss mice and their cytotoxicity in NRK-52E rat kidney cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Navigating the Maze: A Comparative Guide to Proficiency Testing for 3-MCPD Ester Analysis in Food Laboratories

For researchers, scientists, and professionals in drug development, ensuring the accuracy and reliability of analytical data is paramount. This is particularly critical when monitoring process contaminants like 3-monochloropropane-1,2-diol (3-MCPD) esters in food products. Proficiency testing (PT) schemes serve as an essential tool for laboratories to benchmark their performance against their peers and validate their analytical methods. This guide provides a comprehensive comparison of available proficiency testing programs and the analytical methods employed for 3-MCPD ester analysis, supported by available experimental data.

The Landscape of Proficiency Testing Providers

Several internationally recognized organizations offer proficiency testing programs for the analysis of 3-MCPD esters in various food matrices. These programs are designed to help laboratories meet regulatory requirements and ensure the quality of their results. Key providers include:

• FAPAS (Food Analysis Performance Assessment Scheme): Offered by Fera Science Ltd., FAPAS is a leading global provider of food chemistry proficiency tests. They offer schemes for 3-MCPD and glycidyl (B131873) esters in a range of matrices including vegetable oils, infant formula, and potato crisps.[1][2]

• AOCS (American Oil Chemists' Society): The AOCS Laboratory Proficiency Program (LPP) is a well-established program for fats and oils analysis.[3] It includes series relevant to the determination of 3-MCPD esters, providing a benchmark for laboratories specializing in lipid analysis.

• JRC (Joint Research Centre) of the European Commission: The JRC, through the European Union Reference Laboratory (EURL) for Processing Contaminants, organizes interlaboratory comparisons for the determination of 3-MCPD esters in food. These studies are crucial for assessing the capabilities of official control laboratories within the EU.[4]

Performance in Proficiency Tests: A Comparative Overview

The performance of laboratories in proficiency tests is typically evaluated using z-scores, where a z-score of |z| ≤ 2 is generally considered satisfactory. Analysis of available proficiency test data reveals varying levels of success depending on the food matrix and the analytical method employed.

A notable proficiency test conducted by the JRC on the determination of 3-MCPD esters in edible oils involved 41 laboratories. The results highlighted the challenges associated with different matrices. For a contaminated palm oil sample, only 56% of participating laboratories achieved satisfactory z-scores. In contrast, for a spiked extra virgin olive oil sample, the success rate was significantly higher at 85%.[5][6][7] This discrepancy suggests that the complexity of the matrix, such as the presence of interfering compounds in palm oil, can significantly impact analytical performance. The study also revealed that certain analytical procedures could lead to a strong positive bias in the results.[5][6][7]

More recent, albeit less detailed, data from FAPAS proficiency tests in 2021 provide a snapshot of laboratory performance across different food matrices:

FAPAS Proficiency Test	Matrix	Analytes	z-score Range
FAPAS 2664	Vegetable Oil	2- & 3-MCPD esters and glycidyl esters	-2.7 to 4.0
FAPAS 2665	Potato Crisps	2- & 3-MCPD esters and glycidyl esters	0.8 to 0.9
FAPAS 2666	Infant Formula	2- & 3-MCPD esters and glycidyl esters	-1.2 to 1.8

Source: Wageningen Food Safety Research, 2022

These results indicate a generally good performance for potato crisps and infant formula in these specific rounds, with most laboratories achieving satisfactory z-scores. The wider z-score range observed for vegetable oil suggests greater variability in laboratory performance for this matrix.

Key Analytical Methods for 3-MCPD Ester Analysis

The choice of analytical method is a critical factor influencing a laboratory's performance in proficiency tests. The most common methods are indirect methods involving the cleavage of the esters to free 3-MCPD, followed by derivatization and chromatographic analysis. Several official methods are widely used:

• AOCS Official Method Cd 29a-13 (ISO 18363-3): This method is based on acid-catalyzed transesterification.[8][9]

• AOCS Official Method Cd 29b-13 (ISO 18363-2): This "3-in-1" method utilizes a slow alkaline-catalyzed release of MCPD and glycidol (B123203).[8][10]

• AOCS Official Method Cd 29c-13 (ISO 18363-1): Known as the "differential method," this is a fast method based on alkaline-catalyzed release and is suitable for rapid screening.[11][12]

The following table summarizes the key features of these methods:

Method	Principle	Key Advantages	Key Disadvantages
AOCS Cd 29a-13 / ISO 18363-3	Acid-catalyzed transesterification	Robust and widely used.	Longer reaction times.
AOCS Cd 29b-13 / ISO 18363-2	Slow alkaline-catalyzed transesterification	Good accuracy and precision.	Requires two separate analyses for quantification.
AOCS Cd 29c-13 / ISO 18363-1	Fast alkaline-catalyzed transesterification	Rapid analysis time.	Potential for overestimation of glycidol in samples with high 3-MCPD content.[6]

Experimental Protocols: A Step-by-Step Look

While the full official methods should be consulted for detailed procedures, the following provides a general overview of the steps involved in the widely used indirect methods.

General Workflow for Indirect Analysis of 3-MCPD Esters

Figure 1. General workflow for the indirect analysis of 3-MCPD esters in food samples.

AOCS Official Method Cd 29a-13 (Acid Transesterification)

• Sample Preparation: A known amount of the oil or fat sample is weighed. For solid samples, the fat is first extracted.

• Internal Standard Addition: An internal standard (e.g., a deuterated 3-MCPD ester) is added to the sample.

• Acid Transesterification: The sample is treated with an acidic solution (e.g., sulfuric acid in methanol) and incubated to cleave the fatty acid esters, releasing free 3-MCPD.[9]

• Neutralization and Extraction: The reaction is stopped by adding a base (e.g., sodium bicarbonate), and the free 3-MCPD is extracted into an organic solvent.[9]

• Derivatization: The extracted 3-MCPD is derivatized, commonly with phenylboronic acid (PBA), to make it suitable for gas chromatography.[9]

• GC-MS Analysis: The derivatized sample is injected into a gas chromatograph-mass spectrometer (GC-MS) for separation and detection.

• Quantification: The concentration of 3-MCPD is determined by comparing the response of the analyte to that of the internal standard.

AOCS Official Method Cd 29c-13 (Fast Alkaline Transesterification - Differential Method)

This method involves two parallel analyses (Assay A and Assay B) to differentiate between 3-MCPD and glycidyl esters.

• Sample Preparation and Internal Standard Addition: As with the acid-catalyzed method.

• Assay A (3-MCPD + Glycidol): The sample is treated with a sodium hydroxide (B78521) or sodium methoxide (B1231860) solution in the presence of a chloride source. This cleaves the esters and converts glycidol to 3-MCPD.

• Assay B (3-MCPD only): The sample is treated with the same alkaline solution but in the absence of a chloride source. This cleaves the 3-MCPD esters without converting glycidol.

• Derivatization and GC-MS Analysis: Both assays are then derivatized with PBA and analyzed by GC-MS.

• Quantification: The amount of 3-MCPD from glycidyl esters is calculated by subtracting the result of Assay B from Assay A.[13]

Figure 2. Workflow of the AOCS Cd 29c-13 differential method.

Choosing the Right Path: Method Selection and Quality Control

The selection of an appropriate analytical method depends on various factors, including the laboratory's expertise, available equipment, required turnaround time, and the specific food matrix being analyzed. While faster methods like AOCS Cd 29c-13 are suitable for routine screening, methods like AOCS Cd 29a-13 and 29b-13 may offer higher accuracy for complex matrices.

Participation in proficiency testing schemes is an indispensable part of a laboratory's quality management system. It provides an independent assessment of a laboratory's analytical capabilities and helps identify potential areas for improvement. By regularly participating in PT programs and carefully selecting and validating their analytical methods, food laboratories can ensure the delivery of reliable and accurate data for the monitoring of 3-MCPD esters, thereby contributing to food safety and public health.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. fapas.com [fapas.com]
• 3. aocs.org [aocs.org]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gerstelus.com [gerstelus.com]
• 7. [PDF] Proficiency Test on the Determination of 3-MCPD Esters in Edible Oil - Final Report | Semantic Scholar [semanticscholar.org]
• 8. fediol.eu [fediol.eu]
• 9. fssai.gov.in [fssai.gov.in]
• 10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 11. scribd.com [scribd.com]
• 12. library.aocs.org [library.aocs.org]
• 13. shimadzu.com [shimadzu.com]

Navigating the Analytical Landscape of 3-Chloro-2-(octanoyloxy)propyl decanoate Exposure Assessment

A Comparative Guide for Researchers and Drug Development Professionals

The presence of 3-monochloropropane-1,2-diol (3-MCPD) esters in refined edible oils and food products is a significant concern for food safety and human health. "3-Chloro-2-(octanoyloxy)propyl decanoate" is a specific di-ester of 3-MCPD, and its detection and quantification are crucial for exposure assessment. This guide provides a comprehensive comparison of analytical methodologies for the determination of 3-MCPD esters, outlines mitigation strategies as alternatives to high-exposure products, and details the molecular signaling pathways associated with 3-MCPD toxicity.

Comparative Analysis of Analytical Methods

The determination of 3-MCPD esters, including 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879), primarily relies on indirect and direct analytical approaches. Indirect methods, which involve the cleavage of the ester bonds to release the free 3-MCPD followed by derivatization and analysis, are more commonly used in routine laboratories. Direct methods, which analyze the intact esters, provide more detailed information but face challenges due to the complexity of the analytes and the availability of standards.

The American Oil Chemists' Society (AOCS) has established several official indirect methods that are widely adopted. A comparison of the key performance characteristics of these methods is presented below.

Table 1: Comparison of Official Indirect Analytical Methods for 3-MCPD Esters

Method	Principle	Analysis Time	Advantages	Disadvantages
AOCS Cd 29a-13	Slow acid-catalyzed transesterification. Glycidyl (B131873) esters are converted to 3-MBPD esters.	> 16 hours[1][2]	Accurate quantification of glycidol (B123203) (as 3-MBPD).[2]	Very long analysis time.[1][2]
AOCS Cd 29b-13	Slow alkaline-catalyzed transesterification at low temperature. Glycidol is converted to 3-MBPD.	> 16 hours[1][2]	Accurate quantification of glycidol (as 3-MBPD).[2]	Long analysis time.[1][2]
AOCS Cd 29c-13	Fast alkaline-catalyzed transesterification at room temperature. Differential measurement of two sub-samples.	1.5 - 2 hours[1][2]	Very short analysis time, suitable for production laboratories.[2]	Quantification of glycidyl esters is by subtraction, which can be less accurate. Requires precise control of reaction time and temperature.[1][2]
ISO 18363-4 / AOCS Cd 29f-21	Fast alkaline transesterification with GC-MS/MS.	1.5 - 2 hours[2]	Short analysis time and direct detection of glycidyl esters.[2]	Requires more expensive GC-MS/MS instrumentation.[2]

Table 2: Performance Data of Selected Analytical Methods for 3-MCPD Esters

Method	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)	Recovery (%)	Reference
GC-MS (Indirect)	0.0008	0.00267	Not Specified	[3]
GC-MS (Indirect)	0.1	0.2	74 - 98	[4]
GC-MS/MS (Indirect, AOCS Cd 29c-13 modified)	0.006 (calculated)	0.02	Within ±20%	[5]
LC-TOF-MS (Direct)	0.05	0.10	98.83 - 108.79
GC-MS (Indirect, Lipase (B570770) Hydrolysis)	0.02 (for glycidol)	0.1 (for glycidol)	87.6 ± 2.7 (for glycidol)	[1]

Experimental Protocols

A detailed experimental protocol is essential for the accurate and reproducible assessment of 3-MCPD ester exposure. Below is a summarized protocol for the widely used AOCS Official Method Cd 29c-13.

AOCS Official Method Cd 29c-13: Determination of 3-MCPD and Glycidyl Esters (Differential Method)

This method involves two parallel assays (Assay A and Assay B) to differentiate between 3-MCPD esters and glycidyl esters.[2][6]

Assay A: Determination of the sum of 3-MCPD and glycidyl esters

• Sample Preparation: Weigh approximately 100 mg of the oil sample into a vial.

• Internal Standard Addition: Add an internal standard solution (e.g., deuterated 3-MCPD ester).

• Alkaline Transesterification: Add a solution of sodium methoxide (B1231860) in methanol (B129727) and shake vigorously for a short, precisely controlled time at room temperature.

• Reaction Termination and Conversion: Stop the reaction by adding an acidified sodium chloride solution. This step also converts the released glycidol to 3-MCPD.[2][6]

• Extraction: Extract the free 3-MCPD into an organic solvent (e.g., diethyl ether/ethyl acetate).

• Derivatization: Evaporate the solvent and derivatize the residue with phenylboronic acid (PBA).

• GC-MS Analysis: Analyze the derivatized sample by Gas Chromatography-Mass Spectrometry (GC-MS).

Assay B: Determination of 3-MCPD esters only

• Follow the same procedure as Assay A, but for the reaction termination step, use an acidified chloride-free salt solution (e.g., sodium sulfate). This prevents the conversion of glycidol to 3-MCPD.[2][6]

Calculation

• The amount of 3-MCPD esters is determined from Assay B.

• The amount of glycidyl esters is calculated from the difference between the results of Assay A and Assay B, using a transformation factor.[6]

Caption: Experimental workflow for AOCS Official Method Cd 29c-13.

Alternatives: Mitigation Strategies in Food Processing

Since "3-Chloro-2-(octanoyloxy)propyl decanoate" is a process contaminant, "alternatives" refer to mitigation strategies to reduce its formation in food products. These strategies focus on modifying the refining process of edible oils.

Table 3: Mitigation Strategies for Reducing 3-MCPD Ester Formation

Refining Step	Mitigation Strategy	Efficacy
Degumming	Water degumming instead of acid degumming.	Can significantly reduce chloride-containing compounds.
Neutralization	Use of potassium or sodium bicarbonate.	Can neutralize free fatty acids and reduce MCPD ester formation.
Bleaching	Use of synthetic magnesium silicate (B1173343) as a bleaching earth.	Can reduce precursors of 3-MCPD esters.
Deodorization	Lowering the deodorization temperature and time.	Can significantly reduce the formation of 3-MCPD esters, but may affect oil quality.
Post-refining	Treatment with adsorbents like activated carbon or zeolites.	Can remove formed 3-MCPD esters from the refined oil.
Raw Material	Washing of crude palm oil with water or ethanol.	Can reduce water-soluble chloride precursors.

Molecular Signaling Pathway of 3-MCPD Induced Toxicity

The toxicity of 3-MCPD esters is primarily attributed to the in-vivo release of free 3-MCPD, which has been shown to induce apoptosis (programmed cell death), particularly in kidney cells. The molecular mechanism involves the activation of stress-related signaling pathways.

Exposure to 3-MCPD can lead to the generation of reactive oxygen species (ROS), which in turn activates the c-Jun N-terminal kinase (JNK) signaling pathway. Activated JNK can then trigger apoptosis through two main routes: the mitochondrial (intrinsic) pathway and the death receptor (extrinsic) pathway.

In the mitochondrial pathway, JNK can influence the expression and activity of the Bcl-2 family of proteins, leading to the release of cytochrome c from the mitochondria and subsequent activation of caspases. JNK can also phosphorylate and stabilize the tumor suppressor protein p53, which further promotes the expression of pro-apoptotic genes.[7][8]

In the death receptor pathway, 3-MCPD has been shown to alter the expression of genes related to tumor necrosis factor receptors (TNFRSF1A and TNFRSF11B), leading to the activation of initiator caspases.[9]

Caption: Signaling pathway of 3-MCPD-induced apoptosis.

This guide provides a foundational understanding for researchers and professionals in assessing exposure to "3-Chloro-2-(octanoyloxy)propyl decanoate" and other 3-MCPD esters. The choice of analytical method will depend on the specific requirements for accuracy, speed, and available instrumentation. Furthermore, a comprehensive exposure assessment should also consider the impact of mitigation strategies in the food production chain. Understanding the molecular mechanisms of toxicity is crucial for evaluating the potential health risks associated with exposure.

References

• 1. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fediol.eu [fediol.eu]
• 3. glsciences.eu [glsciences.eu]
• 4. agilent.com [agilent.com]
• 5. shimadzu.com [shimadzu.com]
• 6. fediol.eu [fediol.eu]
• 7. 3-MCPD 1-Palmitate Induced Tubular Cell Apoptosis In Vivo via JNK/p53 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3-MCPD 1-Palmitate Induced Tubular Cell Apoptosis In Vivo via JNK/p53 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pathway of 3-MCPD-induced apoptosis in human embryonic kidney cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of 3-Chloro-2-(octanoyloxy)propyl decanoate: A Guide for Laboratory Professionals

The proper disposal of 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879), an ester and biochemical, is paramount for ensuring laboratory safety and environmental protection. In the absence of a specific Safety Data Sheet (SDS) for this compound, it must be handled as a hazardous waste. This guide provides a comprehensive, step-by-step procedure for its safe disposal, adhering to general laboratory chemical waste regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, consult your institution's Environmental Health and Safety (EH&S) department for specific guidelines. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle the chemical in a well-ventilated area, preferably within a fume hood.

Step-by-Step Disposal Protocol

• Waste Identification and Classification : Since no specific hazard data is available, 3-Chloro-2-(octanoyloxy)propyl decanoate must be treated as a hazardous chemical waste. Do not dispose of it down the sink or in regular trash.[1][2] It should be considered potentially toxic and harmful to aquatic life.

• Container Selection and Labeling :

  • Select a chemically compatible container for waste accumulation. Plastic containers are often preferred.[3] The container must be in good condition, with no leaks or cracks, and have a secure, tight-fitting lid.[4][5]

  • Clearly label the waste container with the words "Hazardous Waste," the full chemical name "3-Chloro-2-(octanoyloxy)propyl decanoate," and the approximate quantity. Do not use abbreviations or chemical formulas.[5]

• Waste Accumulation and Storage :

  • Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[3][6] This area must be under the control of the laboratory personnel.

  • Keep the waste container closed at all times, except when adding waste.[1][3][4]

  • Segregate the waste from incompatible materials. As a chlorinated ester, it should be kept separate from strong acids, bases, and oxidizing agents.[7]

  • Whenever possible, use secondary containment to prevent spills.[1]

• Disposal of Contaminated Materials :

  • Any labware, such as glassware or plasticware, that is grossly contaminated with 3-Chloro-2-(octanoyloxy)propyl decanoate should be collected separately as solid hazardous waste.[6]

  • Empty containers that held the pure substance must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[2][5] After triple-rinsing, the container can be disposed of as regular trash after defacing the label.[2]

• Request for Waste Pickup :

  • Adhere to the accumulation limits for hazardous waste in your laboratory's SAA.[3]

  • Once the container is full or ready for disposal, contact your institution's EH&S or hazardous waste management office to schedule a pickup.[3][6]

Quantitative Limits for Hazardous Waste Accumulation

The following table summarizes typical quantitative limits for the accumulation of hazardous waste in a laboratory setting, as stipulated by regulations like the Resource Conservation and Recovery Act (RCRA).

Parameter	Limit	Regulation/Guideline
Maximum Volume per Satellite Accumulation Area	55 gallons	40 CFR 262.15[3][8]
Maximum Volume of Acutely Hazardous Waste	1 quart of liquid or 1 kg of solid	40 CFR 262.15[3]
Time Limit for Removal from Laboratory	12 months (under Subpart K)	EPA Subpart K[3][8]
Time Limit for Removal Once Accumulation Limit is Reached	3 calendar days	40 CFR 262.15[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Chloro-2-(octanoyloxy)propyl decanoate.

Disposal decision workflow for 3-Chloro-2-(octanoyloxy)propyl decanoate.

References

• 1. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 2. vumc.org [vumc.org]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. mtu.edu [mtu.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. geo.utexas.edu [geo.utexas.edu]
• 7. fishersci.com [fishersci.com]
• 8. epa.gov [epa.gov]

Essential Safety and Operational Guidance for 3-Chloro-2-(octanoyloxy)propyl decanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 3-Chloro-2-(octanoyloxy)propyl decanoate (B1226879) (CAS No. 2692623-39-3). Given the absence of a specific Safety Data Sheet (SDS), this guidance is based on the chemical's structure as a chlorinated ester and general principles for handling laboratory chemicals with unknown toxicity.

Hazard Assessment and Personal Protective Equipment (PPE)

As a chlorinated organic compound and an ester, 3-Chloro-2-(octanoyloxy)propyl decanoate should be handled with caution. Assume the substance may be harmful if swallowed, inhaled, or comes into contact with skin. Long-term exposure to chlorinated compounds can have various health effects. Therefore, stringent adherence to safety protocols is mandatory.

Minimum Recommended Personal Protective Equipment:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.[1][2][3]	To protect against accidental splashes to the eyes and face. A face shield should be used in conjunction with goggles when handling larger quantities or when there is a significant splash risk.[1][3]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, 4 mil minimum thickness).[4]	To prevent skin contact. For prolonged contact or immersion, heavier-duty gloves may be required. Always inspect gloves for integrity before use.[1]
Body Protection	Flame-resistant lab coat.[4]	To protect skin and personal clothing from splashes and spills.[1][5]
Footwear	Closed-toe shoes.[5]	To protect feet from spills and falling objects.
Respiratory Protection	Use in a well-ventilated area, preferably a certified chemical fume hood.[6][7]	To minimize inhalation exposure to any potential vapors or aerosols. Respiratory protection should not be necessary if handled within a fume hood.

Operational Plan: Handling and Storage

Handling:

• Work Area: All handling of 3-Chloro-2-(octanoyloxy)propyl decanoate should be conducted in a well-ventilated laboratory, inside a chemical fume hood.[6][7]

• Hygiene: Avoid direct contact with the chemical. Do not eat, drink, or smoke in the handling area.[6] Wash hands thoroughly after handling.

• Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and follow emergency procedures.

Storage:

• Store in a tightly closed, properly labeled container.

• Keep in a cool, dry, and well-ventilated area.

• Store away from incompatible materials such as strong oxidizing agents, acids, and bases.[8]

Disposal Plan

As a chlorinated organic compound, 3-Chloro-2-(octanoyloxy)propyl decanoate must be disposed of as hazardous waste.

• Waste Collection: Collect all waste containing this chemical, including contaminated consumables (e.g., gloves, absorbent materials), in a designated, sealed, and clearly labeled hazardous waste container.

• Waste Segregation: Keep chlorinated waste separate from non-halogenated waste to facilitate proper disposal.[9][10]

• Disposal Method: Do not dispose of this chemical down the drain or in regular trash.[7] Arrange for disposal through a licensed hazardous waste disposal company in accordance with all local, state, and federal regulations. High-temperature incineration is a common disposal method for chlorinated organic residues.[11]

Experimental Workflow

The following diagram outlines the standard operating procedure for handling 3-Chloro-2-(octanoyloxy)propyl decanoate in a laboratory setting.

Caption: Workflow for Safe Handling of 3-Chloro-2-(octanoyloxy)propyl decanoate.

References

• 1. ehs.princeton.edu [ehs.princeton.edu]
• 2. uah.edu [uah.edu]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 6. artsci.usu.edu [artsci.usu.edu]
• 7. njuajif.org [njuajif.org]
• 8. cams.ksu.edu.sa [cams.ksu.edu.sa]
• 9. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]
• 10. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 11. tandfonline.com [tandfonline.com]